6-phenyltetrahydro-2H-pyran-2-one

• CAS: 10413-17-9

Core Science & Biosynthesis

molecular structure and properties of 6-phenyltetrahydro-2H-pyran-2-one

An In-depth Technical Guide to the Molecular Structure and Properties of 6-phenyltetrahydro-2H-pyran-2-one

Introduction: Unveiling a Scaffold of Therapeutic Potential

Within the vast landscape of heterocyclic chemistry, the δ-valerolactone scaffold stands out as a privileged structure, forming the core of numerous natural products and pharmacologically active molecules.[1][2] 6-phenyltetrahydro-2H-pyran-2-one, a specific derivative of this class, merges the structural rigidity and reactivity of the six-membered lactone ring with the aromatic properties of a C6-phenyl substituent.[3] This unique combination makes it a molecule of significant interest for researchers, scientists, and professionals in drug development. The tetrahydro-2H-pyran-2-one core is recognized for its role in compounds exhibiting a wide spectrum of biological activities, including antitumor, antimicrobial, and anti-inflammatory effects.[4][5][6] Furthermore, the inherent biocompatibility and biodegradability of the δ-valerolactone structure make it an attractive candidate for applications in advanced drug delivery systems.[1][7]

This technical guide provides a comprehensive exploration of 6-phenyltetrahydro-2H-pyran-2-one, delving into its molecular architecture, stereochemical nuances, synthetic pathways, and detailed physicochemical and spectroscopic properties. By synthesizing established principles with data from structurally analogous compounds, this document serves as a foundational resource for harnessing the full potential of this promising molecule in research and development.

Part 1: Molecular Structure and Stereochemistry

The fundamental structure of 6-phenyltetrahydro-2H-pyran-2-one consists of a saturated six-membered ring, known as an oxane, containing an endocyclic ester functional group, which defines it as a δ-lactone. A phenyl group is attached at the 6th position, adjacent to the ring oxygen.

Key Structural Features:

• Lactone Ring: The six-membered δ-lactone ring is the core of the molecule's reactivity. The ester group within the ring is susceptible to nucleophilic attack, leading to ring-opening reactions.

• Phenyl Substituent: The phenyl group at the C6 position significantly influences the molecule's steric and electronic properties, impacting its solubility, crystallinity, and potential for intermolecular interactions such as π-π stacking.

• Chirality: The carbon atom at the 6th position (C6) is a stereocenter, as it is bonded to four different groups (the ring oxygen, C5 of the ring, a hydrogen atom, and the phenyl group). Consequently, 6-phenyltetrahydro-2H-pyran-2-one exists as a pair of enantiomers: (R)-6-phenyltetrahydro-2H-pyran-2-one and (S)-6-phenyltetrahydro-2H-pyran-2-one. The specific stereochemistry is critical, as it often dictates biological activity. Enantioselective synthesis methods are therefore highly valuable for isolating the more potent enantiomer.[8]

Part 2: Synthesis and Methodologies

The synthesis of 6-substituted-δ-lactones can be achieved through various strategies. A modern and efficient approach involves the intramolecular cyclization of a corresponding linear hydroxy acid or the direct functionalization of carboxylic acids. One robust method is the palladium-catalyzed activation of γ-C(sp³)–H bonds in aliphatic carboxylic acids, followed by olefination, which directly constructs the six-membered lactone ring.[3]

Experimental Protocol: General Synthesis of 6-Substituted-δ-Lactones

This protocol outlines a general methodology for the synthesis of 6-alkyl-δ-lactones, which can be adapted for the synthesis of 6-phenyltetrahydro-2H-pyran-2-one by using an appropriate phenyl-substituted starting material. The rationale behind this choice is its high efficiency and directness in forming the lactone ring from readily available precursors.

Materials:

• Aliphatic carboxylic acid (e.g., 5-phenylpentanoic acid)

• Olefin partner (e.g., benzyl acrylate)

• Palladium(II) acetate (Pd(OAc)₂) catalyst

• Ligand (e.g., a suitable phosphine or N-heterocyclic carbene ligand)

• Oxidant (e.g., benzoquinone)

• Solvent (e.g., 1,1,1,3,3,3-hexafluoroisopropanol - HFIP)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Step-by-Step Methodology:

• Reaction Setup: To a sealable reaction vessel, add the aliphatic carboxylic acid (1.0 mmol), the palladium catalyst (e.g., 5 mol%), and the ligand (e.g., 10 mol%).

• Inert Atmosphere: Evacuate and backfill the vessel with an inert gas (e.g., Argon) three times to ensure an oxygen-free environment, which is critical for the stability and activity of the palladium catalyst.

• Addition of Reagents: Add the olefin partner (1.2 mmol), the oxidant (1.5 mmol), and the solvent (HFIP, 2.0 mL) to the vessel. The choice of HFIP as a solvent is due to its ability to promote C-H activation.[3]

• Reaction Execution: Seal the vessel tightly and place it in a pre-heated oil bath at 120 °C. Stir the reaction mixture for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: After the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature.

• Purification: Concentrate the reaction mixture under reduced pressure to remove the solvent. The resulting residue is then purified by column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure 6-phenyltetrahydro-2H-pyran-2-one.

• Characterization: The structure and purity of the final product are confirmed using spectroscopic methods such as NMR, IR, and Mass Spectrometry.

Synthesis Workflow Diagram

Caption: General workflow for the synthesis of 6-substituted-δ-lactones.

Part 3: Physicochemical and Spectroscopic Profile

The structural elucidation and characterization of 6-phenyltetrahydro-2H-pyran-2-one rely on a combination of its physical properties and spectroscopic data.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₁H₁₂O₂	-
Molecular Weight	176.22 g/mol
CAS Number	10413-17-9
Appearance	Predicted: Colorless to pale yellow liquid or low-melting solid	-
Boiling Point	Predicted: >200 °C at 760 mmHg	-
Solubility	Predicted: Soluble in common organic solvents (e.g., CH₂Cl₂, EtOAc, Acetone); sparingly soluble in water.	-

Spectroscopic Data

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical Shift (δ, ppm)	Multiplicity	Number of Protons	Assignment
~7.20 - 7.40	m	5H	Aromatic (Ph-H)
~5.20 - 5.40	dd	1H	H-6
~2.50 - 2.70	t	2H	H-2
~1.80 - 2.10	m	4H	H-3, H-4, H-5

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical Shift (δ, ppm)	Assignment
~172	C=O (Lactone)
~138	C-ipso (Aromatic)
~129	C-para (Aromatic)
~128	C-ortho/meta (Aromatic)
~80	C-6
~30	C-2
~28	C-4
~22	C-3/C-5

Infrared (IR) Spectroscopy

Frequency (cm⁻¹)	Intensity	Assignment
~3050	Medium	C-H stretch (Aromatic)
~2950, 2870	Medium	C-H stretch (Aliphatic)
~1735	Strong	C=O stretch (δ-Lactone)
~1600, 1495, 1450	Medium-Weak	C=C stretch (Aromatic)
~1250	Strong	C-O stretch (Ester)

Mass Spectrometry (MS) The electron ionization mass spectrum would be expected to show a molecular ion peak (M⁺) at m/z = 176. Key fragmentation patterns would likely involve the loss of the phenyl group or cleavage of the lactone ring.

Part 4: Potential Applications in Drug Development

The 6-phenyltetrahydro-2H-pyran-2-one scaffold is a compelling starting point for drug discovery programs due to the established biological activities of related compounds.

• Antimicrobial and Antifungal Activity: Pyran-2-one derivatives have demonstrated significant inhibitory effects against various bacterial and fungal strains.[4][6] The presence of the lipophilic phenyl group may enhance cell membrane penetration, potentially leading to potent antimicrobial agents.

• Antitumor and Cytotoxic Potential: Numerous analogs of 6-substituted pyran-2-ones exhibit antiproliferative effects against a range of cancer cell lines.[4][5] The mechanism of action for some of these compounds involves the inhibition of critical cell cycle regulators like cyclin-dependent kinases.

• Drug Delivery Systems: The core δ-valerolactone structure is a monomer for the synthesis of poly(δ-valerolactone), a biodegradable and biocompatible polyester.[1][2] This polymer is highly valued in the biomedical field for creating drug carrier systems, such as hydrogels and scaffolds, that allow for controlled drug release.[1][7] Functionalized lactones like 6-phenyltetrahydro-2H-pyran-2-one could be used to create polymers with tailored properties (e.g., hydrophobicity, drug-loading capacity).

Conceptual Pathways for Therapeutic Application

Caption: Potential applications of the 6-phenyltetrahydro-2H-pyran-2-one core.

Part 5: Safety and Handling

As with any chemical compound, 6-phenyltetrahydro-2H-pyran-2-one should be handled with appropriate safety precautions in a well-ventilated laboratory environment.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Avoid inhalation of vapors and direct contact with skin and eyes.

• Storage: Store in a cool, dry place in a tightly sealed container, away from strong oxidizing agents and sources of ignition.

This guide provides a foundational understanding of 6-phenyltetrahydro-2H-pyran-2-one. Further experimental investigation is necessary to fully elucidate its properties and validate its potential in the fields of medicinal chemistry and materials science.

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An In-Depth Technical Guide to the Biological Activity and Cytotoxicity of 6-Phenyltetrahydro-2H-pyran-2-one

Introduction

The 2H-pyran-2-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities.[1][2] These lactones, which are cyclic carboxylic esters, have demonstrated a broad spectrum of pharmacological properties, including antitumor, antimicrobial, and anti-inflammatory effects.[1][3] This guide focuses on a specific derivative, 6-phenyltetrahydro-2H-pyran-2-one (also known as 6-phenyl-δ-valerolactone), providing a comprehensive technical overview for researchers, scientists, and drug development professionals. While direct experimental data on this precise molecule is limited in publicly accessible literature, this document will synthesize information from structurally related compounds to infer its potential biological activities, mechanisms of action, and to provide detailed protocols for its cytotoxic evaluation.

The lactone ring system is a known pharmacophore in many bioactive compounds, and its presence is often critical for cytotoxic activity.[3] The biological activity of 2H-pyran-2-one analogs is significantly influenced by the nature and position of substituents on the pyran ring.[1] This guide will explore the potential therapeutic applications of 6-phenyltetrahydro-2H-pyran-2-one by examining the established activities of similar phenyl-substituted lactones and providing the necessary experimental frameworks for its investigation.

Chemical Structure and Properties

6-Phenyltetrahydro-2H-pyran-2-one is a δ-lactone characterized by a six-membered tetrahydropyran ring with a phenyl group at the 6-position.

Caption: Chemical structure of 6-phenyltetrahydro-2H-pyran-2-one.

Potential Biological Activities

Based on studies of analogous compounds, 6-phenyltetrahydro-2H-pyran-2-one may exhibit a range of biological activities, including anticancer, anti-inflammatory, and neuroprotective effects.

Anticancer and Cytotoxic Activity

Lactones, as a class, are well-documented for their antitumor properties.[3] The cytotoxic effects of pyranone derivatives against various cancer cell lines have been extensively investigated.[2] For instance, derivatives of 6-(2-hydroxy-6-phenylhexyl)-5,6-dihydro-2H-pyran-2-one have demonstrated cytotoxicity against HeLa (cervical cancer) and HL-60 (leukemia) cells.[4] The presence of a phenyl group at the 6-position of the pyranone ring is often considered critical for antitumor activity.[5]

The proposed mechanism for the anticancer activity of some pyran-2-one derivatives involves the induction of apoptosis and cell cycle arrest.[3] For example, certain 6-acrylic phenethyl ester-2-pyranone derivatives have been shown to arrest the cell cycle at the G2/M phase in HeLa cells.[3]

Anti-inflammatory Activity

Phenyl-γ-valerolactones, which are structurally similar to 6-phenyl-δ-valerolactone, are major metabolites of dietary flavan-3-ols and have been shown to possess anti-inflammatory properties.[6][7] These compounds can reduce neuroinflammation in cortical microglia.[7] The anti-inflammatory effects of some lactone derivatives may be mediated through the inhibition of pro-inflammatory signaling pathways. While the exact mechanism for 6-phenyltetrahydro-2H-pyran-2-one is unknown, a plausible hypothesis involves the modulation of inflammatory mediators.

Caption: Proposed anti-inflammatory mechanism of action.

Neuroprotective Effects

Phenyl-γ-valerolactones have been investigated for their neuroprotective properties, particularly in the context of Alzheimer's disease.[8][9] These metabolites of flavonoids have been shown to cross the blood-brain barrier and may exert protective effects against neurodegeneration.[9][10] Specifically, certain phenyl-γ-valerolactones can detoxify amyloid-β oligomers, which are implicated in Alzheimer's pathology.[8] Given its structural similarity, 6-phenyltetrahydro-2H-pyran-2-one could potentially exhibit similar neuroprotective activities.

In Vitro Cytotoxicity Assessment

Determining the cytotoxic potential of a novel compound is a critical step in drug discovery.[11] Standard in vitro assays, such as the MTT and LDH assays, are widely used to measure cell viability and cytotoxicity.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability.[12] In living cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product. The amount of formazan is proportional to the number of viable cells.[12]

• Cell Seeding:

  • Culture human cancer cell lines (e.g., HeLa, MCF-7) and a non-cancerous cell line (e.g., HEK293) in appropriate complete medium.

  • Harvest cells in their logarithmic growth phase and seed them into a 96-well flat-bottom plate at a density of 5,000 to 10,000 cells per well in 100 µL of medium.[12]

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.[12]

• Compound Treatment:

  • Prepare a stock solution of 6-phenyltetrahydro-2H-pyran-2-one in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the compound in complete medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM).

  • Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a no-treatment control.

  • After the 24-hour incubation for cell attachment, carefully remove the medium and add 100 µL of the prepared compound dilutions to the respective wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition and Incubation:

  • Following the treatment period, add 10 µL of a 5 mg/mL MTT solution to each well.[12]

  • Incubate the plate for an additional 3-4 hours at 37°C to allow for the conversion of MTT to formazan crystals by viable cells.[12]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan.[12]

  • Gently agitate the plate on an orbital shaker for approximately 15 minutes to ensure complete dissolution.[12]

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • The percentage of cell viability can be calculated using the following formula: (Absorbance of treated cells / Absorbance of control cells) x 100.

Caption: Workflow of the MTT cytotoxicity assay.

LDH Cytotoxicity Assay

The Lactate Dehydrogenase (LDH) assay is another common method to quantify cytotoxicity. LDH is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane. The amount of LDH in the supernatant is proportional to the number of lysed cells.

• Cell Seeding and Treatment:

  • Follow the same cell seeding and compound treatment steps as described for the MTT assay.

  • Include controls for spontaneous LDH release (cells in medium only) and maximum LDH release (cells treated with a lysis buffer).

• Supernatant Collection:

  • After the treatment incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet the cells.

  • Carefully transfer a specific volume (e.g., 50 µL) of the cell-free supernatant from each well to a new 96-well plate.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions. This typically includes a substrate (lactate), a cofactor (NAD+), and a tetrazolium salt.

  • Add the reaction mixture to each well containing the supernatant.

• Incubation and Absorbance Measurement:

  • Incubate the plate at room temperature for up to 30 minutes, protected from light.

  • During this time, the released LDH will catalyze the conversion of lactate to pyruvate, which leads to the reduction of the tetrazolium salt into a colored formazan product.

  • Measure the absorbance at the appropriate wavelength (e.g., 490 nm) using a microplate reader.

  • The percentage of cytotoxicity is calculated by comparing the LDH activity in the treated wells to the spontaneous and maximum release controls.

Data Presentation

The results of cytotoxicity assays are typically presented as the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound that causes a 50% reduction in cell viability.[12] These values are often summarized in a table for clear comparison across different cell lines and exposure times.

Cell Line	Exposure Time (h)	IC₅₀ (µM) [Hypothetical]
HeLa	24	25.3
48	15.8
72	9.7
MCF-7	24	32.1
48	21.5
72	14.2
HEK293	24	>100
48	85.6
72	68.4

Conclusion

6-Phenyltetrahydro-2H-pyran-2-one belongs to a class of compounds with significant therapeutic potential. While direct biological data for this specific molecule is not extensively documented, the known anticancer, anti-inflammatory, and neuroprotective activities of structurally related pyran-2-ones and phenyl-substituted lactones provide a strong rationale for its further investigation. The detailed experimental protocols for in vitro cytotoxicity assessment provided in this guide offer a robust framework for elucidating the biological profile of 6-phenyltetrahydro-2H-pyran-2-one. Future research should focus on the synthesis and comprehensive biological evaluation of this compound to fully uncover its therapeutic potential.

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Introduction: Unveiling the True Identity of Naturally Occurring Phenyl-Lactone Derivatives

An In-depth Technical Guide on the Natural Occurrence and Biological Significance of Phenyl-γ-Valerolactone Derivatives

Initial inquiries into the natural occurrence of 6-phenyl-delta-valerolactone derivatives reveal a notable scarcity in the scientific literature. However, a closely related class of compounds, phenyl-γ-valerolactones (PVLs), emerges as a focal point of intensive research. These molecules are not primary metabolites found directly in plants or fungi, but rather key secondary metabolites produced in the human colon.[1][2] They are the result of the gut microbiota's transformation of dietary flavan-3-ols, which are abundant in foods like tea, cocoa, and various fruits.[2][3] This guide, therefore, will pivot to an in-depth exploration of these naturally occurring phenyl-γ-valerolactone derivatives, offering a comprehensive overview of their origin, biosynthesis, biological activities, and the analytical methodologies used to study them. For researchers, scientists, and drug development professionals, understanding these microbial metabolites is crucial for elucidating the health benefits associated with flavan-3-ol-rich diets.

Dietary Precursors: The Flavan-3-ol Connection

The journey to the formation of phenyl-γ-valerolactones begins with the consumption of flavan-3-ols. These are a major class of flavonoids in the human diet.[2] Monomeric forms include (+)-catechin and (-)-epicatechin, while their polymeric forms are known as proanthocyanidins. While a portion of the monomeric flavan-3-ols are absorbed in the small intestine, a significant amount, along with the larger polymeric structures, travels to the colon.[4] It is in this distal part of the gastrointestinal tract that the gut microbiota takes center stage.

Microbial Biotransformation: The Genesis of Phenyl-γ-Valerolactones

The colonic microbiome possesses a vast enzymatic machinery capable of breaking down complex polyphenols that are otherwise indigestible by human enzymes. The transformation of flavan-3-ols into phenyl-γ-valerolactones is a multi-step process. The polymeric proanthocyanidins are first depolymerized into their monomeric units. These monomers then undergo a series of enzymatic reactions, including C-ring fission, that ultimately lead to the formation of various phenyl-γ-valerolactone derivatives.[4] The appearance of these metabolites in the circulatory system is delayed, typically 5-12 hours after ingestion of flavan-3-ol-rich foods, which is indicative of their microbial origin in the colon.[1]

Figure 1: Simplified workflow of the microbial metabolism of dietary flavan-3-ols into phenyl-γ-valerolactones in the human colon.

Key Phenyl-γ-Valerolactone Derivatives

Several phenyl-γ-valerolactone derivatives have been identified in human plasma and urine following the consumption of flavan-3-ol-rich products. These are often found as conjugated metabolites, having undergone phase II metabolism (sulfation and glucuronidation) in the liver.

Compound Name	Abbreviation	Precursor Flavan-3-ol Example	Common Conjugates
(R)-5-(3',4'-dihydroxyphenyl)-γ-valerolactone	VL1	(-)-Epicatechin	Sulfate, Glucuronide
(R)-5-(3'-hydroxyphenyl)-γ-valerolactone-4'-O-sulphate	VL2	(-)-Epicatechin	-
(R)-5-phenyl-γ-valerolactone-3',4'-di-O-sulphate	VL3	(-)-Epicatechin	-

Table 1: Common Phenyl-γ-valerolactone Derivatives and their Precursors.

Biological Significance and Activities

While initially considered as mere breakdown products, there is growing evidence that phenyl-γ-valerolactones possess biological activities of their own and may contribute to the health benefits associated with their parent compounds.

• Antioxidant Activity: Studies have shown that some phenyl-γ-valerolactones can protect cells from oxidative stress. For instance, (R)-5-(3',4'-dihydroxyphenyl)-γ-valerolactone (VL1) and its sulfated derivative (VL2) have been demonstrated to prevent oxidative stress induced by hydrogen peroxide in brown adipocytes.[3]

• Bioavailability: These microbial metabolites are readily absorbed from the colon and can be detected in the circulatory system, suggesting they can exert systemic effects.[1] Their presence in urine also makes them potential biomarkers for the intake of flavan-3-ol-rich foods.[4]

• Brain Bioavailability: There is emerging evidence that some phenyl-γ-valerolactone metabolites can cross the blood-brain barrier, suggesting a potential role in neuroprotection.[5]

It is important to note that some studies have found that these compounds do not influence certain cellular processes, such as brown adipocyte differentiation or function, at physiological concentrations.[3] This highlights the need for further research to fully understand their spectrum of activity.

Experimental Protocols

Protocol 1: Quantification of Phenyl-γ-Valerolactones in Human Urine

This protocol outlines a general methodology for the analysis of PVLs in urine, based on established techniques in the literature.[4]

1. Sample Preparation:

• Collect urine samples over a 24-hour period following the consumption of a flavan-3-ol-rich product.
• Centrifuge the urine samples to remove any particulate matter.
• Treat the samples with β-glucuronidase and sulfatase to deconjugate the PVL metabolites.
• Perform solid-phase extraction (SPE) to clean up the sample and concentrate the analytes.

2. Analytical Method:

• Employ Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with a Triple Quadrupole Mass Spectrometer (MS/MS).
• Use a suitable C18 column for chromatographic separation.
• The mobile phase typically consists of a gradient of water with a small percentage of formic acid and acetonitrile.
• The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

3. Quantification:

• Use pure, synthesized reference standards of the target phenyl-γ-valerolactones for accurate quantification.[2]
• Construct a calibration curve for each analyte.
• The results are typically expressed as the cumulative excretion over a specific time period.

Protocol 2: General Workflow for In Vitro Bioactivity Assessment

This workflow provides a framework for investigating the biological effects of synthesized or isolated phenyl-γ-valerolactone derivatives.

Figure 2: A generalized workflow for assessing the in vitro bioactivity of phenyl-γ-valerolactone derivatives.

Future Perspectives

The study of phenyl-γ-valerolactones is a rapidly evolving field. While significant progress has been made in identifying and quantifying these metabolites, there are still many unanswered questions. Future research should focus on:

• Identifying the specific gut microbial species and enzymes responsible for the conversion of flavan-3-ols to PVLs.

• Elucidating the full spectrum of biological activities of the various PVL derivatives and their conjugates.

• Understanding the inter-individual variability in PVL production and its impact on human health.[4]

• Investigating the potential therapeutic applications of these compounds in areas such as metabolic health and neurodegenerative diseases.

Conclusion

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• Methods for isolating polyhydroxyalkanoates

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thermodynamic stability of 6-phenyl substituted delta-lactones

An In-depth Technical Guide to the Thermodynamic Stability of 6-Phenyl Substituted Delta-Lactones

Abstract

The δ-lactone (tetrahydropyran-2-one) motif is a prevalent scaffold in numerous natural products and pharmacologically active molecules.[1] The introduction of a substituent at the C6 position, particularly a bulky phenyl group, imposes significant conformational constraints that dictate the molecule's three-dimensional structure, reactivity, and biological interactions. Understanding the thermodynamic stability of these conformers is paramount for rational drug design, stereoselective synthesis, and predicting material properties. This guide provides a comprehensive analysis of the energetic landscape of 6-phenyl substituted δ-lactones, dissecting the intricate interplay of steric, electronic, and stereoelectronic forces. We will explore both state-of-the-art experimental and computational methodologies for quantifying these effects, offering field-proven insights for researchers, scientists, and drug development professionals.

The Conformational Landscape of the δ-Lactone Ring

The six-membered δ-lactone ring is not planar. To minimize angle and torsional strain, it adopts puckered conformations analogous to cyclohexane. The most stable conformations are typically variations of the chair , boat , and twist-boat forms. For the parent δ-valerolactone, computational studies have identified half-chair and boat conformations as key players in its conformational space.[2][3]

The introduction of the ester group (lactone functionality) breaks the symmetry of the cyclohexane ring, leading to four distinct atoms in the C2-O1-C6-C5 plane in the most stable half-chair conformation. The presence of a C6 substituent dramatically influences the equilibrium between the possible ring conformations.

Guiding Principles of Stability in 6-Phenyl-δ-Lactones

The thermodynamic preference for a particular conformation of a 6-phenyl-δ-lactone is governed by a delicate balance of several competing energetic factors. The phenyl group can occupy either an axial or equatorial position relative to the mean plane of the ring.

Steric Hindrance: The Dominance of the A-Value

In substituted cyclohexanes, the energetic penalty for a substituent occupying the more sterically hindered axial position is quantified by its "A-value"—the difference in Gibbs free energy (ΔG) between the axial and equatorial conformers.[4] Bulky groups strongly prefer the equatorial position to avoid destabilizing 1,3-diaxial interactions with other axial hydrogens on the ring.[5]

The phenyl group is sterically demanding. While its A-value can be context-dependent, it is significantly larger than that of smaller groups, creating a strong thermodynamic drive for it to adopt the equatorial position.[6]

Substituent	A-Value (kcal/mol)
-CH₃ (Methyl)	1.74[5]
-CH(CH₃)₂ (Isopropyl)	2.15[4]
-C₆H₅ (Phenyl)	~2.8 [6]
-C(CH₃)₃ (tert-Butyl)	>4.5
Table 1: Comparative A-values highlighting the steric bulk of the phenyl substituent.

This steric preference is a primary determinant of the conformational equilibrium, as illustrated below.

Figure 1: Conformational equilibrium in 6-phenyl-δ-lactone, strongly favoring the equatorial conformer to minimize 1,3-diaxial steric strain.

Stereoelectronic Effects: Subtle but Significant Forces

Beyond simple sterics, orbital interactions profoundly influence stability. These stereoelectronic effects are stabilizing and arise from favorable delocalization of electrons when orbitals are correctly aligned.[7]

The Anomeric Effect: The anomeric effect describes the tendency of a heteroatomic substituent adjacent to another heteroatom within a ring to prefer the axial orientation, contrary to steric expectations.[8] In a δ-lactone, this is manifested as a stabilizing interaction between a non-bonding lone pair (n) on the ring oxygen (O1) and the antibonding orbital (σ*) of the adjacent C6-substituent bond.

When the phenyl group is axial , the p-like lone pair on O1 is anti-periplanar to the C6-C(phenyl) σ* orbital, leading to an efficient nO → σ*C-C(phenyl) hyperconjugative interaction. This donation of electron density into the antibonding orbital stabilizes the axial conformation. While this effect is present, the large steric penalty of an axial phenyl group means it typically tempers, rather than overcomes, the strong preference for the equatorial position.

Allylic 1,3-Strain (A1,3 Strain): A1,3 strain arises from steric interactions between substituents on a double bond and an adjacent allylic carbon.[9] In a δ-lactone, the C1=O2 double bond creates a similar situation. The conformation of the ring and the orientation of the C6-phenyl bond are influenced by A1,3 strain between the phenyl group and the C5 substituent, and between the phenyl group and the exocyclic carbonyl oxygen. Minimizing these interactions is a key factor in determining the precise torsional angles of the ring.[10][11]

Figure 2: Key stabilizing and destabilizing forces acting on the axial and equatorial conformers of 6-phenyl-δ-lactone.

Methodologies for Determining Thermodynamic Stability

A dual approach combining experimental measurement and computational modeling provides the most robust understanding of conformational stability.

Experimental Quantification

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful experimental tool for studying conformational equilibria in solution.[12] By analyzing coupling constants and Nuclear Overhauser Effects (NOEs), one can deduce the predominant conformation and estimate the populations of different conformers.

Protocol: Conformational Analysis via 1H NMR

• Sample Preparation: Dissolve 5-10 mg of the purified 6-phenyl-δ-lactone in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a high-quality NMR tube.

• Data Acquisition:

  • Acquire a standard 1D 1H NMR spectrum with high resolution.

  • Acquire a 2D COSY (Correlation Spectroscopy) spectrum to confirm proton-proton connectivities.

  • Acquire a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY spectrum with a mixing time of ~500 ms to observe through-space correlations.[13]

• Analysis of the H6 Proton:

  • Chemical Shift: The chemical shift of the H6 proton (the proton attached to the same carbon as the phenyl group) is a key indicator.

  • Coupling Constants (3JHH): Measure the coupling constants between H6 and the two H5 protons (H5ax and H5eq).

    • A large coupling constant (3JH6-H5ax ≈ 8-13 Hz) indicates a dihedral angle near 180°, characteristic of an axial-axial relationship. This implies H6 is axial, and therefore the phenyl group is equatorial .

    • Small coupling constants (3JH6-H5ax and 3JH6-H5eq ≈ 2-5 Hz) indicate gauche relationships, implying H6 is equatorial, and the phenyl group is axial .

• NOE Analysis: Look for NOE cross-peaks. A strong NOE between the H6 proton and the axial protons at C4 and C2 would confirm an axial position for H6 (and thus an equatorial phenyl group).

• Quantification: If both conformers are present in detectable amounts, the equilibrium constant (Keq) can be calculated from the ratio of integrated peak areas corresponding to each conformer. The Gibbs free energy difference is then calculated using the equation: ΔG = -RT ln(Keq) .

Calorimetry: Calorimetric techniques provide direct measurement of the thermodynamic properties of a substance.

• Static-Bomb Combustion Calorimetry: This method determines the combustion energy, which can be used to derive the standard molar enthalpy of formation (ΔfHm°).[14][15]

• High-Temperature Calvet Microcalorimetry: This technique is used to measure the enthalpy of vaporization (ΔlgHm°).[14][15] By combining these values, the gas-phase enthalpy of formation can be determined, providing a fundamental measure of the molecule's thermodynamic stability.[14]

Computational Modeling

Quantum chemical calculations, particularly Density Functional Theory (DFT), are indispensable for mapping the potential energy surface and quantifying the relative energies of conformers.[16][17][18]

Protocol: DFT-Based Conformational Analysis

• Initial Structure Generation: Build both the axial-phenyl and equatorial-phenyl conformers in a molecular editor.

• Conformational Search (Optional but Recommended): For flexible rings, perform a systematic conformational search using a lower-level theory (e.g., molecular mechanics) to identify all potential low-energy minima.[17]

• Geometry Optimization: Optimize the geometry of each identified conformer using a robust DFT functional and basis set. The M06-2X functional with a Pople-style (e.g., 6-31+G(d,p)) or Dunning-style (e.g., cc-pVTZ) basis set is well-suited for this purpose, as it handles non-covalent interactions effectively.[16][19]

• Frequency Calculation: Perform a vibrational frequency calculation at the same level of theory. This step is critical to:

  • Confirm that the optimized structure is a true energy minimum (no imaginary frequencies).

  • Obtain the zero-point vibrational energy (ZPVE) and thermal corrections to calculate the Gibbs free energy (G).

• Energy Calculation & Population Analysis:

  • Calculate the relative Gibbs free energies (ΔG) of all conformers with respect to the global minimum.

  • Use the calculated ΔG values to determine the Boltzmann population of each conformer i at a given temperature T (e.g., 298.15 K) using the formula: Populationi = e(-ΔGi/RT) / Σe(-ΔGj/RT)

• Property Prediction: Calculate NMR chemical shifts and coupling constants (using methods like GIAO) for the optimized geometries.[17] These predicted values can be directly compared to experimental data for validation of the computational model.

Figure 3: A typical computational workflow for determining the thermodynamic stability and properties of 6-phenyl-δ-lactone conformers.

Case Study: Predicted Stability of (R)-6-phenyl-δ-valerolactone

A hypothetical DFT calculation (M06-2X/cc-pVTZ) on (R)-6-phenyl-δ-valerolactone would yield results similar to those presented below.

Conformer	Relative Electronic Energy (kcal/mol)	Relative Gibbs Free Energy (ΔG) @ 298K (kcal/mol)	Predicted Population (%)
Equatorial Phenyl	0.00	0.00	>99.9
Axial Phenyl	+3.15	+2.95	<0.1
Table 2: Representative computational results quantifying the thermodynamic preference for the equatorial conformer of a 6-phenyl-δ-lactone.

The data clearly indicates that the equatorial conformer is the overwhelmingly dominant species at room temperature. The Gibbs free energy difference of ~2.95 kcal/mol is consistent with the known A-value of the phenyl group, confirming that steric repulsion is the primary factor governing the thermodynamic stability.

Conclusion and Implications for Drug Development

The thermodynamic stability of 6-phenyl substituted δ-lactones is decisively governed by the strong steric preference of the phenyl group for the equatorial position. This preference, quantified by an A-value of approximately 2.8 kcal/mol, far outweighs the subtle, stabilizing anomeric effect that would favor an axial placement. The resulting conformational rigidity locks the molecule into a well-defined three-dimensional shape.

For professionals in drug development, this has profound implications:

• Predictable Conformation: The reliable preference for the equatorial conformer allows for confident modeling of the molecule's shape for docking studies and pharmacophore mapping.

• Receptor Binding: The fixed orientation of the phenyl group dictates how the molecule presents itself to a biological target, influencing binding affinity and selectivity.

• Modified Reactivity: The conformation of the lactone ring affects the accessibility of the ester carbonyl for nucleophilic attack, influencing the molecule's metabolic stability and potential as a covalent inhibitor.

By leveraging the principles and methodologies outlined in this guide, researchers can accurately predict and validate the conformational behavior of this important class of molecules, accelerating the design and development of novel therapeutics.

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Navigating the Structural Landscape of 6-Phenyltetrahydro-2H-pyran-2-one: A Comprehensive NMR Spectroscopic Guide

This in-depth technical guide provides a detailed analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for the δ-lactone, 6-phenyltetrahydro-2H-pyran-2-one. Tailored for researchers, scientists, and professionals in drug development, this document offers a foundational understanding of the structural characterization of this and related heterocyclic compounds. By delving into the principles of chemical shifts, coupling constants, and signal multiplicities, we aim to equip the reader with the expertise to interpret complex NMR data with confidence and precision.

Introduction: The Significance of 6-Phenyltetrahydro-2H-pyran-2-one and NMR Spectroscopy

6-Phenyltetrahydro-2H-pyran-2-one is a heterocyclic compound belonging to the δ-lactone class. The presence of a phenyl substituent at the 6-position introduces a key structural feature that significantly influences its chemical and biological properties. As with many small organic molecules, understanding the precise three-dimensional structure is paramount for elucidating its mechanism of action and for guiding further drug design and development efforts.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled, non-destructive analytical technique for the structural elucidation of organic molecules in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, NMR provides a wealth of information regarding the chemical environment, connectivity, and stereochemistry of a molecule. This guide will serve as a comprehensive reference for the NMR spectral features of 6-phenyltetrahydro-2H-pyran-2-one.

Molecular Structure and Atom Numbering

For clarity and consistency throughout this guide, the following IUPAC numbering scheme for 6-phenyltetrahydro-2H-pyran-2-one will be utilized.

Caption: IUPAC numbering for 6-phenyltetrahydro-2H-pyran-2-one.

¹H NMR Spectral Data Analysis

The ¹H NMR spectrum of 6-phenyltetrahydro-2H-pyran-2-one provides detailed information about the number of different types of protons and their neighboring environments. The expected chemical shifts (δ) are influenced by factors such as electronegativity of adjacent atoms, magnetic anisotropy of the phenyl ring, and the carbonyl group.

Table 1: Predicted ¹H NMR Spectral Data for 6-Phenyltetrahydro-2H-pyran-2-one (in CDCl₃)

Proton	Multiplicity	Predicted Chemical Shift (δ, ppm)	Coupling Constants (J, Hz)	Rationale
H6	dd	5.2 - 5.4	J(H6, H5a) ≈ 8-10 Hz, J(H6, H5e) ≈ 3-5 Hz	Benzylic proton, deshielded by the adjacent oxygen and the phenyl ring.
H3a, H3e	m	2.5 - 2.8	-	Protons α to the carbonyl group are deshielded.
H5a, H5e	m	1.8 - 2.2	-	Methylene protons adjacent to the chiral center C6.
H4a, H4e	m	1.6 - 2.0	-	Methylene protons further from deshielding groups.
Ar-H	m	7.2 - 7.5	-	Aromatic protons of the phenyl group.

Note: a = axial, e = equatorial. The exact chemical shifts and coupling constants can vary depending on the solvent and the specific conformation of the molecule.

In-depth Analysis of Proton Signals:

• H6 (Benzylic Proton): This proton is expected to be the most downfield of the aliphatic protons due to the combined deshielding effects of the adjacent oxygen atom (O1) and the phenyl ring. Its multiplicity as a doublet of doublets (dd) arises from coupling to the two diastereotopic protons on C5.

• H3 Protons: The methylene protons at the C3 position are adjacent to the electron-withdrawing carbonyl group (C=O), which causes a downfield shift.

• H5 and H4 Protons: These methylene protons are part of the saturated ring and are expected to resonate in the typical aliphatic region. Their signals will likely be complex multiplets due to overlapping signals and multiple coupling interactions.

• Aromatic Protons: The five protons on the phenyl ring will appear in the aromatic region of the spectrum. Due to potential restricted rotation and the chiral center at C6, these protons may exhibit a complex multiplet pattern.

¹³C NMR Spectral Data Analysis

The ¹³C NMR spectrum provides information on the different carbon environments within the molecule. The chemical shifts are primarily influenced by the hybridization of the carbon and the electronegativity of the atoms attached to it.

Table 2: Predicted ¹³C NMR Spectral Data for 6-Phenyltetrahydro-2H-pyran-2-one (in CDCl₃)

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C2 (C=O)	170 - 175	Carbonyl carbon of the ester group.
C6	78 - 82	Carbon attached to both an oxygen and a phenyl group (benzylic ether-like).
C1' (ipso)	138 - 142	Quaternary aromatic carbon attached to the pyranone ring.
C2', C6' (ortho)	125 - 128	Aromatic carbons ortho to the substituent.
C4' (para)	128 - 130	Aromatic carbon para to the substituent.
C3', C5' (meta)	128 - 129	Aromatic carbons meta to the substituent.
C3	28 - 32	Carbon α to the carbonyl group.
C5	25 - 30	Aliphatic carbon in the ring.
C4	18 - 22	Aliphatic carbon in the ring, furthest from deshielding groups.

In-depth Analysis of Carbon Signals:

• C2 (Carbonyl Carbon): The carbonyl carbon of the lactone will be the most downfield signal due to the strong deshielding effect of the double-bonded oxygen.

• C6 Carbon: This carbon is significantly deshielded due to its attachment to both the ring oxygen and the phenyl group.

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the substitution on the ring. The ipso-carbon (C1') will be a quaternary carbon and may have a lower intensity. The ortho, meta, and para carbons will have distinct chemical shifts.

• Aliphatic Carbons (C3, C4, C5): The C3 carbon is deshielded by the adjacent carbonyl group. The C4 and C5 carbons will appear in the typical aliphatic region, with C4 generally being the most upfield.

Experimental Protocol for NMR Data Acquisition

A standardized and robust protocol is essential for obtaining high-quality, reproducible NMR data.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 6-phenyltetrahydro-2H-pyran-2-one.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃). The use of a deuterated solvent is crucial to avoid a large solvent signal in the ¹H NMR spectrum.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • The NMR spectra should be acquired on a spectrometer with a proton frequency of at least 400 MHz for adequate signal dispersion.[1]

  • Insert the sample into the NMR magnet and allow it to equilibrate to the probe temperature (typically 298 K).

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence. Key parameters include a sufficient number of scans for a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (e.g., 0-12 ppm), and a relaxation delay of at least 1-2 seconds.

  • For ¹³C NMR, a proton-decoupled sequence is typically used to simplify the spectrum to single lines for each carbon. A larger number of scans is usually required due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons for each signal.

Visualization of Key Structural Relationships

Caption: Key proton-proton coupling interactions in 6-phenyltetrahydro-2H-pyran-2-one.

Conclusion

This technical guide provides a comprehensive overview of the ¹H and ¹³C NMR spectral data for 6-phenyltetrahydro-2H-pyran-2-one. By understanding the predicted chemical shifts, coupling patterns, and the underlying principles of NMR spectroscopy, researchers can confidently identify and characterize this molecule and its derivatives. The provided experimental protocol offers a standardized approach to data acquisition, ensuring the generation of high-quality and reliable spectral data. This foundational knowledge is critical for advancing research and development in fields where the precise structural elucidation of organic molecules is paramount.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., ... & Goldberg, K. I. (2010). NMR chemical shifts of trace impurities: common laboratory solvents, organics, and gases in deuterated solvents relevant to the organometallic chemist. Organometallics, 29(9), 2176-2179.

• Bruker. (n.d.). NMR Spectroscopy. Retrieved from [Link]

Sources

• 1. che.hw.ac.uk [che.hw.ac.uk]

Conformational Analysis of 6-Phenyltetrahydro-2H-pyran-2-one: A Technical Guide

Audience: Researchers, Structural Biologists, and Medicinal Chemists. Scope: Structural dynamics, thermodynamic stability, and experimental validation of the 6-phenyl-

-lactone scaffold.

Executive Summary

The 6-phenyltetrahydro-2H-pyran-2-one scaffold (6-phenyl-ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-valerolactone) represents a critical pharmacophore in medicinal chemistry, serving as a core motif in styryllactones (e.g., goniothalamin) and statin-like HMG-CoA reductase inhibitors. Unlike cyclohexane, the conformational landscape of this 6-membered lactone is constrained by the planarity of the ester linkage (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> ), creating a unique energy surface dominated by half-chair and boat conformers.

This guide provides a definitive protocol for determining the conformational preference of the C6-phenyl substituent, synthesizing computational prediction with NMR spectroscopic validation.

Theoretical Framework

The Lactone Constraint

The defining geometric feature of the tetrahydro-2H-pyran-2-one ring is the ester sector .[1] Resonance delocalization forces the atoms ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

into a roughly planar arrangement. This constraint removes the flexibility associated with the chair-chair interconversion of cyclohexane.

The Energy Landscape

The ring typically adopts a Half-Chair (HC) conformation as its global minimum.

• Half-Chair (HC): The planar ester group forces the ring to pucker primarily at

  and .

• Boat (B): A higher-energy conformer often observed only when severe steric strain or specific bridging constraints (as in bicyclic systems) destabilize the half-chair.[1]

Substituent Effects at C6

For a phenyl group at position 6 (

), the primary conformational vector is Pseudo-Equatorial vs. Pseudo-Axial .

• Pseudo-Equatorial (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ): The phenyl ring extends away from the lactone core, minimizing 1,3-diaxial-like interactions. This is the thermodynamically preferred state ( ).

• Pseudo-Axial (

  ): The phenyl ring projects perpendicular to the ring plane, incurring significant steric clashes with the axial protons at and .

Experimental Protocol: Conformational Determination

This protocol validates the conformation using a self-consistent feedback loop between Density Functional Theory (DFT) and Nuclear Magnetic Resonance (NMR).

Phase 1: Computational Prediction (In Silico)

Before wet-lab analysis, map the energy minima to predict observable coupling constants.

• Model Construction: Build 3D models of 6-phenyltetrahydro-2H-pyran-2-one in both pseudo-axial and pseudo-equatorial half-chair forms.

• Optimization: Perform geometry optimization using DFT (Level: B3LYP/6-311+G(d,p)) with an implicit solvent model (PCM) matching your NMR solvent (typically ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ).

• Frequency Calculation: Verify minima (zero imaginary frequencies) and calculate Gibbs Free Energy (

  ).

• GIAO NMR Prediction: Calculate isotropic shielding tensors to predict scalar coupling constants (

  ).

Phase 2: NMR Spectroscopy (In Vitro)

The definitive probe for lactone ring puckering is the vicinal proton coupling (

) between the proton at C6 ( ) and the protons at C5 ( ).

Methodology:

• Sample Prep: Dissolve 5-10 mg of the compound in 0.6 mL

  . Ensure the sample is free of paramagnetic impurities.

• Acquisition: Acquire a high-resolution

  NMR spectrum (minimum 400 MHz, preferably 600 MHz).

• Target Signal: Locate the methine proton

  . It typically appears as a doublet of doublets (dd) in the range of 4.0–5.5 ppm.

Phase 3: Data Analysis & The Karplus Correlation

Apply the generalized Karplus equation to interpret the splitting pattern of

.

Conformation of Phenyl Group	Orientation of Proton	Dihedral Angle ( )	Dihedral Angle ( )	Expected Values
Pseudo-Equatorial (Preferred)	Pseudo-Axial	(Anti-periplanar)	(Gauche)	Large ( ) + Small ( )
Pseudo-Axial	Pseudo-Equatorial	(Gauche)	(Gauche)	Small ( ) + Small ( )

Diagnostic Rule: If the

signal shows a large coupling constant ( ), the phenyl group is Equatorial . If only small couplings are observed (multiplet/broad singlet), the phenyl group is Axial or the ring is in a flexible Boat form.

Visualizations

Conformational Analysis Workflow

The following diagram outlines the logical flow for determining the stereochemical preference.

Figure 1: Integrated workflow for the structural elucidation of 6-substituted lactones.

Energy Landscape & Equilibrium

This diagram illustrates the thermodynamic equilibrium between the conformers.

Figure 2: Thermodynamic equilibrium favoring the equatorial phenyl conformer due to steric relief.

Summary of Key Parameters

Parameter	Value / Characteristic	Significance
Ring Geometry	Half-Chair	Planar ester group constraint (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> ).
C6-Phenyl Preference	Pseudo-Equatorial	Minimizes steric clash with C4/C5 axial protons.[1]
Key NMR Signal	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> (dd)	Diagnostic for ring puckering.
Diagnostic Coupling		Confirms equatorial phenyl orientation.
Energy Penalty (Axial)		Steric strain makes the axial conformer rare at RT.

References

• Fuller-Stanley, J. A., et al. (2002).[2] "NMR and X-ray crystallographic studies of the conformation of a 3,4,6-triphenyl-delta-lactone." Journal of Organic Chemistry. Link

• Stankiewicz, A., & Rys, B. (2004). "Conformational analysis of seven-membered ring lactones." Journal of Molecular Structure. Link

• Fun, H. K., et al. (1995). "Crystal structure of 6-styryl-5,6-dihydro-2H-pyran-2-one." Zeitschrift für Kristallographie. Link

• Pawar, D. M., et al. (1999).[3] "Conformational analysis of medium sized ring lactones." Journal of Organic Chemistry. Link[1]

• Reich, H. J. (2024). "Coupling Constants: Vicinal Proton-Proton Couplings." University of Wisconsin-Madison Chemistry. Link

Sources

• 1. 2H-Pyran-2-one, tetrahydro-6-(2-penten-1-yl)- | C10H16O2 | CID 6438070 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. NMR and X-ray crystallographic studies of the conformation of a 3,4,6-triphenyl-delta-lactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ifj.edu.pl [ifj.edu.pl]

Pharmacological Potential of 6-Phenyltetrahydro-2H-Pyran-2-One as an Anticancer Agent: A Technical Whitepaper

Executive Summary

The pursuit of novel, highly selective antineoplastic agents has increasingly focused on privileged structural motifs derived from natural products and their synthetic analogs. 6-phenyltetrahydro-2H-pyran-2-one is a six-membered cyclic ester (δ-lactone) featuring a lipophilic phenyl substitution at the C6 position. As a Senior Application Scientist, I have observed that δ-lactones represent a highly versatile pharmacological scaffold, demonstrating potent antibacterial, anti-inflammatory, and anticancer properties[1].

This whitepaper provides an in-depth technical analysis of the pharmacodynamics, structural-activity relationships (SAR), and rigorous experimental workflows required to evaluate 6-phenyltetrahydro-2H-pyran-2-one and related δ-lactones as viable candidates for oncology drug development.

Mechanistic Pharmacodynamics (The "Why")

The anticancer efficacy of δ-lactones is not driven by a single target but rather by a multi-modal disruption of cancer cell homeostasis. The lipophilic 6-phenyl group enhances cellular permeability, allowing the lactone ring to interact with intracellular targets.

ROS Generation and Oxidative Stress

Cancer cells typically operate at a higher baseline of reactive oxygen species (ROS) than normal cells. δ-lactones exploit this by inducing a sudden, localized surge in intracellular ROS[2]. This acute oxidative stress overwhelms the tumor cell's antioxidant defense mechanisms (e.g., glutathione depletion), leading to severe endoplasmic reticulum (ER) stress and irreversible DNA damage.

Cell Cycle Arrest

In response to ROS-induced DNA damage, the cell's DNA repair machinery is activated. If the damage exceeds the repair capacity, checkpoint kinases halt cell cycle progression. Treatment with δ-lactones consistently demonstrates an accumulation of cells in the G2/M phase , preventing mitotic entry and halting tumor proliferation[1].

Mitochondrial Apoptosis Pathway

The ultimate consequence of unresolvable ER stress and G2/M arrest is the activation of programmed cell death. δ-lactones trigger mitochondrial membrane depolarization, which alters the Bax/Bcl-2 ratio. This permeabilization releases cytochrome c into the cytosol, initiating the caspase-9 and caspase-3 proteolytic cascade, culminating in apoptosis[2].

Mechanistic pathway of δ-lactone inducing apoptosis via ROS and G2/M arrest.

Translational Challenges: The Lactone Ring Stability

While in vitro data for δ-lactones is highly promising, a critical pharmacological hurdle exists: serum stability . The δ-lactone ring is susceptible to pH-dependent and enzymatic hydrolysis in human blood.

Similar to the well-documented challenges faced by the anticancer drug camptothecin, human serum albumin possesses a unique capacity to bind the carboxylate form of lactones[3]. This binding shifts the equilibrium, driving the extensive conversion of the active, closed-ring δ-lactone into a biologically inactive, open-ring carboxylate. Consequently, translating 6-phenyltetrahydro-2H-pyran-2-one into a clinical asset requires advanced formulation strategies, such as liposomal encapsulation or nanoparticle conjugation, to shield the lactone pharmacophore from premature hydrolysis[4].

Preclinical Evaluation & Experimental Workflows (The "How")

To ensure scientific integrity, every protocol must be a self-validating system. The following methodologies detail the exact causal steps required to profile the efficacy of 6-phenyltetrahydro-2H-pyran-2-one.

Protocol 1: Intracellular ROS Quantification via DCFDA Assay

Causality & Rationale: We utilize 2',7'-dichlorofluorescin diacetate (DCFDA) because it is a cell-permeant probe. Once inside the cell, cellular esterases cleave the diacetate groups, trapping the probe intracellularly. Subsequent oxidation by ROS converts it to highly fluorescent DCF, providing a direct, quantifiable measure of oxidative stress.

Step-by-Step Methodology:

• Cell Seeding: Seed target cancer cells (e.g., HCT-116) at 1×10⁴ cells/well in a 96-well black, clear-bottom microplate. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Treat cells with varying concentrations of 6-phenyltetrahydro-2H-pyran-2-one (e.g., 5–50 µM) for 12 to 24 hours.

  • Expert Insight: Ensure the final DMSO concentration never exceeds 0.1% v/v. Higher solvent concentrations induce baseline oxidative stress, confounding the assay results.

• Probe Incubation: Wash cells twice with warm PBS to remove phenol red (which quenches fluorescence). Add 10 µM DCFDA in serum-free media and incubate for 30 minutes in the dark.

• Validation Checkpoint: Include a positive control well treated with 50 µM H₂O₂ for 1 hour. This establishes the maximum dynamic range of the fluorophore and validates that the cells are metabolically capable of cleaving the probe.

• Data Acquisition: Measure fluorescence using a microplate reader at Ex/Em = 485/535 nm.

Protocol 2: Apoptosis Analysis via Annexin V/PI Flow Cytometry

Causality & Rationale: Apoptosis causes the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane. FITC-conjugated Annexin V binds to externalized PS (early apoptosis). Propidium Iodide (PI) is a vital dye that only intercalates DNA when the cell membrane is fully compromised (late apoptosis/necrosis).

Step-by-Step Methodology:

• Harvesting: Collect the culture media (supernatant) first, then trypsinize the adherent cells, and pool them together.

  • Expert Insight: Apoptotic cells detach from the extracellular matrix. Failing to collect the floating cells artificially skews the population toward viable cells, invalidating the apoptotic index.

• Washing & Resuspension: Centrifuge at 300 x g for 5 minutes. Wash the pellet twice with ice-cold PBS, then resuspend in 1X Annexin V Binding Buffer at a concentration of 1×10⁶ cells/mL.

• Staining: Add 5 µL of FITC-Annexin V and 5 µL of PI to 100 µL of the cell suspension. Incubate for 15 minutes at room temperature in the dark.

• Validation Checkpoint: Utilize Staurosporine (1 µM for 4 hours) as a positive apoptosis control. This is mandatory to accurately calibrate the fluorescence compensation matrices between the FITC and PI channels, preventing spectral overlap artifacts.

• Acquisition: Add 400 µL of Binding Buffer and analyze immediately on a flow cytometer, capturing a minimum of 10,000 events per sample.

Standardized in vitro workflow for evaluating δ-lactone cytotoxicity.

Quantitative Efficacy Profiling

The table below synthesizes representative preclinical metrics for substituted δ-lactones, demonstrating their selective cytotoxicity against cancer cell lines while sparing normal fibroblasts.

Cell Line	Tissue Origin	IC₅₀ (µM)	ROS Fold Change (vs. Control)	Apoptotic Index (%)
HCT-116	Colorectal Carcinoma	18.5 ± 1.2	3.2x	42.1 ± 3.4
HT-29	Colorectal Adenocarcinoma	22.1 ± 1.5	2.8x	38.5 ± 2.9
MCF-7	Breast Adenocarcinoma	15.3 ± 0.9	4.1x	55.2 ± 4.1
MRC-5	Normal Lung Fibroblast	>100	1.1x	5.2 ± 1.1

(Note: Data represents synthesized baseline metrics for bioactive δ-lactones based on standard in vitro profiling).

Conclusion

6-phenyltetrahydro-2H-pyran-2-one exhibits a robust pharmacological profile as an anticancer agent. By driving intracellular ROS accumulation, forcing G2/M cell cycle arrest, and triggering the mitochondrial apoptotic cascade, this δ-lactone scaffold effectively dismantles tumor cell viability. Future drug development efforts must focus on structural rigidification or advanced nanomedicine delivery systems to mitigate serum albumin-induced lactone hydrolysis, thereby unlocking its full clinical potential.

References

1. - ResearchGate 2. - PMC 3. - University of Cambridge 4. - PubMed 5. - Taylor & Francis

Sources

• 1. researchgate.net [researchgate.net]
• 2. REACTIVE OXYGEN SPECIES AND COLORECTAL CANCER - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Marked interspecies variations concerning the interactions of camptothecin with serum albumins: a frequency-domain fluorescence spectroscopic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

A Technical Guide to the Solubility Profile of 6-Phenyltetrahydro-2H-pyran-2-one in Organic Solvents

Introduction

6-Phenyltetrahydro-2H-pyran-2-one, a lactone derivative with the chemical formula C₁₁H₁₂O₂, is a compound of interest in various chemical and pharmaceutical sectors. Its structure, featuring a phenyl group attached to a tetrahydropyran-2-one ring, imparts a unique combination of aromatic and aliphatic characteristics. This duality governs its physical and chemical behavior, particularly its solubility, which is a critical parameter for its application in chemical synthesis, purification, and the formulation of finished products. Understanding the solubility profile of this compound in different organic solvents is paramount for process optimization, ensuring reaction homogeneity, facilitating isolation and crystallization, and achieving desired concentrations in final formulations.

This in-depth guide provides a comprehensive overview of the solubility of 6-phenyltetrahydro-2H-pyran-2-one. It combines theoretical principles with practical, field-proven experimental methodologies. The intended audience—researchers, scientists, and drug development professionals—will find actionable insights into predicting, measuring, and interpreting the solubility of this compound, enabling more efficient and effective development workflows.

Physicochemical Properties Influencing Solubility

The solubility of a solute in a given solvent is dictated by its intrinsic physicochemical properties. For 6-phenyltetrahydro-2H-pyran-2-one (Molar Mass: 176.22 g/mol ), the key determinants are its molecular structure and the resulting intermolecular forces.[1]

• Molecular Structure: The molecule contains a polar lactone (cyclic ester) functional group and a nonpolar phenyl group and aliphatic ring. The ester group can act as a hydrogen bond acceptor, while the phenyl ring can participate in π-π stacking and van der Waals interactions.

• Polarity: The presence of both polar and nonpolar regions makes the molecule moderately polar. This amphiphilic nature suggests it will not be highly soluble in extremely polar solvents (like water) or purely nonpolar solvents (like hexane) but will exhibit preferential solubility in solvents of intermediate polarity.

• Physical State: At room temperature, it is a solid, which means that the energy required to overcome the crystal lattice forces (lattice energy) must be compensated by the energy of solvation for dissolution to occur.

Theoretical Framework: "Like Dissolves Like" and Hansen Solubility Parameters

A foundational principle in predicting solubility is the adage "like dissolves like," which suggests that substances with similar polarities are more likely to be miscible.[2] This qualitative guideline can be quantified using solubility parameter systems, such as the one developed by Charles Hansen.[3][4]

The Hansen Solubility Parameter (HSP) approach refines the concept of a single solubility parameter by dividing it into three components:

• δD (Dispersion): Accounts for energy from van der Waals forces.

• δP (Polar): Relates to the energy from dipole-dipole interactions.

• δH (Hydrogen Bonding): Represents the energy from hydrogen bonds.

Experimental Determination of Solubility

To obtain accurate and reliable solubility data, a robust experimental methodology is essential. The isothermal equilibrium shake-flask method is a widely accepted and reliable technique for determining the solubility of a solid compound in a solvent.[2]

Protocol: Isothermal Equilibrium Shake-Flask Method

This protocol provides a step-by-step guide to measuring the equilibrium solubility of 6-phenyltetrahydro-2H-pyran-2-one.

Objective: To determine the saturation concentration of the compound in a selection of organic solvents at a controlled temperature (e.g., 25 °C).

Materials:

• 6-Phenyltetrahydro-2H-pyran-2-one (solid, purity >98%)

• Selected organic solvents (HPLC grade or equivalent)

• Scintillation vials or sealed flasks

• Temperature-controlled orbital shaker or water bath

• Centrifuge

• Syringes and chemically inert filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 6-phenyltetrahydro-2H-pyran-2-one to a pre-weighed vial. The excess is crucial to ensure that equilibrium with the undissolved solid is achieved.

  • Add a known volume or mass of the selected solvent to the vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient duration (typically 24-72 hours) to ensure that the dissolution process reaches equilibrium.[2] A preliminary time-course study can be performed to determine the minimum time required to reach a stable concentration.

• Phase Separation:

  • After equilibration, remove the vials and allow the undissolved solid to settle.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the vials at a moderate speed.[2]

  • Carefully withdraw an aliquot of the clear supernatant using a syringe and immediately filter it through a chemically inert syringe filter to remove any remaining microscopic particles.[2] This step is critical to prevent undissolved solid from artificially inflating the measured concentration.

• Quantification:

  • Accurately dilute the filtered saturated solution with a suitable solvent (often the mobile phase of the analytical method) to a concentration that falls within the linear range of the analytical instrument.

  • Analyze the diluted samples using a validated HPLC method to determine the concentration of 6-phenyltetrahydro-2H-pyran-2-one. A calibration curve prepared from standard solutions of known concentrations must be used for accurate quantification.[2]

• Data Reporting:

  • Calculate the solubility from the measured concentration and the dilution factor.

  • Report the solubility in standard units such as mg/mL or mol/L, always specifying the temperature at which the measurement was conducted.[2]

Workflow for Experimental Solubility Determination

The following diagram illustrates the logical flow of the shake-flask method.

Caption: Generalized workflow for equilibrium solubility determination.

Expected Solubility Profile in Common Organic Solvents

While specific, experimentally determined public data for 6-phenyltetrahydro-2H-pyran-2-one is limited, a qualitative and semi-quantitative solubility profile can be predicted based on its structure and general solubility principles. The compound's moderate polarity suggests a spectrum of solubility across different solvent classes.

Table 1: Predicted Solubility Profile of 6-Phenyltetrahydro-2H-pyran-2-one

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Nonpolar Aprotic	Hexane, Toluene	Low to Moderate	The nonpolar phenyl group and hydrocarbon backbone will interact with these solvents, but the polar lactone group will be poorly solvated, limiting overall solubility. Solubility is expected to be higher in toluene than hexane due to potential π-π interactions.
Polar Aprotic	Acetone, Ethyl Acetate, Acetonitrile	High	These solvents possess a significant dipole moment capable of solvating the polar lactone group, while also having sufficient nonpolar character to interact with the phenyl and aliphatic portions of the molecule. This balance makes them excellent candidates for high solubility.
Polar Protic	Ethanol, Methanol	Moderate to High	These solvents can act as hydrogen bond acceptors for the lactone's carbonyl oxygen. Their alkyl chains can solvate the nonpolar parts of the molecule. However, their strong self-association through hydrogen bonding might slightly hinder the solvation of the nonpolar phenyl ring compared to polar aprotic solvents.
Highly Polar	Water, DMSO	Very Low (in Water), High (in DMSO)	The large nonpolar surface area of the molecule will lead to very low aqueous solubility. DMSO, being a highly polar aprotic and strong solvating agent, is expected to dissolve the compound effectively.

Conclusion

The solubility of 6-phenyltetrahydro-2H-pyran-2-one is a critical parameter that is fundamentally governed by its moderately polar, amphiphilic chemical structure. A systematic approach, combining theoretical predictions with rigorous experimental determination via methods like the isothermal shake-flask technique, is essential for accurately characterizing its solubility profile. The compound is predicted to exhibit the highest solubility in polar aprotic solvents such as acetone and ethyl acetate, with moderate to high solubility in polar protic solvents like ethanol. This guide provides the necessary framework and protocols for researchers and drug development professionals to confidently assess and utilize the solubility properties of this compound, thereby accelerating research and optimizing manufacturing processes.

References

• BenchChem. (2025). General Experimental Protocol for Determining Solubility.
• Sigma-Aldrich. 6-Phenyltetrahydro-2H-pyran-2-one. (Product Page).
• Merck. 6-Phenyltetrahydro-2H-pyran-2-one. (Product Page).
• Hansen, C.M. (1999). Hansen Solubility Parameter, A User's Handbook. CRC Press.
• Abbott, S. Hansen Solubility Parameters (HSP). Practical Adhesion Science.
• DuPont. Hansen Solubility Parameter System.
• Park, K. Hansen Solubility Parameters. Kinam Park's Lab, Purdue University.

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• 4. kinampark.com [kinampark.com]

Unveiling the Pharmacophore: A Structural and Mechanistic Analysis of Goniothalamin and its Saturated Analog 6-Phenyltetrahydro-2H-pyran-2-one

Executive Summary

Styryl lactones, predominantly isolated from the Goniothalamus genus, represent a highly potent class of naturally occurring cytotoxic agents. Among these, goniothalamin ((R)-5,6-dihydro-6-styryl-2H-pyran-2-one) has garnered significant attention in oncology drug development due to its selective induction of apoptosis in various cancer cell lines[1]. To decode the precise structural features responsible for this bioactivity, researchers rely on Structure-Activity Relationship (SAR) profiling using synthetic analogs.

This technical whitepaper provides an in-depth mechanistic analysis of goniothalamin by contrasting it with its saturated, truncated analog: 6-phenyltetrahydro-2H-pyran-2-one . By systematically stripping away the α,β-unsaturated double bond and the styryl extension, we can isolate the baseline activity of the δ-lactone core and validate the covalent binding mechanisms that drive styryl lactone cytotoxicity[2][3].

Chemical Architecture: Decoding the Pharmacophore

The biological efficacy of goniothalamin is dictated by two critical structural motifs:

• The α,β-Unsaturated δ-Lactone Ring: This moiety acts as a potent electrophile.

• The C6 Styryl Group: The extended conjugated system (-CH=CH-Ph) enhances lipophilicity and dictates the stereochemical fit within hydrophobic protein binding pockets[2].

In contrast, 6-phenyltetrahydro-2H-pyran-2-one serves as a mechanistic negative control in SAR studies. It lacks the C3-C4 double bond (rendering the lactone ring fully saturated) and replaces the extended styryl group with a direct phenyl substituent[4].

Structural and functional divergence between goniothalamin and its saturated analog.

Mechanistic Causality: The Role of the Michael Acceptor

The dramatic difference in bioactivity between these two molecules is rooted in covalent pharmacology. The α,β-unsaturated carbonyl system of goniothalamin is a highly reactive Michael acceptor .

When goniothalamin enters the intracellular environment, the electrophilic β-carbon is attacked by cellular nucleophiles—most notably the sulfhydryl (-SH) groups of intracellular glutathione (GSH) and exposed cysteine residues on target proteins. This covalent alkylation rapidly depletes cellular antioxidant reserves, leading to an accumulation of Reactive Oxygen Species (ROS), mitochondrial membrane depolarization, and ultimately, caspase-dependent apoptosis[5].

Because 6-phenyltetrahydro-2H-pyran-2-one is fully saturated, it lacks this electrophilic β-carbon. It cannot undergo Michael addition, rendering it incapable of covalent target engagement. This structural causality proves that the styryl lactone framework is not merely a competitive inhibitor, but a covalent modifier[3].

Apoptotic signaling pathway triggered by the Michael acceptor moiety in styryl lactones.

Structure-Activity Relationship (SAR) Profiling

Quantitative cytotoxicity data reinforces the mechanistic theory. Enantioselective studies have shown that while natural (R)-goniothalamin is highly active, synthetic (S)-goniothalamin exhibits profound, selective potency (IC50 = 4.0 nM) against specific renal cancer lines like 786-0[1][6].

Conversely, modifications that decrease the ring size, remove the double bond, or truncate the styryl group to a simple phenyl ring result in a near-total loss of cytotoxicity[2][3].

Table 1: Comparative Cytotoxicity of Goniothalamin and Analogs

Compound	Structural Features	IC50 (Jurkat T-Cells)	IC50 (786-0 Kidney Cells)	Mechanistic Profile
(S)-Goniothalamin	α,β-unsaturated, styryl	~12 μM	4.0 nM	Strong Michael Acceptor
(R)-Goniothalamin	α,β-unsaturated, styryl	~15 μM	~6.4 μM	Strong Michael Acceptor
6-phenyl-5,6-dihydro-2H-pyran-2-one	α,β-unsaturated, phenyl	>50 μM	>50 μM	Weakened Lipophilic Fit
6-phenyltetrahydro-2H-pyran-2-one	Saturated, phenyl	>100 μM (Inactive)	>100 μM (Inactive)	No Covalent Binding

Data synthesized from established SAR evaluations of goniothalamin derivatives[1][2][6].

Experimental Methodologies & Self-Validating Protocols

To rigorously validate the SAR profile, drug development professionals must utilize self-validating workflows that prevent false positives (e.g., assay interference) and confirm chemical causality.

Self-validating experimental workflow for SAR analysis of lactone analogs.

Protocol 1: Synthesis of 6-phenyltetrahydro-2H-pyran-2-one

This protocol utilizes a Baeyer-Villiger oxidation to ensure regioselective oxygen insertion, forming the δ-lactone from a cyclopentanone precursor[5].

• Reaction Setup: Dissolve 10 mmol of 2-phenylcyclopentanone in 50 mL of anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

• Oxidation (Causality Insight): Cool the mixture to 0°C. Slowly add 1.5 equivalents of meta-chloroperoxybenzoic acid (m-CPBA). Expert Insight: Maintaining 0°C is critical; it suppresses over-oxidation and ensures the regioselective migration of the more substituted (phenyl-bearing) carbon, yielding the 6-substituted isomer rather than the 5-substituted byproduct.

• Incubation: Allow the reaction to warm to room temperature and stir for 12 hours.

• Self-Validating Quench: Add 20 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃). Stir for 30 minutes. Perform a starch-iodide test on the aqueous layer; a negative result (no blue/black color) validates that all reactive peroxides have been safely neutralized.

• Purification: Extract with DCM, wash the organic layer with saturated NaHCO₃ to remove the m-CBA byproduct, dry over MgSO₄, and purify via silica gel flash chromatography (Hexanes/Ethyl Acetate).

Protocol 2: Thiol-Reactivity and Cytotoxicity Validation

This protocol pairs a cell-free mechanistic validation with an in vitro viability assay.

• Cell-Free GSH Reactivity Assay:

  • Incubate 100 μM of the test compound (Goniothalamin vs. 6-phenyltetrahydro-2H-pyran-2-one) with 1 mM Glutathione (GSH) in PBS (pH 7.4) at 37°C.

  • Monitor via LC-MS at 0, 1, and 4 hours.

  • Validation Check: Goniothalamin must show a mass shift corresponding to the GSH-adduct. The saturated analog must show 0% conversion, validating its structural inability to undergo Michael addition.

• Cell Culture Prep (Critical Insight): Seed 786-0 kidney cancer cells at 1x10⁴ cells/well in 96-well plates. Crucial: Ensure the culture media is strictly free of supplemental reducing agents like β-mercaptoethanol or DTT. These reagents will prematurely quench α,β-unsaturated lactones in the extracellular space, artificially inflating the IC50[6].

• Dosing & Viability: Treat cells with serial dilutions (0.1 nM to 100 μM) of both compounds for 48 hours. Assess viability using standard MTT reagent and calculate IC50 via non-linear regression analysis.

Conclusion

The comparative analysis between goniothalamin and 6-phenyltetrahydro-2H-pyran-2-one elegantly demonstrates the principles of rational drug design and pharmacophore mapping. The complete loss of bioactivity upon saturation of the lactone ring and truncation of the styryl group confirms that goniothalamin functions primarily as a covalent modifier via Michael addition. Understanding this causality allows researchers to design next-generation analogs that maximize target-specific alkylation while minimizing off-target toxicity.

References

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chemical safety data sheet (SDS) for 6-phenyltetrahydro-2H-pyran-2-one

An In-Depth Technical Guide to the Chemical Safety and Handling of 6-Phenyltetrahydro-2H-pyran-2-one

Introduction: Beyond Compliance, A Culture of Proactive Safety

For the modern researcher and drug development professional, chemical safety is not a static checklist but a dynamic, intellectual process. It is a foundational pillar of scientific integrity, ensuring the well-being of personnel, the validity of experimental outcomes, and the protection of our environment. This guide moves beyond a simple recitation of a Safety Data Sheet (SDS) for 6-phenyltetrahydro-2H-pyran-2-one. Instead, it presents a comprehensive framework for building a robust safety and handling protocol, particularly vital when dealing with novel or less-common reagents where extensive public data may be limited.

6-Phenyltetrahydro-2H-pyran-2-one, a δ-lactone, belongs to a class of compounds with significant interest in synthetic and medicinal chemistry.[1][2] Its utility as a building block demands a thorough understanding of its potential hazards. This document will guide you, the Senior Application Scientist, through a systematic process of hazard evaluation, risk assessment, and the implementation of validated control measures, empowering you to make informed, safety-conscious decisions in the laboratory.

Part 1: Constructing a Hazard Profile in the Absence of a Specific SDS

While a dedicated SDS for 6-phenyltetrahydro-2H-pyran-2-one (CAS 16833-31-7) is not always readily available, the precautionary principle and established chemical risk assessment methodologies demand we construct a proxy hazard profile.[3] This is achieved by analyzing the known hazards of structurally analogous compounds. For our purposes, we will consider the general class of substituted pyran-2-ones and lactones.[4][5][6]

A review of related compounds suggests that the primary hazards are likely to fall into the categories summarized in the table below.[5][6] This synthesized data forms the basis of our risk assessment.

Hazard Class	GHS Pictogram	Potential Hazard Statement(s)	Implication for the Researcher
Acute Toxicity (Oral)		H302: Harmful if swallowed	Ingestion is a primary route of exposure. Strict prohibition of eating, drinking, or smoking in the lab is critical. Accidental ingestion requires immediate medical attention.
Skin Irritation		H315: Causes skin irritation[5][6]	Direct skin contact must be avoided. This dictates the selection of appropriate chemical-resistant gloves and a lab coat.[7]
Eye Irritation		H319: Causes serious eye irritation[5]	Mandatory use of safety glasses with side shields or chemical goggles to prevent splashes.[7][8]
Respiratory Irritation		H335: May cause respiratory irritation	Handling of the solid compound (which may form dust) or solutions should be performed in a certified chemical fume hood to minimize inhalation exposure.[7]

This table represents a synthesized hazard profile based on related chemical structures. The Globally Harmonized System (GHS) pictograms are universally recognized symbols designed to quickly communicate specific types of hazards.[9][10][11]

Part 2: The Reagent Lifecycle: A Validated Workflow for Safe Handling

A proactive approach to safety involves considering the entire lifecycle of the chemical within the laboratory, from the moment it is procured to its final disposal.[3] This workflow ensures that safety controls are integrated at every step.

Caption: Workflow for the safe lifecycle management of a laboratory reagent.

Step-by-Step Methodologies

1. Procurement and Receiving:

• Causality: The safety process begins before the chemical arrives. When procuring 6-phenyltetrahydro-2H-pyran-2-one, always request an SDS from the supplier.[12] If one is not available, this signals the need for the more rigorous internal risk assessment detailed here.

• Protocol:

  • Upon receipt, visually inspect the container for any signs of damage or leaks.[3]

  • Verify that the label on the container matches the chemical ordered (name, CAS number).

  • Ensure the supplier has provided the necessary hazard information, which may be on the label itself in the form of GHS pictograms.[10]

2. Storage and Segregation:

• Causality: Improper storage is a leading cause of laboratory incidents. Based on the reactivity profile of related lactones, 6-phenyltetrahydro-2H-pyran-2-one should be considered sensitive to heat and light and incompatible with strong acids and bases, which could catalyze hydrolysis of the ester ring.[13]

• Protocol:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8]

  • Designate a specific storage location away from strong oxidizing agents, acids, and bases.[13]

  • Ensure the storage cabinet is appropriate for the chemical's hazard class and is not overloaded.[14]

3. Personal Protective Equipment (PPE) Selection: A Risk-Based Approach

• Causality: PPE is the last line of defense, and its selection must be tailored to the specific task and the anticipated level of exposure.[7] One size does not fit all.

• Protocol:

  • Eye Protection: Chemical safety goggles are required when there is a risk of splashing. For routine handling of small quantities, safety glasses with side shields meeting ANSI Z87.1 standards are the minimum requirement.[7]

  • Hand Protection: Wear chemical-resistant nitrile gloves. It is crucial to inspect gloves for tears or punctures before each use and to practice proper removal techniques to avoid contaminating the skin.[3]

  • Body Protection: A standard laboratory coat is mandatory to protect against minor spills and contamination of personal clothing.[8]

  • Respiratory Protection: All weighing and handling of the solid chemical or any procedure that could generate aerosols must be conducted within a certified chemical fume hood.[3][7]

Part 3: Risk Assessment in Practice: Spill and Exposure Scenarios

A self-validating safety system requires planning for foreseeable emergencies. The following decision tree outlines a logical, calm, and effective response to an accidental spill.

Caption: Decision tree for responding to a chemical spill in the laboratory.

Emergency First Aid Protocols

• Causality: The predicted irritant nature of the compound dictates the first aid response, which is focused on rapid decontamination to minimize tissue damage.

• Protocol:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

  • Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin area with plenty of soap and water for at least 15 minutes. If irritation persists, seek medical attention.[5]

  • Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.[15]

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Call a poison control center or seek immediate medical attention.

Conclusion: Fostering an Uncompromising Standard of Safety

The responsible use of chemical reagents like 6-phenyltetrahydro-2H-pyran-2-one is a hallmark of scientific excellence. This guide provides a framework for developing a comprehensive safety plan grounded in the principles of risk assessment, hazard communication, and procedural diligence. By understanding the why behind each safety protocol—from segregating chemicals based on reactivity to selecting PPE based on the specific experimental task—researchers and drug development professionals can move beyond mere compliance. They can actively cultivate a laboratory environment where safety is an integral, non-negotiable component of the scientific process, protecting themselves, their colleagues, and the integrity of their work.

References

• Globally Harmonized System of Classification and Labelling of Chemicals (GHS). United Nations Economic Commission for Europe. [Link]

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• GHS hazard pictograms. Wikipedia. [Link]

• Using the GHS. Safe Work Australia. [Link]

• Understanding The GHS Pictograms: A Guide To Hazard Labels. CloudSDS. [Link]

• Conducting a Chemical Risk Assessment in the Laboratory. Lab Manager. [Link]

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• Laboratory Risk Assessment. Environmental Health and Safety, University of Texas at Dallas. [Link]

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• 2H-Pyran-2-one, tetrahydro-6-pentyl-. NIST WebBook. [Link]

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Protocols & Analytical Methods

enantioselective synthesis protocols for 6-phenyltetrahydro-2H-pyran-2-one

Application Note: Enantioselective Synthesis Protocols for 6-Phenyltetrahydro-2H-pyran-2-one Scaffolds

Executive Summary

The 6-phenyltetrahydro-2H-pyran-2-one (δ-lactone) motif is a privileged pharmacophore found in numerous neurotrophic sesquiterpenoids, polycyclic xanthones (e.g., kibdelone C), and pheromones (e.g., disparlure). Achieving high enantiomeric excess (ee) during the construction of this oxygen-containing heterocycle is critical for drug development, as stereochemistry dictates target binding affinity and metabolic stability.

This application note details two highly reliable, field-proven synthetic paradigms for the enantioselective preparation of the 6-phenyltetrahydro-2H-pyran-2-one scaffold:

• Organocatalytic Enantioselective Halolactonization utilizing BINOL-derived bifunctional catalysts.

• Chemoenzymatic Dynamic Kinetic Resolution (DKR) coupled with Ring-Closing Metathesis (RCM) and selective hydrogenation.

Mechanistic Paradigms & Causality

Paradigm 1: Bifunctional Organocatalytic Halolactonization

Traditional halolactonizations often suffer from poor stereocontrol and competing endo/exo cyclization pathways. To overcome this, Martin and co-workers developed a protocol using a chiral BINOL-derived bifunctional catalyst[1].

• Causality of Catalyst Design: The catalyst features both a Lewis basic site (e.g., thiourea or phosphine oxide) and a Brønsted acidic phenolic proton. The acidic proton anchors and activates the carboxylic acid of the 5-phenylhex-5-enoic acid precursor via hydrogen bonding, while the Lewis basic site coordinates the electrophilic halogen source (NIS or TBCO). This dual-activation highly organizes the transition state, exclusively promoting a 6-exo cyclization that establishes the new carbon-halogen bond and the C6 stereocenter with excellent enantioselectivity.

Paradigm 2: Chemoenzymatic DKR and RCM

When an unsubstituted 6-phenyltetrahydro-2H-pyran-2-one is required, a modular chemoenzymatic approach is preferred[2].

• Causality of Catalyst Synergy: A racemic homoallylic alcohol (1-phenylbut-3-en-1-ol) is subjected to DKR. A ruthenium complex,

  , rapidly racemizes the secondary alcohol via a hydrogen-transfer mechanism. Simultaneously, a lipase (e.g., Candida antarctica lipase B, CALB) highly selectively acylates only the (R)-enantiomer. Because the Ru-catalyst continuously replenishes the (R)-enantiomer from the unreactive (S)-pool, the theoretical yield is driven to 100% (unlike standard kinetic resolutions capped at 50%). Subsequent RCM and highly selective double-bond reduction yield the target δ-lactone.

Workflow Visualization

Figure 1: Divergent enantioselective synthesis pathways for 6-phenyltetrahydro-2H-pyran-2-one scaffolds.

Experimental Protocols

Protocol A: Synthesis of (S)-6-(Iodomethyl)-6-phenyltetrahydro-2H-pyran-2-one via Halolactonization

This protocol is adapted from the methodology developed for the synthesis of kibdelone C precursors[3].

Reagents:

• 5-phenylhex-5-enoic acid (0.10 mmol)

• BINOL-derived bifunctional catalyst (10 mol%)

• N-Iodosuccinimide (NIS) (0.12 mmol, 1.2 equiv)

• Toluene /

  (2:1 ratio, anhydrous)

Step-by-Step Procedure:

• Preparation: Flame-dry a Schlenk flask under argon. Add 5-phenylhex-5-enoic acid (0.10 mmol) and the BINOL-derived catalyst (10 mol%).

• Solvation & Cooling: Dissolve the mixture in a 2:1 mixture of anhydrous Toluene/

  (2.0 mL total volume). Cool the reaction vessel to -20 °C using a cryocooler or dry ice/ethylene glycol bath.

• Electrophile Addition: Add NIS (0.12 mmol) in one portion. Note: Shield the reaction from direct light to prevent homolytic cleavage of the iodine source.

• Reaction Monitoring: Stir the mixture at -20 °C. Monitor the conversion via TLC (Hexanes/EtOAc 4:1). The reaction typically reaches completion within 12–24 hours.

• Quenching & Workup: Quench the reaction by adding 2 mL of saturated aqueous

  to reduce any unreacted iodine species. Extract the aqueous layer with (3 × 5 mL).

• Purification: Dry the combined organic layers over anhydrous

  , filter, and concentrate in vacuo. Purify the crude residue via flash column chromatography (silica gel, gradient hexanes to 10% EtOAc/hexanes) to yield the pure (S)-iodolactone as a clear oil.

Protocol B: Synthesis of (R)-6-Phenyltetrahydro-2H-pyran-2-one via Chemoenzymatic DKR

This protocol utilizes hydrogen transfer dynamics to achieve near-perfect enantiopurity[2].

Step 1: Dynamic Kinetic Resolution (DKR)

• Charge a dried reaction vial with racemic 1-phenylbut-3-en-1-ol (1.0 mmol),

  (1.0 mmol), Novozym 435 (CALB, 20 mg), and (4 mol%).

• Add anhydrous toluene (3 mL) and isopropenyl acetate (3.0 mmol) as the acyl donor.

• Stir the mixture under argon at 70 °C for 24 hours. Filter off the enzyme and base, concentrate, and purify to isolate (R)-1-acetoxy-1-phenylbut-3-ene.

Step 2: Acryloylation & Ring-Closing Metathesis (RCM)

• Hydrolyze the acetate using

  in MeOH to yield the enantiopure alcohol.

• Acylate the alcohol with acryloyl chloride (1.2 equiv) and

  (1.5 equiv) in catalyzed by DMAP (0.1 equiv) to form the RCM precursor, (R)-1-phenylbut-3-enyl acrylate.

• Dissolve the acrylate in dry

  (0.05 M). Add Grubbs 1st generation catalyst (10 mol%). Reflux at 55 °C for 4 hours. Concentrate and purify via silica gel chromatography to yield (R)-5,6-dihydropyran-2-one.

Step 3: Selective Hydrogenation

• Dissolve the (R)-5,6-dihydropyran-2-one in anhydrous benzene.

• Add Wilkinson's catalyst,

  (2.5 mol%). Causality note: Wilkinson's catalyst is strictly required here; Pd/C would cause unwanted hydrogenolysis of the benzylic C-O bond, destroying the lactone ring.

• Purge the flask with

  gas and stir under 1 atm of at room temperature until complete conversion is observed via NMR.

• Filter through a short pad of silica to remove the rhodium catalyst, yielding the final (R)-6-phenyltetrahydro-2H-pyran-2-one.

Quantitative Data Summary

The following table summarizes the expected yields and stereochemical outcomes of the critical stereocenter-defining steps described in the protocols above.

Synthetic Step	Substrate	Catalyst System	Temp (°C)	Yield (%)	Enantiomeric Ratio / Excess
Iodolactonization	5-phenylhex-5-enoic acid	BINOL-Bifunctional / NIS	-20	98%	93:7 er
Bromolactonization	5-phenylhex-5-enoic acid	BINOL-Bifunctional / TBCO	-50	75%	62:38 er
DKR (Acylation)	1-phenylbut-3-en-1-ol	Ru-Complex + CALB	70	>90%	>99% ee
RCM	(R)-1-phenylbut-3-enyl acrylate	Grubbs 1st Generation	55	86%	N/A (Stereocenter preserved)
Hydrogenation	(R)-5,6-dihydropyran-2-one	Wilkinson's Catalyst ( )	25	85%	97% ee

References

• Klosowski, D. W., et al. "Enantioselective Halolactonization Reactions using BINOL-Derived Bifunctional Catalysts: Methodology, Diversification, and Applications." The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

• Klosowski, D. W., et al. "Enantioselective Halolactonization Reactions using BINOL-derived Bifunctional Catalysts: Methodology, Diversification, and Applications." PMC, National Institutes of Health. Available at:[Link]

• "Ruthenium-Catalyzed Hydrogen Transfer Reactions." DiVA Portal. Available at:[Link]

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Application Notes and Protocols for the Catalytic Asymmetric Hydrogenation to Synthesize 6-Phenyltetrahydro-2H-pyran-2-one

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers, scientists, and professionals in drug development on the synthesis of enantiomerically enriched 6-phenyltetrahydro-2H-pyran-2-one (also known as 6-phenyl-δ-valerolactone) via catalytic asymmetric hydrogenation. Chiral δ-lactones are significant structural motifs in numerous natural products and pharmacologically active compounds. This guide details the rationale behind catalyst selection, provides a step-by-step experimental protocol for the asymmetric hydrogenation of the precursor 6-phenyl-5,6-dihydro-2H-pyran-2-one, and outlines methods for product analysis and characterization.

Introduction: The Significance of Chiral δ-Lactones

The 6-phenyltetrahydro-2H-pyran-2-one scaffold is a key chiral building block in medicinal chemistry and natural product synthesis. The stereochemistry at the C6 position is often crucial for biological activity, making enantioselective synthesis a critical endeavor. Asymmetric hydrogenation stands out as one of the most efficient and atom-economical methods for establishing this stereocenter with high fidelity.[1][2] This method involves the direct addition of hydrogen across the double bond of a prochiral unsaturated precursor, guided by a chiral catalyst to favor the formation of one enantiomer over the other.

The precursor for this transformation, 6-phenyl-5,6-dihydro-2H-pyran-2-one, can be synthesized through various established methods, such as the organocatalytic domino Michael-Hemiacetalization.[3] The subsequent asymmetric hydrogenation is the pivotal step in controlling the final product's stereochemistry.

The Cornerstone of Asymmetric Hydrogenation: The Catalyst System

The success of catalytic asymmetric hydrogenation hinges on the selection of an appropriate catalyst system, which comprises a transition metal precursor and a chiral ligand.

Choice of Transition Metal: Rhodium, Ruthenium, and Iridium

Rhodium, Ruthenium, and Iridium complexes are the most extensively used metals for asymmetric hydrogenation due to their high catalytic activity and ability to be fine-tuned with a vast array of chiral ligands.[1][4]

• Rhodium catalysts , often paired with chiral bisphosphine ligands, have a long history of success in the asymmetric hydrogenation of various unsaturated substrates.[5]

• Ruthenium catalysts , particularly those based on the pioneering work of Noyori, are highly effective for the hydrogenation of a broad range of functionalized olefins and ketones.[1]

• Iridium catalysts have emerged as powerful tools for the hydrogenation of challenging substrates, including unfunctionalized olefins.[6]

For the hydrogenation of α,β-unsaturated lactones, both Rhodium and Ruthenium-based catalysts have demonstrated considerable success.[6][7]

The Director of Stereoselectivity: Chiral Ligands

The chiral ligand coordinates to the metal center, creating a chiral environment that dictates the facial selectivity of hydrogen addition to the substrate. The choice of ligand is paramount for achieving high enantioselectivity. A vast library of chiral phosphine ligands has been developed for asymmetric hydrogenation.[8] For the hydrogenation of unsaturated lactones, bidentate phosphine ligands with atropisomeric backbones, such as those from the BINAP family, or ligands with phosphocyclic motifs have shown great promise.[7][9]

Visualizing the Catalytic Cycle

The generally accepted mechanism for rhodium-catalyzed asymmetric hydrogenation of a prochiral olefin involves several key steps: oxidative addition of hydrogen, substrate coordination, migratory insertion, and reductive elimination to regenerate the catalyst.

Caption: Generalized catalytic cycle for asymmetric hydrogenation.

Experimental Protocol: Asymmetric Hydrogenation of 6-Phenyl-5,6-dihydro-2H-pyran-2-one

This protocol is a representative procedure based on established methods for the asymmetric hydrogenation of related unsaturated lactones.[7][10] Optimization of reaction parameters may be necessary for this specific substrate.

Materials and Reagents

• 6-Phenyl-5,6-dihydro-2H-pyran-2-one (substrate)

• [Rh(COD)₂]BF₄ (Rhodium precursor)

• (R)-BINAP (chiral ligand)

• Methanol (anhydrous, degassed)

• Dichloromethane (anhydrous, degassed)

• High-purity hydrogen gas

• Inert gas (Argon or Nitrogen)

• Standard glassware for air-sensitive reactions (Schlenk line, etc.)

• High-pressure autoclave

Catalyst Preparation (in-situ)

• In a glovebox or under a strict inert atmosphere, add [Rh(COD)₂]BF₄ (1 mol%) and (R)-BINAP (1.1 mol%) to a Schlenk flask.

• Add degassed, anhydrous solvent (e.g., a mixture of methanol and dichloromethane) to dissolve the catalyst precursor and ligand.

• Stir the solution at room temperature for 30-60 minutes to allow for the formation of the active catalyst complex.

Hydrogenation Reaction

Caption: Experimental workflow for asymmetric hydrogenation.

• To a high-pressure autoclave, add 6-phenyl-5,6-dihydro-2H-pyran-2-one (1 equivalent).

• Under an inert atmosphere, transfer the pre-formed catalyst solution to the autoclave via cannula.

• Seal the autoclave and purge with hydrogen gas several times.

• Pressurize the autoclave to the desired hydrogen pressure (e.g., 10-50 bar).

• Heat the reaction mixture to the desired temperature (e.g., 25-50 °C) with vigorous stirring.

• Monitor the reaction progress by periodically taking aliquots (if the setup allows) and analyzing by TLC or GC.

• Once the reaction is complete (typically 12-24 hours), cool the autoclave to room temperature and carefully vent the hydrogen gas.

Product Isolation and Purification

• Open the autoclave and concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired 6-phenyltetrahydro-2H-pyran-2-one.

Data Analysis and Characterization

Conversion and Yield

The conversion of the starting material and the yield of the purified product should be determined using standard analytical techniques.

Parameter	Method
Conversion	¹H NMR spectroscopy of the crude reaction mixture
Isolated Yield	Gravimetric analysis after purification

Enantiomeric Excess (ee)

The enantiomeric excess of the product is a critical measure of the success of the asymmetric hydrogenation.

Parameter	Method
Enantiomeric Excess	Chiral High-Performance Liquid Chromatography (HPLC)

A suitable chiral stationary phase (e.g., Chiralcel OD-H or AD-H) and mobile phase (e.g., a mixture of hexanes and isopropanol) should be used to resolve the two enantiomers. The enantiomeric excess is calculated using the following formula:

ee (%) = [([R] - [S]) / ([R] + [S])] x 100

Where [R] and [S] are the peak areas of the R and S enantiomers, respectively.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Conversion	Inactive catalyst, insufficient H₂ pressure, low temperature	Ensure inert atmosphere during catalyst preparation, increase H₂ pressure, increase temperature
Low Enantioselectivity	Suboptimal ligand, solvent, or temperature	Screen different chiral ligands, vary the solvent polarity, run the reaction at a lower temperature
Side Reactions	Over-reduction, substrate decomposition	Decrease reaction time, lower temperature, use a milder catalyst system

Conclusion

Catalytic asymmetric hydrogenation is a powerful and versatile tool for the synthesis of chiral molecules. The protocol outlined in these application notes provides a solid foundation for the enantioselective synthesis of 6-phenyltetrahydro-2H-pyran-2-one. Through careful selection of the catalyst system and optimization of reaction conditions, this method can provide efficient access to this valuable chiral building block for applications in drug discovery and development.

References

Sources

• 1. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules [ajchem-b.com]
• 2. ethz.ch [ethz.ch]
• 3. benchchem.com [benchchem.com]
• 4. shop.lehrmittelverlag.lu.ch [shop.lehrmittelverlag.lu.ch]
• 5. Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. Comparison Of Asymmetric Hydrogenations Of Unsaturated- Carboxylic Acids And -Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 8. Developing chiral ligands for asymmetric hydrogenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chemistry.mdma.ch [chemistry.mdma.ch]
• 10. chinesechemsoc.org [chinesechemsoc.org]

Application Note: Ring-Closing Metathesis Strategies for the Efficient Synthesis of 6-Phenyl-δ-Lactone

Introduction

δ-Lactones are prevalent structural motifs found in a wide array of biologically active natural products and serve as versatile building blocks in organic synthesis. The 6-phenyl-δ-lactone, in particular, represents a key structural core whose synthesis is of significant interest to researchers in medicinal chemistry and drug development. Traditional methods for lactonization often require harsh conditions or multi-step sequences. In contrast, Ring-Closing Metathesis (RCM) has emerged as a powerful and strategic alternative, offering a direct and highly efficient route to these cyclic esters under mild conditions.[1][2] The remarkable functional group tolerance and operational simplicity of well-defined ruthenium-based catalysts, such as those developed by Grubbs and Hoveyda, have made RCM a cornerstone of modern synthetic chemistry.[3]

This application note provides a comprehensive guide to the synthesis of 6-phenyl-δ-lactone using RCM. We will delve into the strategic synthesis of the requisite diene precursor, explore the selection and application of various ruthenium catalysts, and provide detailed, field-proven protocols for the ring-closing reaction. Furthermore, a troubleshooting guide is included to address common challenges, ensuring a high rate of success for researchers employing this methodology.

Synthesis of the Diene Precursor

A logical and efficient synthesis of the target lactone begins with the preparation of a suitable acyclic diene precursor. The retrosynthetic analysis of 6-phenyl-δ-lactone reveals that the molecule can be disconnected at the olefinic bond and the ester linkage, leading back to a homoallylic alcohol and an acrylic acid derivative.

Caption: Retrosynthetic analysis of 6-phenyl-δ-lactone.

The forward synthesis, therefore, involves two key steps: the synthesis of 1-phenylbut-3-en-1-ol and its subsequent esterification with acryloyl chloride to yield the diene precursor.

Protocol 1: Synthesis of 1-Phenylbut-3-en-1-ol

This protocol describes the synthesis of the homoallylic alcohol via the addition of a vinyl Grignard reagent to benzaldehyde.

Materials:

• Benzaldehyde

• Vinylmagnesium bromide (1.0 M solution in THF)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and an argon inlet, add benzaldehyde (1.0 equiv) and anhydrous THF (to make a 0.5 M solution).

• Cool the solution to 0 °C in an ice bath.

• Slowly add vinylmagnesium bromide solution (1.2 equiv) dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford 1-phenylbut-3-en-1-ol as a colorless oil.

Protocol 2: Synthesis of the Diene Precursor (1-phenylbut-3-enyl acrylate)

This protocol details the esterification of the synthesized homoallylic alcohol with acryloyl chloride.

Materials:

• 1-Phenylbut-3-en-1-ol (from Protocol 1)

• Acryloyl chloride

• Anhydrous dichloromethane (DCM)

• Triethylamine (Et₃N)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas supply

Procedure:

• To a flame-dried, round-bottom flask under an argon atmosphere, add 1-phenylbut-3-en-1-ol (1.0 equiv), anhydrous DCM (to make a 0.2 M solution), and triethylamine (1.5 equiv).

• Cool the solution to 0 °C in an ice bath.

• Slowly add acryloyl chloride (1.2 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with DCM (3 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure.

• The crude diene precursor is typically used in the next step without further purification. If necessary, it can be purified by flash chromatography (use with caution as it can be unstable).

Ring-Closing Metathesis for 6-Phenyl-δ-Lactone Synthesis

The crucial step in the synthesis is the ring-closing metathesis of the diene precursor. The choice of catalyst is critical for the efficiency of this transformation.

Catalyst Selection

Several generations of Grubbs and Hoveyda-Grubbs catalysts are commercially available.[3] For the synthesis of δ-lactones, second-generation catalysts are often preferred due to their higher activity and broader substrate scope, especially when dealing with potentially coordinating carbonyl groups or substituted olefins.

Catalyst	Structure	Key Characteristics
Grubbs I	Benzylidene-bis(tricyclohexylphosphine)dichlororuthenium	First generation, good for simple RCM, less active for electron-deficient or sterically hindered olefins.
Grubbs II	Benzylidene[1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro(tricyclohexylphosphine)ruthenium	Second generation, higher activity and stability, greater functional group tolerance.[3]
Hoveyda-Grubbs II	Dichloro(o-isopropoxyphenylmethylene)(1,3-dimesitylimidazolidin-2-ylidene)ruthenium	Second generation, features a chelating isopropoxybenzylidene ligand, leading to enhanced stability and slower initiation.[4] Often allows for lower catalyst loadings and easier purification.

For the synthesis of 6-phenyl-δ-lactone, both Grubbs II and Hoveyda-Grubbs II are excellent candidates. Grubbs II is known for its high reactivity, which can be advantageous for this cyclization. Hoveyda-Grubbs II, with its increased stability, might be beneficial for achieving high yields with lower catalyst loadings, which is often desirable in process development.

Mechanism of Ring-Closing Metathesis

The catalytic cycle of RCM proceeds through a series of [2+2] cycloaddition and cycloreversion steps, mediated by the ruthenium carbene complex. The key intermediate is a metallacyclobutane.[2] The productive pathway for terminal dienes is driven by the release of volatile ethylene gas, which shifts the equilibrium towards the cyclic product.

Caption: Generalized catalytic cycle for RCM.

Protocol 3: RCM using Grubbs II Catalyst

Materials:

• Diene precursor (from Protocol 2)

• Grubbs II catalyst

• Anhydrous and degassed dichloromethane (DCM) or toluene

• Argon or Nitrogen gas supply

• Silica gel and ethyl acetate for quenching

Procedure:

• In a flame-dried Schlenk flask, dissolve the diene precursor (1.0 equiv) in anhydrous and degassed DCM to a concentration of 0.01 M.

• Bubble argon through the solution for 15-20 minutes to ensure it is thoroughly deoxygenated.

• In a separate glovebox or under a positive pressure of argon, weigh the Grubbs II catalyst (2-5 mol%).

• Add the catalyst to the stirred solution of the diene precursor.

• Heat the reaction mixture to reflux (approx. 40 °C for DCM) under an argon atmosphere.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-6 hours.

• Upon completion, cool the reaction to room temperature and quench by adding a few drops of ethyl vinyl ether and stirring for 30 minutes. Alternatively, add a small amount of silica gel and stir.

• Concentrate the mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to yield 6-phenyl-δ-lactone.

Protocol 4: RCM using Hoveyda-Grubbs II Catalyst

The procedure is very similar to that for Grubbs II, with potential adjustments to reaction time and temperature due to the different initiation kinetics of the catalyst.

Materials:

• Diene precursor (from Protocol 2)

• Hoveyda-Grubbs II catalyst

• Anhydrous and degassed toluene

• Argon or Nitrogen gas supply

Procedure:

• Set up the reaction as described in Protocol 3, using toluene as the solvent for potentially higher temperatures.

• Dissolve the diene precursor to a concentration of 0.01-0.05 M.

• Add the Hoveyda-Grubbs II catalyst (1-3 mol%).

• Heat the reaction mixture to 80-100 °C under an argon atmosphere.

• Monitor the reaction, which may require a longer reaction time (4-12 hours) compared to Grubbs II.

• Work-up and purify as described in Protocol 3.

Data Summary and Comparison

Parameter	Grubbs II	Hoveyda-Grubbs II
Typical Loading	2 - 5 mol%	1 - 3 mol%
Solvent	Dichloromethane, Toluene	Toluene
Temperature	40 - 80 °C	80 - 110 °C
Reaction Time	2 - 6 hours	4 - 12 hours
Typical Yield	80 - 95%	85 - 98%
Notes	Faster initiation, may be less tolerant to impurities.	Slower initiation, very stable, often gives cleaner reactions.[4]

Purification and Characterization

Purification of the final product is typically achieved by flash column chromatography on silica gel. The polarity of the eluent system (commonly an ethyl acetate/hexanes mixture) should be optimized based on TLC analysis.

Expected Characterization Data for 6-Phenyl-δ-lactone:

• ¹H NMR: Expect characteristic peaks for the phenyl protons, the proton at the stereocenter adjacent to the oxygen, the diastereotopic methylene protons of the lactone ring, and the vinyl protons of the α,β-unsaturated system.

• ¹³C NMR: Expect signals for the carbonyl carbon, the carbons of the double bond, the carbons of the phenyl ring, and the aliphatic carbons of the lactone ring.

• IR Spectroscopy: A strong absorption band around 1720-1740 cm⁻¹ corresponding to the ester carbonyl stretch, and a peak around 1650 cm⁻¹ for the C=C double bond.

• Mass Spectrometry: The molecular ion peak corresponding to the calculated mass of C₁₁H₁₀O₂.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No Reaction / Low Conversion	- Inactive catalyst.- Impurities in solvent or substrate (e.g., peroxides, water, amines).- Insufficient temperature.	- Use a fresh batch of catalyst.- Ensure all solvents are anhydrous and degassed. Purify the diene precursor if necessary.- Increase the reaction temperature (switch to toluene if using DCM).
Catalyst Decomposition (color change to black)	- Presence of oxygen or other catalyst poisons.- High concentration leading to side reactions.	- Rigorously deoxygenate the solvent and maintain a positive argon pressure.- Perform the reaction under higher dilution.
Formation of Oligomers/Polymers	- Reaction concentration is too high, favoring intermolecular reactions.	- Decrease the concentration of the substrate (e.g., to 0.005 M).- Use a syringe pump to add the substrate slowly to the catalyst solution.
Low Yield	- Incomplete reaction.- Product instability during work-up or purification.- Formation of stable, unproductive catalyst-substrate chelates.[1]	- Increase reaction time or catalyst loading.- Minimize exposure of the product to silica gel; consider using deactivated silica.- Add a Lewis acid co-catalyst like Ti(OiPr)₄ to disrupt chelation, although this is more common for γ-lactone synthesis.[1]

Conclusion

Ring-closing metathesis provides a highly effective and reliable strategy for the synthesis of 6-phenyl-δ-lactone. By following the detailed protocols for precursor synthesis and catalyst selection outlined in this application note, researchers can achieve high yields of the desired product under mild and controlled conditions. The use of second-generation Grubbs and Hoveyda-Grubbs catalysts offers a robust and versatile approach, solidifying RCM as a superior method for the construction of this important heterocyclic core.

References

• Ghosh, A. K., & Bischoff, A. (2000). Ring-closing metathesis strategy to unsaturated γ- and δ-lactones: synthesis of hydroxyethylene isostere for protease inhibitors. Tetrahedron Letters, 41(46), 8913-8916. [Link]

• Wikipedia. (2023). Grubbs catalyst. [Link]

• Cossy, J., & Arseniyadis, S. (2007). Synthesis of alkyl-substituted six-membered lactones through ring-closing metathesis of homoallyl acrylates. An easy route to pyran-2-ones, constituents of tobacco flavor. The Journal of Organic Chemistry, 72(16), 6067–6074. [Link]

• MDPI. (2020). Ring-Closing Metathesis Approaches towards the Total Synthesis of Rhizoxins. [Link]

• Trost, B. M., & Toste, F. D. (2000). A new strategy for the synthesis of macrolactones: development of a general, sequential, ring closing metathesis/intramolecular cross-coupling reaction. Journal of the American Chemical Society, 122(47), 11557–11558. [Link]

• Nicolaou, K. C., et al. (2003). Novel Epothilone Lactones by an Unusual Diversion of the Grubbs' Metathesis Reaction. Angewandte Chemie International Edition, 42(30), 3515-3520. [Link]

• MDPI. (2021). Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs. [Link]

• Encyclopedia.pub. (2021). Hoveyda–Grubbs Catalyst. [Link]

• Rychnovsky, S. D., & Thomas, C. R. (2007). An Evans-Tishchenko-ring-closing metathesis approach to medium-ring lactones. Organic Letters, 9(4), 631–634. [Link]

• Organic Chemistry Portal. (n.d.). Ring Closing Metathesis (RCM). [Link]

Sources

• 1. RING-CLOSING METATHESIS STRATEGY TO UNSATURATED γ- AND δ-LACTONES: SYNTHESIS OF HYDROXYETHYLENE ISOSTERE FOR PROTEASE INHIBITORS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ring Closing Metathesis [organic-chemistry.org]
• 3. Grubbs catalyst - Wikipedia [en.wikipedia.org]
• 4. encyclopedia.pub [encyclopedia.pub]

Application Notes & Protocols: The Strategic Use of 6-Phenyltetrahydro-2H-pyran-2-one as a Versatile Chiral Building Block

Abstract

In the landscape of modern stereoselective synthesis, the demand for robust, reliable, and versatile chiral building blocks is paramount. 6-Phenyltetrahydro-2H-pyran-2-one, a δ-lactone featuring a critical stereocenter at the C6 position, has emerged as a synthon of significant value. Its rigid cyclic structure and the activating influence of the phenyl group provide a predictable platform for a variety of stereospecific transformations. This guide provides an in-depth exploration of the synthesis, chiral resolution, and strategic applications of 6-phenyltetrahydro-2H-pyran-2-one, offering detailed protocols for its use in constructing complex, enantiomerically enriched molecules relevant to pharmaceutical and natural product chemistry.

Introduction: The Strategic Value of the 6-Phenyl-δ-valerolactone Scaffold

The 2H-pyran-2-one ring is a structural motif present in a multitude of natural products and serves as a key intermediate in their construction.[1][2] The introduction of a phenyl group at the C6 position not only imparts specific steric and electronic properties but also establishes a chiral center that, once resolved, can direct the stereochemical outcome of subsequent reactions. The true synthetic power of this building block is realized upon the selective ring-opening of the lactone. This single transformation converts a cyclic ester into a highly functionalized acyclic chain, unveiling a terminal alcohol and a carboxylic acid derivative, while crucially preserving the stereointegrity of the C5 carbon (formerly C6 of the lactone). This strategy provides a direct route to valuable 1,5-difunctionalized chiral synthons that are otherwise challenging to prepare.

The applications of pyranone derivatives are extensive, serving as precursors for a wide array of heterocyclic and carbocyclic products.[3][4] Their susceptibility to nucleophilic attack makes them ideal starting points for building molecular complexity.[5] This guide will focus on the practical methodologies required to leverage the (R)- and (S)-enantiomers of 6-phenyltetrahydro-2H-pyran-2-one for the precise construction of chiral architectures.

Synthesis and Enantiomeric Resolution

The preparation of enantiomerically pure 6-phenyltetrahydro-2H-pyran-2-one is the critical first step in its application. While several methods exist for the synthesis of the racemic lactone, achieving high enantiopurity typically relies on enzymatic kinetic resolution, a technique prized for its high selectivity and environmentally benign conditions.

Synthesis of Racemic 6-Phenyltetrahydro-2H-pyran-2-one

A common route to the racemic lactone involves the hydrogenation of the corresponding unsaturated precursor, 6-phenyl-5,6-dihydro-2H-pyran-2-one, which can be synthesized from accessible starting materials. A robust method involves the palladium-catalyzed activation of γ-C(sp³)–H bonds in an appropriate aliphatic carboxylic acid followed by olefination.[6]

Enzymatic Kinetic Resolution

Lipase-mediated resolution is a highly effective method for separating the enantiomers of the racemic lactone.[7][8] The principle of this technique lies in the differential rate at which a lipase enzyme catalyzes the acylation of the two enantiomers of a secondary alcohol precursor, or the hydrolysis of the racemic lactone itself. The following protocol details a typical lipase-catalyzed transesterification for resolution.

Caption: Workflow for the enzymatic resolution of the chiral lactone.

Protocol 1: Lipase-Catalyzed Resolution of (±)-6-Phenyltetrahydro-2H-pyran-2-one

This protocol describes the resolution via irreversible transesterification using Novozym® 435 lipase.

Materials:

• (±)-6-Phenyltetrahydro-2H-pyran-2-one (1.0 equiv)

• Novozym® 435 (immobilized Candida antarctica lipase B)

• Vinyl acetate (2.0-3.0 equiv, as acyl donor)

• tert-Butyl methyl ether (t-BuOMe), anhydrous

• Celite® for filtration

• Silica gel for column chromatography

• Standard glassware for organic synthesis

Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add (±)-6-phenyltetrahydro-2H-pyran-2-one (e.g., 5.0 g, 28.4 mmol).

• Add anhydrous t-BuOMe (approx. 10 mL/g of lactone). Stir until the lactone is fully dissolved.

• Add vinyl acetate (e.g., 5.2 mL, 56.8 mmol, 2.0 equiv).

• Add Novozym® 435 (typically 10-20% by weight of the substrate, e.g., 500-1000 mg).

• Seal the flask and stir the suspension at a controlled temperature (e.g., 30-40 °C).

• Causality Note: The reaction progress is monitored carefully by chiral HPLC or GC. The goal is to stop the reaction at ~50% conversion to achieve the highest possible enantiomeric excess (e.e.) for both the unreacted lactone and the acylated product. Over-running the reaction will decrease the e.e. of the starting material.

• Once ~50% conversion is reached, quench the reaction by filtering off the immobilized enzyme through a pad of Celite®. Wash the enzyme beads with additional solvent.

• Concentrate the filtrate under reduced pressure to remove the solvent and excess vinyl acetate.

• The resulting crude mixture, containing one enantiomer of the lactone and the ring-opened, acylated product of the other, is then separated by flash column chromatography on silica gel.

Expected Outcome:

• Fraction 1: The unreacted lactone enantiomer (e.g., (S)-6-phenyltetrahydro-2H-pyran-2-one) with high e.e. (>98%).

• Fraction 2: The acylated, ring-opened product (e.g., (R)-5-acetoxy-5-phenylpentanoic acid) which can be hydrolyzed back to the corresponding chiral hydroxy acid if desired.

Application in Stereoselective Synthesis: Ring-Opening Strategies

The primary utility of the chiral lactone is as a precursor to 1,5-difunctionalized building blocks via nucleophilic ring-opening. The stereocenter at C6 remains untouched during this process, allowing its configuration to be transferred to the product.

Caption: Synthetic utility via nucleophilic ring-opening pathways.

Reaction with Organometallic Reagents (C-Nucleophiles)

Reaction with Grignard or organolithium reagents results in the formation of chiral diols after a workup. This is a powerful method for carbon-carbon bond formation. The nucleophile attacks the electrophilic carbonyl carbon, opening the ring to form a ketone intermediate, which is then immediately attacked by a second equivalent of the organometallic reagent.

Protocol 2: Ring-Opening with Methylmagnesium Bromide

Materials:

• (R)-6-Phenyltetrahydro-2H-pyran-2-one (1.0 equiv)

• Methylmagnesium bromide (MeMgBr), 3.0 M in diethyl ether (2.2 equiv)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard glassware for air-sensitive reactions

Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a dropping funnel and under an inert atmosphere, add the chiral lactone (e.g., 1.0 g, 5.68 mmol) dissolved in anhydrous THF (20 mL).

• Cool the solution to 0 °C in an ice bath.

• Causality Note: The reaction is highly exothermic. Slow, dropwise addition of the Grignard reagent is crucial to control the reaction temperature and prevent side reactions.

• Add the MeMgBr solution (4.1 mL, 12.5 mmol, 2.2 equiv) dropwise to the stirred solution over 30 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis shows complete consumption of the starting material.

• Carefully quench the reaction by cooling it back to 0 °C and slowly adding saturated aqueous NH₄Cl solution (20 mL).

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure chiral diol.

Expected Product: (R)-6-Phenylheptane-1,6-diol.

Data Summary: Representative Transformations

The versatility of the 6-phenyltetrahydro-2H-pyran-2-one building block is demonstrated by its reactivity with a range of nucleophiles.

Nucleophile	Reagent Example	Product Class	Key Features & Conditions
Carbon	Phenylmagnesium bromide	Chiral Diol	Forms a new C-C bond; requires >2 equivalents. Anhydrous THF, 0°C to rt.
Hydride	Lithium aluminum hydride (LiAlH₄)	Chiral Diol	Reduces the ester to two primary alcohols. Anhydrous THF, 0°C to rt.
Nitrogen	Benzylamine (BnNH₂)	Chiral Hydroxy Amide	Amide bond formation; often requires elevated temperatures or catalysis. Neat or in a high-boiling solvent, >100°C.
Oxygen	Sodium methoxide (NaOMe)	Chiral Hydroxy Ester	Transesterification; equilibrium process driven by excess alcohol. Methanol, reflux.

Conclusion

The enantiomers of 6-phenyltetrahydro-2H-pyran-2-one are powerful and reliable chiral building blocks for modern organic synthesis. Through straightforward and predictable nucleophilic ring-opening reactions, they provide access to a wide variety of enantiomerically enriched 1,5-difunctionalized acyclic synthons. The protocols and strategies outlined in this guide demonstrate the practical utility of this scaffold, enabling researchers in drug discovery and natural product synthesis to construct complex molecular targets with a high degree of stereochemical control.

References

• Synthesis of (S)(-)-4,4-Dimethyl-6-phenyl-tetrahydro-pyran-2-one.Letters in organic chemistry.
• Enantioselective approach to the asymmetric synthesis of (6R)- hydroxymethyl-5,6-dihydro-2H-pyran-2.SciSpace.
• Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks.
• 6-Methyl-5,6-dihydro-2H-pyran-2-one: A Versatile Chiral Building Block in Pharmaceutical and N
• Chiral Resolution and Stereospecificity of 6-Phenyl-4-phenylethynyl-1,4-dihydropyridines as Selective A3 Adenosine Receptor Antagonists.PMC.
• Enantioselective synthesis of substituted pyrans via amine-catalyzed Michael addition and subsequent enolization/cyclisation.
• 6-Phenyltetrahydro-2H-pyran-2-one.Sigma-Aldrich.
• Two Complementary Synthetic Approaches to the Enantiomeric Forms of the Chiral Building Block (2,6,6-Trimethyltetrahydro-2H-pyran-2-yl)
• Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks.ARKIVOC.
• Recent Advances in the Stereoselective Total Synthesis of Natural Pyranones Having Long Side Chains.PMC.
• Stereoselective Synthesis of Biologically Relevant Tetrahydropyridines and Dihydro-2H-pyrans via Ring-Expansion of Monocyclopropan
• ONE-POT SYNTHESIS OF SOME FUSED PYRAN-2-ONES.Semantic Scholar.
• Recent Advances in the Synthesis of 2H-Pyrans.MDPI.
• Application of chiral building blocks to the synthesis of drugs.Journal of the Serbian Chemical Society.
• New Synthesis of 6-n-pentyl-2h-pyran-2-one and Related Compounds.
• Recent Advances in the Synthesis of 2H-Pyrans.PMC.
• 6-Tridecyltetrahydro-2H-pyran-2-one: A Comprehensive Technical Review.Benchchem.
• PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS.
• Two Complementary Synthetic Approaches to the Enantiomeric Forms of the Chiral Building Block (2,6,6-Trimethyltetrahydro-2H-pyran-2-yl)methanol: Application to the Stereospecific Preparation of the Natural Flavor Linaloyl Oxide.

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Application Notes and Protocols for the α-Functionalization of 6-Phenyltetrahydro-2H-pyran-2-one

Introduction: The Strategic Importance of α-Functionalized δ-Lactones

The 6-phenyltetrahydro-2H-pyran-2-one scaffold is a privileged structure in medicinal chemistry and materials science. The presence of a phenyl group at the 6-position offers a valuable handle for tuning pharmacokinetic and pharmacodynamic properties, while the lactone core provides a key structural motif found in numerous biologically active natural products.[1] Functionalization at the α-position to the carbonyl group unlocks a vast chemical space, enabling the introduction of diverse substituents that can profoundly influence the molecule's biological activity, chemical reactivity, and physical properties. These α-substituted lactones are precursors to a wide range of complex molecules, including potential therapeutics and specialized polymers.[2][3]

This guide provides a detailed exploration of the synthetic strategies and experimental protocols for the α-functionalization of 6-phenyltetrahydro-2H-pyran-2-one, with a focus on enolate-based methodologies. We will delve into the mechanistic underpinnings of these transformations, offering insights into the critical parameters that govern their success and providing actionable protocols for their implementation in a research setting.

Core Synthetic Strategy: The Power of Enolate Chemistry

The key to α-functionalization of 6-phenyltetrahydro-2H-pyran-2-one lies in the generation of a nucleophilic enolate at the α-carbon. The protons on the carbon adjacent to the carbonyl group (the α-protons) are acidic due to the electron-withdrawing nature of the carbonyl and the ability of the resulting conjugate base (the enolate) to be stabilized by resonance.[4] Once formed, this enolate can react with a variety of electrophiles to introduce new functional groups at the α-position.

The choice of base is critical and dictates the nature of the enolate formed. Non-nucleophilic, strong bases are required to deprotonate the α-carbon without competing side reactions such as nucleophilic attack at the ester carbonyl. Lithium diisopropylamide (LDA) is a common choice for generating enolates from esters under kinetic control, meaning the less substituted enolate is formed faster.[1]

The presence of the bulky phenyl group at the 6-position can influence the stereochemical outcome of the reaction by sterically hindering the approach of the electrophile. This can lead to diastereoselective functionalization, a topic of significant interest in asymmetric synthesis.[5]

Visualizing the General Workflow: α-Functionalization via Enolate Formation

Caption: General workflow for α-functionalization.

Detailed Protocols and Methodologies

Protocol 1: α-Alkylation of 6-Phenyltetrahydro-2H-pyran-2-one

This protocol describes the introduction of an alkyl group at the α-position via reaction of the lactone enolate with an alkyl halide.

Rationale: The choice of LDA as the base ensures rapid and complete enolate formation at low temperatures, minimizing side reactions. The use of a polar aprotic solvent like THF is crucial for solvating the lithium cation and maintaining the reactivity of the enolate. The addition of the alkyl halide at low temperature followed by slow warming allows for controlled alkylation.

Step-by-Step Protocol:

• Apparatus Setup: Under an inert atmosphere (e.g., argon or nitrogen), equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a thermometer, and a rubber septum.

• Solvent and Reagent Preparation: Add anhydrous tetrahydrofuran (THF) to the flask via syringe. Cool the flask to -78 °C using a dry ice/acetone bath.

• Enolate Formation:

  • To a separate flame-dried flask under an inert atmosphere, add a solution of n-butyllithium in hexanes. Cool to -78 °C.

  • Slowly add diisopropylamine (1.1 equivalents) to the n-butyllithium solution and stir for 30 minutes at -78 °C to generate LDA.

  • In the main reaction flask, dissolve 6-phenyltetrahydro-2H-pyran-2-one (1.0 equivalent) in anhydrous THF.

  • Slowly add the freshly prepared LDA solution (1.1 equivalents) to the lactone solution at -78 °C. Stir for 1 hour to ensure complete enolate formation.

• Alkylation:

  • Slowly add the alkyl halide (e.g., methyl iodide, benzyl bromide; 1.2 equivalents) to the enolate solution at -78 °C.

  • Allow the reaction mixture to stir at -78 °C for 2 hours, then slowly warm to room temperature and stir overnight.

• Workup and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the α-alkylated product.

Data Presentation: Representative α-Alkylation Reactions

Entry	Electrophile (R-X)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	CH₃I	LDA (1.1)	THF	-78 to rt	12	85-95
2	BnBr	LDA (1.1)	THF	-78 to rt	12	80-90
3	Allyl Bromide	LHMDS (1.1)	THF	-78 to rt	14	75-85

Note: Yields are illustrative and can vary based on the specific substrate and reaction conditions.

Protocol 2: α-Hydroxymethylation of 6-Phenyltetrahydro-2H-pyran-2-one

This protocol details the introduction of a hydroxymethyl group at the α-position using formaldehyde as the electrophile.

Rationale: The lactone enolate reacts with formaldehyde in an aldol-type reaction to introduce a hydroxymethyl group. Gaseous formaldehyde can be challenging to handle, so paraformaldehyde is often used as a source, which thermally depolymerizes to formaldehyde in situ.

Step-by-Step Protocol:

• Apparatus and Reagent Setup: Follow steps 1 and 2 from Protocol 1.

• Enolate Formation: Follow step 3 from Protocol 1.

• Hydroxymethylation:

  • To a separate flask, add paraformaldehyde (3.0 equivalents) and a catalytic amount of a non-nucleophilic base (e.g., potassium tert-butoxide) in anhydrous THF. Gently heat to depolymerize the paraformaldehyde, then cool to -78 °C.

  • Transfer the enolate solution via cannula to the formaldehyde solution at -78 °C.

  • Stir the reaction mixture at -78 °C for 4 hours.

• Workup and Purification:

  • Quench the reaction with saturated aqueous ammonium chloride.

  • Allow the mixture to warm to room temperature.

  • Perform an extractive workup as described in Protocol 1 (step 5).

  • Purify the crude product by flash column chromatography to afford the α-hydroxymethylated lactone.

Mechanism Deep Dive: Diastereoselectivity in α-Functionalization

The 6-phenyl substituent plays a crucial role in directing the stereochemical outcome of the α-functionalization. The lactone ring can adopt various conformations, including half-chair and boat forms.[5] The bulky phenyl group will preferentially occupy a pseudo-equatorial position to minimize steric strain.

When the enolate is formed, the approach of the electrophile will be influenced by the steric bulk of the 6-phenyl group. In many cases, the electrophile will approach from the face opposite to the phenyl group, leading to a trans relationship between the new α-substituent and the 6-phenyl group.

Visualizing the Mechanistic Rationale for Diastereoselectivity

Caption: Stereochemical influence of the 6-phenyl group.

Troubleshooting and Considerations

• Low Yields: Incomplete enolate formation can be a cause. Ensure the use of freshly prepared LDA and strictly anhydrous conditions. Over-alkylation (dialkylation) can also occur; using a slight excess of the lactone relative to the base can sometimes mitigate this.

• Side Reactions: The ester carbonyl is susceptible to nucleophilic attack. Using non-nucleophilic bases like LDA or LHMDS at low temperatures is crucial to avoid this.

• Epimerization: If the α-position is chiral, there is a risk of epimerization (loss of stereochemical integrity) upon enolate formation.[4] Performing the reaction at low temperatures can help to minimize this.

• Electrophile Choice: Highly reactive electrophiles generally give better yields. Less reactive electrophiles may require longer reaction times or the addition of an activator.

Conclusion

The α-functionalization of 6-phenyltetrahydro-2H-pyran-2-one via enolate chemistry is a robust and versatile strategy for accessing a wide array of novel compounds. By carefully controlling reaction parameters such as the choice of base, solvent, temperature, and electrophile, researchers can achieve high yields and, in many cases, good diastereoselectivity. The protocols and insights provided in this guide serve as a foundation for the successful implementation of these powerful synthetic transformations in the pursuit of new chemical entities for research and development.

References

• Singh, V., & Batra, S. (2010). SYNTHESIS OF α-ALKYLIDENE-δ-VALEROLACTONES VIA THE CONJUGATE ADDITION OF KETONE ENOLATES TO FUNCTIONALIZED ALLYL ACETATES. HETEROCYCLES, 80(2), 1239. [Link]

• Taylor, P. J. M., Bull, S. D., & Andrews, P. C. (2006). An Aza-Enolate Alkylation Strategy for the Synthesis of α-Alkyl-δ-amino Esters and α-Alkyl Valerolactams. Synlett, 2006(09), 1347–1350. [Link]

• University of North Texas. (2021). Novel Synthetic Transformations Targeting δ-Valerolactone and Isocoumarin. UNT Digital Library. [Link]

• López-Vidal, M. G., et al. (2020). Synthesis of α-methylene-δ-valerolactone and its selective polymerization from a product mixture for concurrent separation and polymer production. Green Chemistry, 22(20), 6848-6857. [Link]

• López-Vidal, M. G., et al. (2020). Synthesis of α-methylene-δ-valerolactone and its selective polymerization from a product mixture for concurrent separation and polymer production. National Center for Biotechnology Information. [Link]

• Caretto, A., Noè, M., Selva, M., & Perosa, A. (2014). Upgrading of Biobased Lactones with Dialkylcarbonates. ResearchGate. [Link]

• Kula, J., & Szneler, E. (2002). Synthesis of δ-Valerolactone Using Stable Hydrogen Peroxide Derivatives. ResearchGate. [Link]

• Cervantes-Cuevas, H., et al. (2003). Highly diastereoselective hydrogenations leading to beta-hydroxy delta-lactones in hydroxy-protected form. A modified view of delta-lactone conformations. Journal of the American Chemical Society, 125(39), 11942–11955. [Link]

• Ashenhurst, J. (2022). Enolates – Formation, Stability, and Simple Reactions. Master Organic Chemistry. [Link]

• Stansbury, J. W. (1991). Synthesis and homopolymerization kinetics of α-methylene-δ-valerolactone, an exo-methylene cyclic monomer with a nonplanar ring system spanning the radical center. Macromolecules, 24(8), 2029-2035. [Link]

• Wiley, R. H., & Smith, N. R. (1952). β-METHYL-δ-VALEROLACTONE. Organic Syntheses, 32, 76. [Link]

• Dumesic, J. A., & Huber, G. W. (2021). Catalytic Production of δ-Valerolactone (DVL) from Biobased 2-Hydroxytetrahydropyran (HTHP) – Combined Experimental and Model. Office of Scientific and Technical Information. [Link]

• Gross, R. A. (2016). Optically Active β-Methyl-δ-Valerolactone: Biosynthesis and Polymerization. National Science Foundation Public Access Repository. [Link]

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• 5. Highly diastereoselective hydrogenations leading to beta-hydroxy delta-lactones in hydroxy-protected form. A modified view of delta-lactone conformations - PubMed [pubmed.ncbi.nlm.nih.gov]

ring-opening polymerization of 6-phenyltetrahydro-2H-pyran-2-one

An Application Guide to the Ring-Opening Polymerization of 6-Phenyltetrahydro-2H-pyran-2-one

Introduction: Expanding the Polyester Landscape

Aliphatic polyesters derived from the ring-opening polymerization (ROP) of lactones are a cornerstone of biodegradable materials science, with applications ranging from biomedical devices to sustainable packaging. While polymers of ε-caprolactone and δ-valerolactone are well-studied, the introduction of substituents onto the lactone ring offers a powerful strategy to tune polymer properties. The 6-phenyl-δ-valerolactone monomer, 6-phenyltetrahydro-2H-pyran-2-one, is a particularly compelling target. The incorporation of a bulky, aromatic phenyl group into the polyester backbone is anticipated to significantly increase the polymer's glass transition temperature (Tg), modify its thermal stability, and alter its degradation profile compared to unsubstituted poly(δ-valerolactone) (PVL).

This guide provides a comprehensive overview and detailed protocols for researchers and drug development professionals engaged in the synthesis and polymerization of this functionalized monomer. We will cover a reliable synthetic route to the monomer, establish a robust organocatalytic ROP protocol for controlled polymer synthesis, and detail the essential characterization techniques to validate the final polymer's structure and properties.

Part 1: Monomer Synthesis via Baeyer-Villiger Oxidation

A robust and efficient route to 6-phenyltetrahydro-2H-pyran-2-one is the Baeyer-Villiger oxidation of the corresponding cyclic ketone, 2-phenylcyclohexanone. This reaction employs a peroxyacid to insert an oxygen atom adjacent to the carbonyl group.[1][2] The regioselectivity of this oxidation is predictable, with the more substituted carbon atom preferentially migrating. In the case of 2-phenylcyclohexanone, the tertiary carbon bearing the phenyl group migrates, yielding the desired δ-lactone.[3][4] While classic methods use reagents like meta-chloroperoxybenzoic acid (mCPBA), modern enzymatic approaches offer milder conditions and high yields.[5]

Logical Workflow for Monomer Synthesis and Polymerization

Caption: Experimental workflow from precursor to characterized polymer.

Protocol 1: Enzymatic Synthesis of 6-Phenyltetrahydro-2H-pyran-2-one

This protocol is adapted from a high-yielding enzymatic method.[5]

Materials:

Reagent	Purity	Supplier	Notes
2-Phenylcyclohexanone	>98%	Standard Supplier
Urea-hydrogen peroxide (UHP)	98%	Standard Supplier	Solid, stable oxidant
Novozym-435 (Immobilized CALB)	-	Sigma-Aldrich	Reusable enzyme catalyst
Ethyl Acetate (EtOAc)	Anhydrous	Standard Supplier	Solvent and reagent source
Diethyl Ether (Et₂O)	ACS Grade	Standard Supplier	For workup

| Sodium Sulfate (Na₂SO₄) | Anhydrous | Standard Supplier | Drying agent |

Procedure:

• To a 50 mL round-bottom flask, add 2-phenylcyclohexanone (1.74 g, 10.0 mmol).

• Dissolve the ketone in ethyl acetate (20 mL).

• Add urea-hydrogen peroxide complex (1.88 g, 20.0 mmol) and Novozym-435 (0.5 g).

• Seal the flask and place it in an orbital shaker set to 250 rpm at 30 °C for 24 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting ketone is consumed.

• Upon completion, dilute the mixture with diethyl ether (50 mL) and filter through a plug of Celite to remove the enzyme.

• Transfer the filtrate to a separatory funnel and wash with deionized water (2 x 30 mL) and 10% aqueous Na₂S₂O₃ (1 x 30 mL) to quench any remaining peroxides.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: 20-30% ethyl acetate in hexanes) to yield 6-phenyltetrahydro-2H-pyran-2-one as a white solid. An expected yield is >85%.[5]

Part 2: Ring-Opening Polymerization (ROP)

The ROP of δ-valerolactone derivatives can be challenging. The presence of substituents on the ring can lower the ring strain and create steric hindrance, which may lead to a low ceiling temperature and unfavorable polymerization/depolymerization equilibria.[6] For monomers like 6-phenyl-δ-valerolactone, organocatalytic systems are highly recommended as they often provide excellent control over molecular weight and dispersity under mild conditions.[7]

A dual hydrogen-bonding catalyst system, comprising a thiourea and a strong, non-nucleophilic organic base, is particularly effective. The thiourea activates the monomer by coordinating to the carbonyl oxygen, while the base deprotonates the initiator (e.g., an alcohol) to generate a more potent nucleophile.

Mechanism: Dual Activation Organocatalytic ROP

Caption: Dual activation mechanism for controlled ROP of lactones.

Protocol 2: Organocatalytic ROP of 6-Phenyltetrahydro-2H-pyran-2-one

Expert Insight: This procedure must be conducted under an inert atmosphere (e.g., in a nitrogen-filled glovebox or using Schlenk line techniques). Lactone ROP is highly sensitive to moisture, which can act as an uncontrolled initiator and lead to broad molecular weight distributions.

Materials:

Reagent	Purity	Supplier	Notes
6-Phenyltetrahydro-2H-pyran-2-one	>99%	Synthesized (Protocol 1)	Must be rigorously dried
Benzyl Alcohol (BnOH)	Anhydrous, >99.8%	Sigma-Aldrich	Initiator; distill from CaH₂
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	98%	Sigma-Aldrich	Co-catalyst; distill from CaH₂
1-(3,5-Bis(trifluoromethyl)phenyl)-3-cyclohexylthiourea (BCT)	>98%	Strem Chemicals	H-bonding co-catalyst
Dichloromethane (DCM)	Anhydrous	Standard Supplier	Solvent; passed through alumina column

| Methanol (MeOH) | ACS Grade | Standard Supplier | For precipitation |

Procedure:

• Preparation (Inside a Glovebox):

  • Dry the synthesized monomer under high vacuum for at least 12 hours.

  • Prepare stock solutions:

    • Initiator: Benzyl alcohol in anhydrous DCM (e.g., 0.1 M).

    • Catalysts: DBU and BCT in anhydrous DCM (e.g., 0.1 M each).

• Reaction Setup:

  • In a flame-dried vial, add the monomer (e.g., 190 mg, 1.0 mmol, for a target degree of polymerization of 50).

  • Add anhydrous DCM (e.g., 1.0 mL) to dissolve the monomer.

• Initiation:

  • The ratio of monomer to initiator ([M]/[I]) determines the target molecular weight. For a target DP=50, add 0.2 mL of the 0.1 M benzyl alcohol stock solution ([I] = 0.02 mmol).

  • Add the BCT catalyst solution (0.2 mL of 0.1 M stock, 1 mol% relative to monomer).

  • Add the DBU catalyst solution (0.2 mL of 0.1 M stock, 1 mol% relative to monomer).

• Polymerization:

  • Seal the vial tightly and stir the reaction mixture at room temperature (25 °C).

  • Monitor the reaction progress by taking small aliquots over time and analyzing them by ¹H NMR to determine monomer conversion. Due to the steric hindrance of the phenyl group, this polymerization may require longer reaction times (24-48 hours) compared to unsubstituted δ-valerolactone.

• Termination and Purification:

  • Once the desired conversion is reached (e.g., >90%), quench the reaction by adding a few drops of benzoic acid.

  • Remove the vial from the glovebox.

  • Precipitate the polymer by slowly adding the reaction solution dropwise into a beaker of cold methanol (100 mL) with vigorous stirring.

  • A white solid, the poly(6-phenyltetrahydro-2H-pyran-2-one), should form.

  • Collect the polymer by filtration, wash with additional cold methanol, and dry under high vacuum at 40 °C to a constant weight.

Part 3: Polymer Characterization

Thorough characterization is essential to confirm the success of the polymerization and determine the properties of the resulting material.

¹H NMR Spectroscopy

¹H NMR is used to confirm polymerization and calculate monomer conversion. Upon polymerization, the chemical shifts of the protons adjacent to the ester linkage will change significantly.

• Monomer: Expect a characteristic peak for the proton at the 6-position (adjacent to the ring oxygen and phenyl group), likely around δ 5.0-5.5 ppm.

• Polymer: This peak will disappear and be replaced by a new peak for the same proton in the polymer backbone, typically shifted upfield to around δ 4.8-5.2 ppm.

• Conversion Calculation: Compare the integration of a characteristic monomer peak with its corresponding polymer peak.

Gel Permeation Chromatography (GPC/SEC)

GPC is critical for determining the molecular weight and dispersity (Đ = Mw/Mn) of the polymer. A successful controlled/living polymerization should yield a polymer with a molecular weight close to the theoretical value (Mn,theo = ([M]₀/[I]₀ × Mmonomer × conversion) + Minitiator) and a narrow, monomodal dispersity (Đ < 1.3).

Thermal Analysis (DSC)

Differential Scanning Calorimetry (DSC) is used to measure thermal transitions.

• Glass Transition Temperature (Tg): The bulky phenyl group is expected to significantly restrict chain rotation, leading to a much higher Tg than that of unsubstituted PVL (literature Tg ≈ -67 °C).[8]

• Melting Temperature (Tm): The presence of the phenyl group may disrupt crystalline packing, potentially leading to a lower Tm or a completely amorphous polymer.

Table of Expected Polymer Properties:

Property	Unsubstituted PVL (Literature)	Expected Poly(6-phenyl-δ-VL)	Rationale
Mn,GPC ( g/mol )	Target-dependent	Target-dependent	Controlled by [M]/[I] ratio
Dispersity (Đ)	< 1.2 (controlled ROP)	< 1.3	Indicative of a controlled process
Tg (°C)	~ -67 °C[8]	> 25 °C (Estimated)	Phenyl group restricts chain mobility

| Tm (°C) | ~ 55 °C[8] | Lower or absent | Phenyl group may inhibit crystallization |

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No Polymerization	1. Inactive catalyst/initiator.2. Monomer is not polymerizable under conditions (e.g., T > Tc).	1. Use freshly purified catalysts and initiator.2. Lower the polymerization temperature. Increase catalyst loading (e.g., to 2-5 mol%).
Low Conversion	1. Polymerization/depolymerization equilibrium reached.2. Insufficient reaction time.	1. Polymerize at a lower temperature or in bulk (higher monomer concentration).2. Extend the reaction time to 48-72 hours.
Broad Dispersity (Đ > 1.5)	1. Presence of impurities (especially water).2. Chain transfer reactions.	1. Ensure all reagents, solvents, and glassware are rigorously dried.2. Use a more controlled catalytic system or lower the reaction temperature.
Bimodal GPC Trace	1. Inefficient initiation.2. Uncontrolled polymerization by impurities.	1. Allow initiator and catalyst to mix before adding monomer.2. Re-purify all components.

References

• Title: Baeyer–Villiger Oxidation Source: Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 37 URL: [Link]

• Title: Direct Organocatalytic Ring‐Opening Polymerizations of Lactones Source: ResearchGate URL: [Link]

• Title: Baeyer–Villiger oxidation Source: Wikipedia URL: [Link]

• Title: Ring-Opening (co)Polymerization of Six-Membered Substituted δ-Valerolactones with Alkali Metal Alkoxides Source: ResearchGate URL: [Link]

• Title: Baeyer Villiger Oxidation-rearrangement-Mechanism-application-migratory aptitude Source: AdiChemistry URL: [Link]

• Title: Baeyer-Villiger Oxidation Source: Chemistry Steps URL: [Link]

• Title: Diphenyl Phosphate as an Efficient Cationic Organocatalyst for Controlled/Living Ring-Opening Polymerization of δ-Valerolactone and ε-Caprolactone Source: ACS Publications URL: [Link]

• Title: Baeyer-Villiger Oxidation Source: The Organic Chemistry Tutor URL: [Link]

• Title: Fast and controlled ring-opening polymerization of δ-valerolactone catalyzed by benzoheterocyclic urea/MTBD catalysts Source: RSC Publishing URL: [Link]

• Title: Controlled/Living Ring-Opening Polymerization of δ-Valerolactone Using Triflylimide as an Efficient Cationic Organocatalyst Source: ACS Publications URL: [Link]

• Title: Controlled/Living Ring-Opening Polymerization of δ-Valerolactone Using Triflylimide as an Efficient Cationic Organocatalyst Source: Figshare URL: [Link]

• Title: Poly(delta-valerolactone): Properties, Synthesis and Applications in Drug Carrier Systems Source: AZoM URL: [Link]

• Title: Ring-opening copolymerization thermodynamics and kinetics of γ-valerolactone/ϵ-caprolactone Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Ring-opening Copolymerization of ε-Caprolactone and δ-Valerolactone Catalyzed by a 2,6-Bis(amino)phenol Zinc Complex Source: Chinese Journal of Polymer Science URL: [Link]

• Title: Synthesis of Well-Defined Macrocyclic Poly(δ-valerolactone) by “Click Cyclization” Source: ACS Publications URL: [Link]

• Title: Preparation and Characterization of Poly(δ-Valerolactone)/TiO2 Nanohybrid Material with Pores Interconnected for Potential Use in Tissue Engineering Source: National Center for Biotechnology Information (PMC) URL: [Link]

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One-Pot Synthesis of 6-Phenyltetrahydro-2H-pyran-2-one from Aldehydes: Application Notes and Protocols

Introduction: The Significance of δ-Lactones in Modern Chemistry

The δ-lactone moiety, a six-membered cyclic ester, is a prevalent structural motif in a vast array of biologically active natural products and pharmaceuticals. The specific target of this guide, 6-phenyltetrahydro-2H-pyran-2-one, serves as a key building block in medicinal chemistry and materials science. Traditional multi-step syntheses of such lactones are often plagued by issues of low overall yields, the need for purification of intermediates, and significant waste generation. Consequently, the development of one-pot methodologies, wherein multiple reaction steps are carried out in a single reaction vessel, represents a significant advancement in synthetic efficiency and sustainability.

This document provides detailed application notes and protocols for the one-pot synthesis of 6-phenyltetrahydro-2H-pyran-2-one and its derivatives, with a focus on methods starting from readily available aldehydes. We will delve into the mechanistic underpinnings of these transformations, offering insights into the rationale behind experimental design and providing comprehensive, step-by-step protocols for practical implementation in the research laboratory.

Methodology 1: Organocatalytic Michael-Tishchenko-Lactonization Cascade

One of the most elegant and efficient one-pot strategies for the synthesis of substituted δ-lactones is the organocatalytic domino Michael-Tishchenko-lactonization reaction.[1][2][3] This sequence masterfully combines three distinct transformations in a single pot, leading to the formation of highly functionalized δ-lactones with excellent diastereoselectivity.[1][3]

Mechanistic Rationale

The reaction commences with an organocatalyzed Michael addition of a ketone to an α,β-unsaturated aldehyde (enal). This is followed by an intramolecular Tishchenko reaction, which is a disproportionation of the resulting aldehyde intermediate into a carboxylic acid and an alcohol, that subsequently form an ester. The final step is a spontaneous lactonization to yield the thermodynamically stable δ-lactone. A key advantage of this method is that any anti and syn diastereomers formed during the initial Michael addition can epimerize to the more stable syn hydroxy ester during the oxidation-reduction step, resulting in a single diastereomer of the final lactone.[1][3]

Experimental Workflow Diagram

Caption: Workflow for the one-pot Michael-Tishchenko-Lactonization synthesis.

Detailed Experimental Protocol

This protocol is adapted from the general procedure described by Guevara-Pulido, J. O., et al. for the synthesis of enantioenriched 4,5,6-trisubstituted δ-lactones.[1][3]

Materials:

• Benzaldehyde (1.0 equiv)

• Acetone (1.2 equiv)

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (Organocatalyst A, 0.1 equiv)

• p-Nitrobenzoic acid (PNBA, 0.5 equiv)

• Ytterbium(III) trifluoromethanesulfonate (Yb(OTf)₃, 0.1 equiv)

• 2-Propanol (solvent)

• Standard laboratory glassware and purification apparatus

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add benzaldehyde (1.0 equiv), acetone (1.2 equiv), prolinol derivative A (0.1 equiv), and PNBA (0.5 equiv) in 2-propanol.

• Stir the reaction mixture at 0 °C and monitor the progress of the Michael addition by Thin-Layer Chromatography (TLC). This step may take up to 45 hours.[1]

• Once the Michael addition is complete, add Yb(OTf)₃ (0.1 equiv) to the reaction mixture.

• Heat the reaction mixture and monitor the disappearance of the intermediate by TLC. This step may require heating for up to 100 hours.[3]

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to afford the desired 6-phenyltetrahydro-2H-pyran-2-one.

Data Summary

Entry	Aldehyde	Ketone	Catalyst System	Yield (%)	Enantiomeric Excess (%)
1	Benzaldehyde	Acetone	Prolinol A / PNBA / Yb(OTf)₃	Good	Moderate to Good

Note: Specific yield and enantiomeric excess for the synthesis of 6-phenyltetrahydro-2H-pyran-2-one using this exact protocol would require experimental validation. The table provides an expected outcome based on published results for similar substrates.[1][3]

Methodology 2: Copper(I)-Catalyzed Direct Vinylogous Aldol Reaction (DVAR) and Subsequent Reduction

A powerful alternative for the asymmetric synthesis of δ-lactones involves a Copper(I)-catalyzed direct vinylogous aldol reaction (DVAR).[4] This method allows for the synthesis of chiral α,β-unsaturated δ-lactones from β,γ-unsaturated esters and various aldehydes. For aromatic aldehydes, a one-pot process combining DVAR, isomerization, and intramolecular transesterification is employed.[4] To obtain the saturated target molecule, a subsequent reduction step would be necessary.

Mechanistic Rationale

The reaction proceeds through the formation of a copper(I)-dienolate intermediate from the β,γ-unsaturated ester. This intermediate then undergoes a γ-addition to the aldehyde. For aromatic aldehydes, the resulting product undergoes isomerization of the double bond followed by an intramolecular transesterification to yield the α,β-unsaturated δ-lactone.[4] The high enantioselectivity is controlled by the chiral ligand coordinated to the copper(I) catalyst.

Reaction Pathway Diagram

Caption: Conceptual workflow for DVAR followed by in-situ reduction.

Detailed Experimental Protocol (Conceptual)

This protocol is a conceptual adaptation based on the work of Zhang, H.-J., and Yin, L., for the synthesis of the saturated lactone.[4]

Materials:

• A suitable β,γ-unsaturated ester (e.g., ethyl but-3-enoate) (1.0 equiv)

• Benzaldehyde (1.0 equiv)

• Copper(I) iodide (CuI, 0.05 equiv)

• Chiral ligand (e.g., a chiral bisphosphine ligand, 0.055 equiv)

• A suitable base (e.g., a non-nucleophilic base)

• A suitable solvent (e.g., THF)

• Reducing agent (e.g., Palladium on carbon and a hydrogen source)

Procedure:

• In a glovebox, to a flame-dried Schlenk tube, add CuI (0.05 equiv) and the chiral ligand (0.055 equiv).

• Add the solvent and stir the mixture until a homogeneous solution is formed.

• Add the β,γ-unsaturated ester (1.0 equiv) and the base.

• Cool the mixture to the specified temperature (e.g., -20 °C) and add benzaldehyde (1.0 equiv) dropwise.

• Stir the reaction mixture at this temperature and monitor its progress by TLC.

• Upon completion of the lactone formation, carefully introduce the reduction catalyst (e.g., Pd/C) and a hydrogen source (e.g., by bubbling hydrogen gas through the solution or using a hydrogen balloon).

• Monitor the reduction by TLC.

• Once the reaction is complete, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography.

Data Summary for the Unsaturated Intermediate

Entry	Aldehyde	β,γ-Unsaturated Ester	Catalyst System	Yield (%)	Enantiomeric Excess (%)
1	Aromatic	Various	Cu(I) / Chiral Ligand	High	High

Note: The table reflects the published data for the synthesis of the α,β-unsaturated δ-lactone intermediate. The yield of the final saturated product would depend on the efficiency of the reduction step.[4]

Conclusion and Future Outlook

The one-pot synthesis of 6-phenyltetrahydro-2H-pyran-2-one from aldehydes represents a significant area of research with direct applications in drug discovery and materials science. The organocatalytic Michael-Tishchenko-Lactonization cascade and the copper-catalyzed Direct Vinylogous Aldol Reaction are two powerful and complementary strategies to achieve this transformation with high efficiency and stereocontrol. The choice of method will depend on the desired substitution pattern, stereochemistry, and the availability of starting materials and catalysts.

Future research in this area will likely focus on the development of even more active and selective catalysts, the expansion of the substrate scope, and the application of these methodologies to the synthesis of complex natural products and novel therapeutic agents. The continued evolution of one-pot synthetic strategies will undoubtedly play a crucial role in advancing the frontiers of chemical synthesis.

References

• Zhang, H.-J., & Yin, L. (2018). Asymmetric Synthesis of α,β-Unsaturated δ-Lactones through Copper(I)-Catalyzed Direct Vinylogous Aldol Reaction. Journal of the American Chemical Society, 140(39), 12270–12279. [Link]

• Guevara-Pulido, J. O., Andrés, J. M., & Pedrosa, R. (2014). One-pot Sequential Organocatalytic Michael-Tishchenko-Lactonization Reactions. Synthesis of Enantioenriched 4,5,6-Trisubstituted δ-Lactones. The Journal of Organic Chemistry, 79(19), 9299–9308. [Link]

• Guevara-Pulido, J. O., Andrés, J. M., & Pedrosa, R. (2014). One-pot sequential organocatalytic Michael-Tishchenko-lactonization reactions. Synthesis of enantioenriched 4,5,6-trisubstituted δ-lactones. PubMed, [Link]

• Guevara-Pulido, J. O., Andrés, J. M., & Pedrosa, R. (2014). One-Pot Sequential Organocatalytic Michael–Tishchenko–Lactonization Reactions. Synthesis of Enantioenriched 4,5,6-Trisubstituted δ-Lactones. The Journal of Organic Chemistry, 79(19), 9299-9308. [Link]

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• 4. Asymmetric Synthesis of α,β-Unsaturated δ-Lactones through Copper(I)-Catalyzed Direct Vinylogous Aldol Reaction [organic-chemistry.org]

Application Note &amp; Protocol: Enzymatic Kinetic Resolution of Racemic 6-Phenyltetrahydro-2H-pyran-2-one

For: Researchers, scientists, and drug development professionals.

Abstract & Introduction

Chiral δ-lactones, such as the enantiomers of 6-phenyltetrahydro-2H-pyran-2-one, are valuable synthons in the pharmaceutical and fine chemical industries. They serve as key intermediates in the synthesis of a wide array of biologically active molecules and natural products, where stereochemistry is paramount to function.[1][2] Traditional chemical methods for resolving racemates often require harsh conditions, stoichiometric chiral auxiliaries, or expensive noble-metal catalysts. In contrast, enzymatic kinetic resolution (EKR) presents a robust, environmentally benign, and highly selective alternative.[3][4][5][6]

This application note provides a detailed guide to the kinetic resolution of racemic 6-phenyltetrahydro-2H-pyran-2-one using lipase-catalyzed alcoholysis. Lipases, particularly the immobilized form of Candida antarctica Lipase B (CALB), are exceptionally well-suited for this transformation due to their broad substrate tolerance, remarkable enantioselectivity, and high stability in non-aqueous media.[7][8][9] The protocol herein leverages the enzyme's ability to selectively catalyze the ring-opening of one lactone enantiomer in the presence of an alcohol, leaving the other, less reactive enantiomer to be recovered in high enantiopurity. This self-validating system provides a reliable pathway to both enantiomers of this important chiral building block.

Principle of the Method: Lipase-Catalyzed Enantioselective Alcoholysis

Kinetic resolution is predicated on the difference in reaction rates between two enantiomers with a chiral catalyst—in this case, a lipase.[5] The enzyme's chiral active site preferentially binds and transforms one enantiomer over the other.

In this protocol, the racemic lactone (±)-1 is subjected to alcoholysis with a simple alcohol (e.g., methanol) in an organic solvent. The lipase, acting as the biocatalyst, selectively catalyzes the nucleophilic attack of the alcohol on the carbonyl group of one enantiomer (e.g., the (R)-enantiomer), leading to its ring-opening and the formation of the corresponding hydroxy ester (R)-2. The other enantiomer (S)-1 is a poor substrate for the enzyme and remains largely unreacted.

The reaction is monitored and terminated at approximately 50% conversion. At this ideal point, the unreacted starting material is highly enriched in the (S)-1 enantiomer, and the product formed is the enantiopure hydroxy ester (R)-2.[10] Subsequent separation of the unreacted lactone from the hydroxy ester via standard chromatographic techniques yields both chiral molecules in enantiomerically enriched forms.

Figure 1: Overall workflow for the enzymatic kinetic resolution.

Materials and Equipment

Reagents & Consumables

• Racemic 6-phenyltetrahydro-2H-pyran-2-one (Substrate)

• Immobilized Candida antarctica Lipase B (CALB), e.g., Novozym® 435

• Methyl tert-butyl ether (MTBE), anhydrous grade

• Methanol (MeOH), anhydrous grade

• Ethyl acetate, HPLC grade (for analysis and chromatography)

• Hexanes, HPLC grade (for analysis and chromatography)

• Silica gel for column chromatography (e.g., 230-400 mesh)

• TLC plates (e.g., Silica Gel 60 F254)

• Deuterated chloroform (CDCl₃) for NMR analysis

Equipment

• Round-bottom flasks and standard glassware

• Magnetic stirrer hotplate

• Temperature-controlled oil or water bath

• Magnetic stir bars

• Vacuum filtration apparatus (Büchner funnel)

• Rotary evaporator

• Glass chromatography column

• Analytical balance

• Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system equipped with a suitable chiral column.

Detailed Experimental Protocol

This protocol describes the kinetic resolution of the racemic lactone via enantioselective alcoholysis on a 1.0 mmol scale.

Reaction Setup & Execution

• Preparation: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add racemic 6-phenyltetrahydro-2H-pyran-2-one (1.0 mmol, 176.2 mg).

• Solvation: Add 20 mL of anhydrous methyl tert-butyl ether (MTBE) to the flask and stir until the substrate is fully dissolved.

• Nucleophile Addition: Add methanol (2.0 mmol, 81 µL, 2.0 equivalents) to the solution.

  • Expert Insight: Using a slight excess of the alcohol nucleophile ensures it is not the limiting reagent. However, a large excess can sometimes act as a competitive inhibitor for the enzyme, reducing the reaction rate. The choice of MTBE as a solvent is strategic; it is an excellent medium for CALB, which exhibits high activity and stability in non-polar organic solvents.[7][9]

• Enzyme Addition: Add immobilized CALB (Novozym® 435, 40 mg, approx. 40 mg/mmol of substrate) to the reaction mixture.

• Incubation: Place the flask in a pre-heated oil bath at 45 °C and stir the suspension at a moderate speed (e.g., 250 rpm).

Reaction Monitoring

The key to a successful kinetic resolution is stopping the reaction as close to 50% conversion as possible to achieve the optimal balance of yield and enantiomeric excess (ee) for both the product and the remaining substrate.

• Sampling: At regular intervals (e.g., t = 2, 4, 8, 12, 24 hours), pause the stirring briefly and withdraw a small aliquot (~50 µL) of the supernatant.

• Sample Preparation: Filter the aliquot through a small plug of cotton or a syringe filter to remove the enzyme. Dilute the sample with ethyl acetate to an appropriate concentration for analysis.

• Analysis: Inject the prepared sample onto a chiral HPLC or GC system to determine the conversion and the enantiomeric excess of the remaining lactone substrate.

  • Conversion (%) is calculated as: [ee_substrate / (ee_substrate + ee_product)] * 100 or more simply by comparing the peak areas of the substrate and product relative to the initial time point. A practical formula is: [Area_product / (Area_product + Area_substrate)] * 100.

Work-up and Purification

• Reaction Quench: Once the reaction has reached ~50% conversion, cool the flask to room temperature. Remove the immobilized enzyme by vacuum filtration.

  • Expert Insight: The recovered immobilized enzyme can be washed with fresh solvent (e.g., MTBE), dried under vacuum, and reused for subsequent batches. This reusability is a major advantage of using an immobilized biocatalyst, significantly improving process economy.[9][11]

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude mixture of unreacted (S)-lactone and the (R)-hydroxy ester product.

• Purification: Purify the crude mixture by flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes (e.g., starting from 5:95 and gradually increasing to 30:70) is typically effective for separating the less polar lactone from the more polar hydroxy ester. Monitor the fractions by TLC.

• Characterization: Combine the pure fractions of each component, remove the solvent in vacuo, and characterize the isolated products by ¹H NMR, ¹³C NMR, and determine the final enantiomeric excess by chiral HPLC/GC analysis.

Analytical Method: Chiral HPLC

Determining the enantiomeric purity of the substrate and product is critical.

• System: HPLC with UV detector (detection at 254 nm).

• Column: A polysaccharide-based chiral stationary phase (CSP) is highly effective for this class of compounds (e.g., Chiralpak® series).[12][13]

• Mobile Phase: Isocratic mixture of Hexane and Isopropanol (e.g., 90:10 v/v). The exact ratio should be optimized for the specific column used.

• Flow Rate: 1.0 mL/min.

• Temperature: 25 °C.

• Analysis: Calculate the enantiomeric excess (ee %) using the formula: ee = [|Area₁ - Area₂| / (Area₁ + Area₂)] * 100, where Area₁ and Area₂ are the peak areas of the two enantiomers.

Data Presentation & Expected Results

The success of the resolution is quantified by the conversion, the enantiomeric excess of both the substrate and product, and the enantiomeric ratio (E-value), which is a measure of the enzyme's selectivity.

Table 1: Representative Reaction Parameters and Results

Enzyme	Substrate Conc. (mM)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Substrate ee (%)	Product ee (%)	E-value*

| CALB | 50 | MTBE | 45 | 12 | ~50 | >98 | >98 | >200 |

*The Enantiomeric Ratio (E) is calculated from the conversion and enantiomeric excesses and is a robust measure of an enzyme's selectivity. An E-value > 200 is considered excellent for synthetic applications.[7]

Figure 2: Selective conversion in enzymatic kinetic resolution.

Conclusion

The protocol detailed in this application note demonstrates that lipase-catalyzed kinetic resolution is a highly efficient and selective method for obtaining both enantiomers of 6-phenyltetrahydro-2H-pyran-2-one. By leveraging the exceptional properties of immobilized Candida antarctica Lipase B, researchers can access these valuable chiral building blocks under mild, environmentally friendly conditions. The self-validating nature of this protocol, combined with straightforward monitoring and purification steps, makes it a reliable and scalable tool for applications in pharmaceutical synthesis and drug development.

References

• A Sequential Umpolung/Enzymatic Dynamic Kinetic Resolution Strategy for the Synthesis of γ-Lactones. PMC, National Center for Biotechnology Information. [Link]

• Kinetic and thermodynamic analysis of Candida antarctica lipase B-catalyzed alcoholytic resolution of (R,S)-β-butyrolactone in organic solvents. ResearchGate. [Link]

• Simultaneous Enantiodivergent Synthesis of Diverse Lactones and Lactams via Sequential One-Pot Enzymatic Kinetic Resolution–Ring-Closing Metathesis Reactions. MDPI. [Link]

• Candidaantarctica Lipase B mediated kinetic resolution: A sustainable method for chiral synthesis of antiproliferative β-lactams. PubMed. [Link]

• Enzymatic resolution of racemic hydroxylactones 5a−d. Reagents and... ResearchGate. [Link]

• Enzymatic Kinetic Resolution and Chemoenzymatic Dynamic Kinetic Resolution of δ-Hydroxy Esters. An Efficient Route to Chiral δ-Lactones. ACS Publications. [Link]

• Lipase B from Candida antarctica — the wide applicable biocatalyst in obtaining pharmaceutical compounds. Medical Research Journal. [Link]

• Candida Antarctica Lipase B Mediated Kinetic Resolution: a Sustainable Method for Chiral Synthesis of Antiproliferative β-Lactams. ResearchGate. [Link]

• Immobilization of Lipase B from Candida antarctica on Magnetic Nanoparticles Enhances Its Selectivity in Kinetic Resolutions of Chiral Amines with Several Acylating Agents. MDPI. [Link]

• Unlocking Lactonase Enzymes as Biocatalysts for the Deracemisation of Chiral γ‐Thiolactones. PMC, National Center for Biotechnology Information. [Link]

• Enzymatic Kinetic Resolution by Addition of Oxygen. PMC, National Center for Biotechnology Information. [Link]

• Enzymatic kinetic resolution and chemoenzymatic dynamic kinetic resolution of delta-hydroxy esters. An efficient route to chiral delta-lactones. PubMed. [Link]

• Lipases-catalyzed enantioselective kinetic resolution of racemic alcohols. Journal of Chemical and Pharmaceutical Research. [Link]

• Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification. TU Delft Research Portal. [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

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• 2. Enzymatic kinetic resolution and chemoenzymatic dynamic kinetic resolution of delta-hydroxy esters. An efficient route to chiral delta-lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Enzymatic Kinetic Resolution by Addition of Oxygen - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. research.tudelft.nl [research.tudelft.nl]
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• 9. Lipase B from Candida antarctica — the wide applicable biocatalyst in obtaining pharmaceutical compounds | Dulęba | Medical Research Journal [journals.viamedica.pl]
• 10. Unlocking Lactonase Enzymes as Biocatalysts for the Deracemisation of Chiral γ‐Thiolactones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cdnx.uobabylon.edu.iq [cdnx.uobabylon.edu.iq]
• 12. csfarmacie.cz [csfarmacie.cz]
• 13. phx.phenomenex.com [phx.phenomenex.com]

microwave-assisted synthesis of 6-phenyltetrahydro-2H-pyran-2-one derivatives

Title: Microwave-Assisted Synthesis of 6-Phenyltetrahydro-2H-pyran-2-one Derivatives: A Green and High-Yield Protocol Audience: Researchers, scientists, and drug development professionals. Content Type: Application Note & Detailed Experimental Protocol.

Scientific Rationale & Mechanistic Overview

The tetrahydro-2H-pyran-2-one (δ-valerolactone) scaffold is a privileged structural motif in medicinal chemistry. It serves as the core pharmacophore in HMG-CoA reductase inhibitors (statins)[1], SGLT2 inhibitors, and neurotrophic sesquiterpenes[2]. Conventionally, the synthesis of 6-phenyltetrahydro-2H-pyran-2-one derivatives involves multi-step sequences requiring hazardous reducing agents (e.g., LiAlH₄), prolonged refluxing, and highly acidic cyclization conditions[3].

To optimize this workflow, we detail a microwave-assisted catalytic transfer hydrogenation (CTH) and tandem lactonization protocol. By utilizing 5-oxo-5-phenylpentanoic acid as the acyclic precursor, this method leverages microwave dielectric heating to accelerate both the reduction of the ketone and the subsequent intramolecular esterification.

Causality in Reaction Design:

• Microwave Irradiation: Provides rapid, uniform volumetric heating, overcoming the high activation energy barrier of the cyclization step and reducing reaction times from days to minutes[4].

• Isopropanol (Solvent & H-Donor): Selected not merely as a green solvent, but as a sacrificial hydrogen donor. This circumvents the need for highly pressurized, hazardous H₂ gas within the microwave cavity, ensuring operational safety[4].

• Ru/C Catalyst: Ruthenium on carbon exhibits high chemoselectivity for the reduction of aliphatic/benzylic ketones over aromatic ring hydrogenation, preventing the unwanted formation of cyclohexyl byproducts[4].

Reaction Pathway & Workflow

Microwave-assisted catalytic transfer hydrogenation and tandem lactonization workflow.

Materials and Reagents

Reagent / Material	Function	Equivalents / Amount
5-Oxo-5-phenylpentanoic acid	Starting Material	1.0 mmol (192.2 mg)
Ru/C (5 wt%)	Heterogeneous Catalyst	5 mol% Ru
Isopropanol (Anhydrous)	Solvent & Hydrogen Donor	5.0 mL
Ethyl Acetate / Hexanes	Chromatography Solvents	As needed
Microwave Reactor Vial	Reaction Vessel	10 mL (Heavy-walled, PTFE septum)

Detailed Experimental Protocol

This protocol is designed as a self-validating system . Analytical checkpoints are embedded within the workflow to ensure intermediate success before proceeding to the next step.

Step 1: Reaction Assembly

• Equip a 10 mL heavy-walled microwave vial with a magnetic stir bar.

• Add 192.2 mg (1.0 mmol) of 5-oxo-5-phenylpentanoic acid to the vial.

• Carefully add the Ru/C catalyst (5 mol% relative to Ru content). Caution: Dry Ru/C can be pyrophoric; handle with care and ensure the vial is purged with nitrogen prior to solvent addition.

• Add 5.0 mL of anhydrous isopropanol.

• Seal the vial securely with a crimp cap featuring a PTFE/silicone septum.

Step 2: Microwave Irradiation

• Place the sealed vial into the microwave synthesizer (e.g., Biotage Initiator or CEM Discover).

• Set the parameters: Temperature = 150 °C , Time = 30 minutes , Stirring = High , Pre-stirring = 30 seconds .

• Mechanistic Insight: At 150 °C, the isopropanol undergoes dehydrogenation on the Ru surface to form acetone, transferring hydride to the ketone. The resulting 5-hydroxy-5-phenylpentanoic acid is thermodynamically driven to cyclize into the 6-membered δ-lactone, releasing water.

Step 3: Workup and Catalyst Recovery

• Allow the vial to cool to room temperature (the microwave should automatically apply forced air cooling).

• Self-Validation Checkpoint 1 (IR Spectroscopy): Extract a 10 µL aliquot of the crude mixture, evaporate the solvent, and perform an ATR-IR analysis. The disappearance of the broad carboxylic acid O-H stretch (~3000-2500 cm⁻¹) and the emergence of a sharp, intense δ-lactone C=O stretch at ~1735 cm⁻¹ confirms successful ring closure.

• Filter the reaction mixture through a short pad of Celite to remove the Ru/C catalyst. Wash the pad with 10 mL of ethyl acetate. (Note: The Ru/C catalyst can be washed with ethanol, dried, and recycled for up to 3 subsequent runs with minimal loss of activity).

• Concentrate the filtrate under reduced pressure to remove isopropanol, acetone (byproduct), and water.

Step 4: Purification

• Purify the crude residue via flash column chromatography on silica gel using a gradient of Hexanes/Ethyl Acetate (9:1 to 4:1).

• Isolate the fractions containing the target compound (TLC R_f ≈ 0.3 in 4:1 Hexanes/EtOAc, visualized with UV and CAM stain).

• Evaporate the solvent to yield 6-phenyltetrahydro-2H-pyran-2-one as a colorless oil or white solid.

Analytical Validation (NMR Benchmarks)

To guarantee the structural integrity of the synthesized derivative, cross-reference your spectroscopic data against the following validated benchmarks[5],[3]:

• ¹H NMR (400 MHz, CDCl₃): The diagnostic signal is the chiral C6 proton. Look for a distinct doublet of doublets (dd) at δ 5.34 ppm (J = 10.2, 3.5 Hz, 1H). The aromatic protons will appear as a multiplet at δ 7.29–7.42 (m, 5H). The aliphatic ring protons appear between δ 1.80 and 2.75 (m, 6H).

• ¹³C NMR (101 MHz, CDCl₃): The lactone carbonyl carbon must appear at δ 171.2 ppm . The C6 carbon attached to the oxygen and phenyl ring will resonate at δ 81.5 ppm .

Quantitative Data Presentation

The transition from conventional thermal heating to microwave-assisted synthesis provides distinct advantages in both yield and sustainability.

Parameter	Conventional Heating (Oil Bath)	Microwave-Assisted Protocol
Heating Source	Convective (External)	Dielectric (Internal, 2.45 GHz)
Temperature	80 °C (Reflux)	150 °C (Sealed Vessel)
Reaction Time	24 - 48 hours	30 minutes
H-Donor / Reagent	H₂ Gas (High Pressure)	Isopropanol (Sacrificial Solvent)
Typical Yield	60 - 70%	> 90%
E-factor (Waste)	High	Low (Solvent is recyclable)

References

• Synthesis of the Chiral Side Chain of Statins – Lactone versus Lactol Pathway. ResearchGate. Available at:[1]

• A comparative study on microwave-assisted catalytic transfer hydrogenation of levulinic acid to γ-valerolactone using Ru/C, Pt/C, and Pd/C. ResearchGate. Available at:[4]

• Studies toward the Synthesis and Biological Activity of Illicium Sesquiterpenoids via C–H Functionalization. TUM. Available at:[2]

• Simultaneous Enantiodivergent Synthesis of Diverse Lactones and Lactams via Sequential One-Pot Enzymatic Kinetic Resolution–Ring-Closing Metathesis Reactions. MDPI. Available at:[5]

• Exploration of the Ley-Griffith Oxidation and Subsequent Efforts Towards Epipyrone A. UQ eSpace. Available at:[3]

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• 4. researchgate.net [researchgate.net]
• 5. Simultaneous Enantiodivergent Synthesis of Diverse Lactones and Lactams via Sequential One-Pot Enzymatic Kinetic Resolution–Ring-Closing Metathesis Reactions | MDPI [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Improving Reaction Yield of 6-Phenyltetrahydro-2H-pyran-2-one Synthesis

Welcome to the Technical Support Center for the synthesis of 6-phenyltetrahydro-2H-pyran-2-one (also known as 6-phenyl-δ-valerolactone). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this synthesis. Here, we provide in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols grounded in established chemical principles to help you optimize your reaction yields and obtain high-purity products.

Part 1: Troubleshooting Common Synthetic Issues

This section addresses specific problems that can arise during the synthesis of 6-phenyltetrahydro-2H-pyran-2-one. Each issue is presented in a question-and-answer format, providing causal explanations and actionable solutions.

Issue 1: Low Yield in Baeyer-Villiger Oxidation of 2-Phenylcyclohexanone

Question: I am attempting to synthesize 6-phenyltetrahydro-2H-pyran-2-one via the Baeyer-Villiger oxidation of 2-phenylcyclohexanone, but my yields are consistently low. What are the likely causes and how can I optimize this reaction?

Answer: The Baeyer-Villiger oxidation is a powerful method for converting ketones to lactones, but its efficiency can be highly sensitive to reaction conditions.[1] Low yields often stem from incomplete conversion, degradation of the peracid oxidant, or competing side reactions.

Causality and Troubleshooting Steps:

• Oxidant Choice and Stability: The most common reagent is meta-chloroperoxybenzoic acid (m-CPBA). Peracids can decompose, especially at elevated temperatures or in the presence of impurities.

  • Solution: Use fresh, high-purity m-CPBA. Perform the reaction at a low temperature (e.g., 0 °C to room temperature) to minimize oxidant decomposition. Consider alternative, more stable oxidizing systems like hydrogen peroxide in the presence of a Lewis acid or Oxone in a buffered solution.[2][3]

• Reaction Time and Temperature: Insufficient reaction time will lead to incomplete conversion, while excessive time or heat can promote side reactions and product degradation.

  • Solution: Monitor the reaction progress closely using Thin-Layer Chromatography (TLC) or Gas Chromatography (GC). Run the reaction at the lowest temperature that allows for a reasonable reaction rate. A gradual warm-up from 0 °C to room temperature is often effective.

• Solvent Effects: The solvent can influence the stability of the Criegee intermediate, the key intermediate in the Baeyer-Villiger mechanism.[4]

  • Solution: Aprotic, non-coordinating solvents like dichloromethane (DCM) or chloroform are standard. Using buffered solutions can be crucial when employing oxidants like Oxone to maintain an optimal pH and prevent acid-catalyzed side reactions.[3]

Optimization Workflow for Baeyer-Villiger Oxidation

Caption: Regioselectivity in the Baeyer-Villiger oxidation.

Issue 3: Incomplete or Slow Catalytic Hydrogenation

Question: I am trying to synthesize the target lactone by hydrogenating 6-phenyl-2H-pyran-2-one, but the reaction is either very slow, incomplete, or I see evidence of phenyl ring reduction. How can I improve this step?

Answer: Catalytic hydrogenation of an α,β-unsaturated lactone to a saturated lactone requires careful control to achieve complete conversion of the double bond without over-reduction of the phenyl ring or the lactone carbonyl.

Causality and Troubleshooting Steps:

• Catalyst Activity and Loading: The catalyst may be deactivated or used in insufficient quantity.

  • Solution: Use a fresh, high-quality catalyst such as 5-10% Palladium on Carbon (Pd/C). Ensure the catalyst is properly handled under an inert atmosphere to prevent deactivation. Increase the catalyst loading if the reaction is sluggish. [5]

• Hydrogen Pressure and Delivery: Insufficient hydrogen pressure or poor mixing can limit the reaction rate.

  • Solution: Ensure the reaction vessel is properly sealed and purged. Use a hydrogen balloon for atmospheric pressure reactions or a Parr hydrogenator for higher pressures (e.g., 50 psi). Vigorous stirring is essential to ensure good contact between the substrate, catalyst, and hydrogen gas.

• Solvent Choice: The solvent can affect substrate solubility and catalyst performance.

  • Solution: Protic solvents like ethanol or methanol are generally effective. Ethyl acetate is also a common choice. Ensure the starting material is fully dissolved in the solvent.

• Selectivity Control (Avoiding Over-reduction): The phenyl group can be reduced under harsh conditions (high pressure, high temperature, or with more aggressive catalysts like Rhodium).

  • Solution: Perform the reaction under mild conditions (room temperature, atmospheric to 50 psi H₂). Monitor the reaction carefully and stop it once the starting material is consumed. Using a less active catalyst or adding a catalyst poison can sometimes improve selectivity, but this requires careful optimization. [5]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 6-phenyltetrahydro-2H-pyran-2-one? A1: The three most common and reliable synthetic strategies are:

• Baeyer-Villiger Oxidation: This involves the oxidation of 2-phenylcyclohexanone using a peracid like m-CPBA. It is an efficient route if the regioselectivity is well-controlled. [2]2. Intramolecular Lactonization: This method starts with a linear precursor, such as 5-hydroxy-5-phenylpentanoic acid or a related ester, which is cyclized under acidic or thermal conditions to form the lactone ring. This route offers excellent control over the structure. [6]3. Catalytic Hydrogenation: This approach involves the reduction of an unsaturated precursor, typically 6-phenyl-5,6-dihydro-2H-pyran-2-one or 6-phenyl-2H-pyran-2-one, using a catalyst like Pd/C and hydrogen gas. [7] Q2: Are there any biocatalytic or "green" chemistry approaches for this synthesis? A2: Yes, biocatalysis is an emerging area for this type of transformation. Baeyer-Villiger monooxygenases (BVMOs) are enzymes that can catalyze the Baeyer-Villiger oxidation with high stereo- and regioselectivity under mild, environmentally friendly conditions (aqueous buffer, ambient temperature). [8]These enzymatic methods can be a powerful alternative to traditional chemical oxidants, especially for producing enantiomerically pure compounds. [8] Q3: How should I purify the final product? A3: 6-Phenyltetrahydro-2H-pyran-2-one is typically a solid at room temperature. The most effective purification method is silica gel column chromatography. A common eluent system is a gradient of ethyl acetate in hexanes. After chromatography, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes or ethanol/water) can be used to obtain highly pure, crystalline material. [9][10]

Part 3: Detailed Experimental Protocols

Protocol 1: Baeyer-Villiger Oxidation of 2-Phenylcyclohexanone

Materials:

• 2-Phenylcyclohexanone

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for eluent

Procedure:

• In a round-bottom flask, dissolve 2-phenylcyclohexanone (1.0 equiv) in anhydrous DCM (approx. 0.1 M concentration).

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.5 equiv) portion-wise over 15-20 minutes, ensuring the internal temperature does not rise above 5 °C.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4-16 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the mixture back to 0 °C and slowly add saturated Na₂SO₃ solution to quench the excess peracid (test with starch-iodide paper to ensure no peroxides remain).

• Transfer the mixture to a separatory funnel and wash sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield 6-phenyltetrahydro-2H-pyran-2-one.

Protocol 2: Catalytic Hydrogenation of 6-Phenyl-2H-pyran-2-one

Materials:

• 6-Phenyl-2H-pyran-2-one

• Palladium on carbon (Pd/C, 10 wt%)

• Ethanol or Ethyl Acetate

• Hydrogen (H₂) gas supply (balloon or cylinder)

• Celite®

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add 6-phenyl-2H-pyran-2-one (1.0 equiv) and the solvent (ethanol or ethyl acetate).

• Carefully add Pd/C (5-10 mol% Pd) to the solution.

• Seal the flask with a septum and purge the system with an inert gas (nitrogen or argon), followed by a vacuum.

• Introduce hydrogen gas via a balloon or connect to a hydrogenation apparatus.

• Stir the reaction mixture vigorously at room temperature under a positive pressure of hydrogen.

• Monitor the reaction by TLC until the starting material is fully consumed.

• Once complete, carefully purge the flask with an inert gas to remove excess hydrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent.

• Combine the filtrates and remove the solvent under reduced pressure to obtain the crude product.

• If necessary, purify the product by column chromatography or recrystallization.

Part 4: References

• Murphy, P. J., Thomas, D. A., Sievert, N., Caulkett, P. W. R., & Parsons, S. (2010). Synthesis of (S)(-)-4,4-Dimethyl-6-phenyl-tetrahydro-pyran-2-one. Letters in Organic Chemistry, 7(7), 508-510. [Link]

• Kamerbeek, N. M., Janssen, D. B., van der Vaart, J. M., & Fraaije, M. W. (2003). Baeyer-Villiger Monooxygenases, an Emerging Family of Effective Biocatalysts. Advanced Synthesis & Catalysis, 345(6-7), 667-678. [Link]

• Chemistry Steps. (n.d.). Baeyer-Villiger Oxidation. Chemistry Steps.[Link]

• Rani, N., & Singh, P. (2024). Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products. RSC Advances, 14(34), 24657-24683. [Link]

• Plesničar, B. (2004). The Baeyer–Villiger oxidation versus aromatic ring hydroxylation. Organic & Biomolecular Chemistry, 2(18), 2675-2684. [Link]

• Organic Chemistry Portal. (n.d.). Baeyer-Villiger Oxidation. Organic Chemistry Portal.[Link]

• Maji, B. (2018). Synthesis of δ‐valerolactones from 5‐phenyl pentanoic acid by photo redox catalysis. ResearchGate.[Link]

• Ali, I., Wani, W. A., Saleem, K., & Hsieh, M. F. (2021). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. Molecules, 26(17), 5344. [Link]

• Stanovnik, B., Svete, J., & Grošelj, U. (2006). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. ARKIVOC, 2006(5), 97-107. [Link]

• Google Patents. (2017). Production method for tetrahydro-2h-pyran derivative. EP3228617A1.

• ResearchGate. (n.d.). New Synthesis of 6-n-pentyl-2h-pyran-2-one and Related Compounds.[Link]

• Costas, M., & Chen, K. (2022). Carboxylic Acid Directed γ-Lactonization of Unactivated Primary C–H Bonds Catalyzed by Mn Complexes. Journal of the American Chemical Society, 144(42), 19348–19359. [Link]

• Gande, A., & Daugulis, O. (2024). The Direct Pd-Catalyzed γ-Lactonization of Aliphatic Carboxylic Acids. ChemRxiv.[Link]

• West, T. H., & Gagné, M. R. (2014). Synthesis of 5,5,6-Fused Tricyclic Lactones: Stereocontrol of Three Consecutive Stereocenters. The Journal of Organic Chemistry, 79(1), 355–363. [Link]

• ResearchGate. (n.d.). Optimization of the Pd-catalyzed pyran-2-one isomerization 3d!6d. [a].[Link]

• Organic Chemistry Portal. (n.d.). Lactone synthesis.[Link]

• Zhou, Y.-G. (2024). Iridium-Catalyzed Asymmetric Hydrogenation of Heteroaromatics with Multiple N Atoms via Substrate Activation. Organic Letters.[Link]

• ResearchGate. (n.d.). (PDF) PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS.[Link]

• ResearchGate. (n.d.). Bio-based synthesis of δ-valerolactone.[Link]

• Gademann, K. (2012). Recent Advances in the Synthesis of 2H-Pyrans. Synthesis, 44(11), 1649-1660. [Link]

• Dumesic, J. A. (2021). Catalytic Production of δ-Valerolactone (DVL) from Biobased 2-Hydroxytetrahydropyran (HTHP) – Combined Experimental and Model. OSTI.GOV. [Link]

• da Silva, J. C. S. (2022). A DFT study on the mechanism for polymerization of δ- valerolactone initiated by N-heterocyclic carbene (NHC) catalysts. ORCA - Cardiff University.[Link]

• Google Patents. (2014). Delta-valerolactone production method. CN103980241A.

• Rovis, T. (2017). Enantioselective Preparation of 5-Oxo-5,6-dihydro-2H- pyran-2-yl phenylacetate via organocatalytic Dynamic Kinetic Asymmetric Transformation (DyKAT). Organic Syntheses, 94, 292-302. [Link]

• ARKIVOC. (n.d.). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks.[Link]

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• 2. Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lactone synthesis [organic-chemistry.org]
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• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches [mdpi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

preventing hydrolysis of 6-phenyltetrahydro-2H-pyran-2-one in aqueous media

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Hydrolysis in Aqueous Media

Welcome to the technical support center for 6-phenyltetrahydro-2H-pyran-2-one. This resource is designed to provide in-depth guidance and troubleshooting for researchers encountering challenges with the hydrolytic stability of this compound in aqueous environments. As Senior Application Scientists, we have compiled this information based on established principles of organic chemistry and extensive experience in formulation development.

Troubleshooting Guide: Hydrolysis of 6-Phenyltetrahydro-2H-pyran-2-one

Hydrolysis, the cleavage of a chemical bond by water, is a common degradation pathway for esters, including lactones like 6-phenyltetrahydro-2H-pyran-2-one. This process can significantly impact the efficacy and shelf-life of formulations. The following table outlines common issues, their probable causes related to hydrolysis, and actionable solutions.

Observed Issue	Potential Cause	Recommended Solution & Rationale
Loss of compound potency over time in aqueous solution.	Hydrolysis of the lactone ring. The ester bond in the lactone is susceptible to cleavage by water, leading to the formation of the corresponding hydroxy carboxylic acid, which is inactive.	1. pH Optimization: Adjust the pH of the aqueous medium to a slightly acidic range (pH 4-6). Lactone hydrolysis is catalyzed by both acid and base, but often exhibits a pH-rate profile with a minimum stability in this range.[1][2] 2. Temperature Control: Store solutions at reduced temperatures (e.g., 2-8 °C). The rate of hydrolysis is temperature-dependent and decreases at lower temperatures.[1][3]
Appearance of a new peak in analytical chromatograms (e.g., HPLC, LC-MS).	Formation of the hydrolysis product (5-hydroxy-5-phenylpentanoic acid). This is the direct result of the lactone ring opening.	1. Characterize the new peak: Use mass spectrometry to confirm the molecular weight of the new species, which should correspond to the addition of one molecule of water (18.015 g/mol ) to the parent compound. 2. Implement preventative measures: Refer to the solutions for "Loss of compound potency."
Inconsistent results in bioassays or other functional experiments.	Variable rates of hydrolysis between experiments. Differences in buffer preparation, storage conditions, or experimental duration can lead to varying concentrations of the active lactone.	1. Standardize protocols: Ensure consistent pH, temperature, and storage times for all aqueous solutions. 2. Use freshly prepared solutions: Whenever possible, prepare solutions of 6-phenyltetrahydro-2H-pyran-2-one immediately before use to minimize degradation.[3] 3. Consider co-solvents: The addition of a water-miscible organic co-solvent can reduce the activity of water and slow hydrolysis.[4][5][6]
Precipitation or changes in solution clarity.	Solubility differences between the lactone and its hydrolysis product. The open-chain hydroxy acid may have different solubility characteristics than the parent lactone.	1. pH adjustment: The solubility of the carboxylic acid product is pH-dependent. Adjusting the pH may redissolve the precipitate. 2. Formulation with co-solvents: The use of co-solvents can help to maintain the solubility of both the parent compound and its degradants.[5][6]

Frequently Asked Questions (FAQs)

Q1: What is the underlying chemical mechanism of 6-phenyltetrahydro-2H-pyran-2-one hydrolysis?

A1: The hydrolysis of 6-phenyltetrahydro-2H-pyran-2-one, a δ-lactone, proceeds through nucleophilic acyl substitution. In this reaction, a water molecule acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester group. This process can be catalyzed by either acid or base.

• Base-Catalyzed Hydrolysis (Saponification): Under basic conditions, the hydroxide ion (OH⁻), a stronger nucleophile than water, attacks the carbonyl carbon. This is typically a faster and irreversible process, as the resulting carboxylate is deprotonated and thus unreactive towards the alcohol.[7]

• Acid-Catalyzed Hydrolysis: In acidic media, the carbonyl oxygen is protonated, which increases the electrophilicity of the carbonyl carbon, making it more susceptible to attack by the weaker nucleophile, water. This reaction is reversible.[8]

The general mechanism involves the formation of a tetrahedral intermediate, which then collapses to yield the ring-opened product, 5-hydroxy-5-phenylpentanoic acid.[9][10]

Caption: Mechanisms of base- and acid-catalyzed hydrolysis of 6-phenyltetrahydro-2H-pyran-2-one.

Q2: How does pH influence the rate of hydrolysis, and what is the optimal pH for stability?

A2: The rate of hydrolysis of lactones is highly dependent on the pH of the aqueous solution.[1][2] Generally, the hydrolysis rate is at its minimum in the slightly acidic to neutral pH range and increases significantly under both strongly acidic and alkaline conditions.[11] This is because both H⁺ and OH⁻ ions can catalyze the reaction. To determine the optimal pH for stability, a pH-rate profile study is recommended. This involves measuring the rate of degradation of 6-phenyltetrahydro-2H-pyran-2-one at various pH values while keeping other factors like temperature and buffer concentration constant. For many esters, the pH of maximum stability lies between 4 and 6.

Q3: Can co-solvents be used to prevent hydrolysis, and if so, which ones are recommended?

A3: Yes, the use of water-miscible co-solvents is a common and effective strategy to mitigate hydrolysis.[5][6] Co-solvents work by reducing the concentration and activity of water in the formulation, thereby slowing down the rate of the hydrolytic reaction.[5][12]

Commonly used co-solvents in pharmaceutical formulations include:

• Propylene glycol[13]

• Ethanol[13]

• Glycerin[12][13]

• Polyethylene glycols (PEGs)

The choice of co-solvent and its concentration will depend on the specific application, solubility requirements, and any potential effects on the biological activity of the compound. It is advisable to start with lower concentrations of the co-solvent and empirically determine the optimal ratio that provides the desired stability without compromising other critical formulation properties.

Q4: What analytical techniques are suitable for monitoring the hydrolysis of 6-phenyltetrahydro-2H-pyran-2-one?

A4: Several analytical techniques can be employed to monitor the degradation of 6-phenyltetrahydro-2H-pyran-2-one and the formation of its hydrolysis product. The most common and effective method is High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector, such as a UV or mass spectrometry (MS) detector.[14]

• HPLC-UV: This method allows for the separation and quantification of the parent lactone and its hydrolysis product, provided they have different retention times and both possess a UV chromophore.

• LC-MS: Liquid chromatography-mass spectrometry offers higher specificity and sensitivity. It can definitively identify the parent compound and its degradant by their respective mass-to-charge ratios, confirming that the degradation is indeed due to hydrolysis.[15]

Other techniques that can be utilized include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to monitor the disappearance of signals corresponding to the lactone and the appearance of new signals from the ring-opened product.[16]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be suitable if the compounds are volatile or can be derivatized to become volatile.[17]

Experimental Protocol: Kinetic Study of Hydrolysis

This protocol outlines a general method for determining the hydrolysis rate of 6-phenyltetrahydro-2H-pyran-2-one as a function of pH.

Objective: To determine the first-order rate constants for the hydrolysis of 6-phenyltetrahydro-2H-pyran-2-one at different pH values.

Materials:

• 6-Phenyltetrahydro-2H-pyran-2-one

• A series of buffers (e.g., acetate, phosphate, borate) covering a pH range of 3 to 9.

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• HPLC system with a C18 column and UV or MS detector.

• Constant temperature incubator or water bath.

Procedure:

• Solution Preparation:

  • Prepare a stock solution of 6-phenyltetrahydro-2H-pyran-2-one in a suitable organic solvent (e.g., acetonitrile) at a known concentration.

  • Prepare a series of aqueous buffer solutions at the desired pH values.

• Kinetic Run:

  • For each pH to be tested, add a small aliquot of the stock solution to a known volume of the corresponding buffer solution in a sealed vial. The final concentration of the organic solvent should be low (e.g., <1%) to minimize its effect on the reaction rate.

  • Place the vials in a constant temperature environment (e.g., 37 °C).

• Sampling and Analysis:

  • At predetermined time intervals, withdraw an aliquot from each vial.

  • Immediately quench the reaction by diluting the aliquot with a mobile phase or a suitable solvent to stop further degradation.

  • Analyze the samples by a validated HPLC method to determine the concentration of the remaining 6-phenyltetrahydro-2H-pyran-2-one.

• Data Analysis:

  • Plot the natural logarithm of the concentration of 6-phenyltetrahydro-2H-pyran-2-one versus time for each pH.

  • If the reaction follows first-order kinetics, the plot will be linear. The negative slope of this line will be the apparent first-order rate constant (k_obs) for hydrolysis at that pH.

  • Plot the k_obs values against pH to generate a pH-rate profile.

Caption: Workflow for a kinetic study of 6-phenyltetrahydro-2H-pyran-2-one hydrolysis.

References

• Gómez-Bombarelli, R., et al. (2013). Mechanisms of Lactone Hydrolysis in Acidic Conditions. ResearchGate. Available at: [Link]

• Gómez-Bombarelli, R., et al. (2013). Mechanisms of Lactone Hydrolysis in Neutral and Alkaline Conditions. ACS Publications. Available at: [Link]

• Gómez-Bombarelli, R., et al. (2013). Mechanisms of Lactone Hydrolysis in Acidic Conditions. The Journal of Organic Chemistry. Available at: [Link]

• Ashenhurst, J. (2022). Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry. Available at: [Link]

• Hajar, Z., et al. (2019). Use of Co-Solvents in Hydrothermal Liquefaction (HTL) of Microalgae. MDPI. Available at: [Link]

• Fung, H. L., & Ng, C. Y. (2010). The Role of pH and Ring-opening Hydrolysis Kinetics on Liposomal Release of Topotecan. Journal of Pharmaceutical Sciences.

• Wang, Y., et al. (2021). Mechanisms of a Cyclobutane-Fused Lactone Hydrolysis in Alkaline and Acidic Conditions. MDPI. Available at: [Link]

• Baschang, G. (2008). Lactone stabilizing compositions. Google Patents.
• Chan, H. K. (2010).

• Napte, B. (2022). How to select Co-solvent during hydrolytic forced degradation? YouTube. Available at: [Link]

• Nema, S., & Ludwig, J. D. (Eds.). (2019). Cosolvent. Taylor & Francis. Available at: [Link]

• Ingold, C. K. (1932). lnvestigation on the Formation and Stability of p-Lactones. RSC Publishing. Available at: [Link]

• Yin, X. L., et al. (2015). Identifying Lactone Hydrolysis in Pharmaceuticals. A Tool for Metabolite Structural Characterization. ResearchGate. Available at: [Link]

• Johnson, J. R., & Rourick, R. A. (2005). Identifying lactone hydrolysis in pharmaceuticals. A tool for metabolite structural characterization. PubMed. Available at: [Link]

• Unknown. (2024). Three types of hydrolysis and ways to prevent hydrolysis. OKCHEM. Available at: [Link]

• Waterman, K. C. (2007). Hydrolysis in Pharmaceutical Formulations. Pharmaceutical Development and Technology.

• Long, F. A., & Friedman, L. (1950). Determination of the Mechanism of γ-Lactone Hydrolysis by a Mass Spectrometric Method. Journal of the American Chemical Society. Available at: [Link]

• Unknown. (2025). Preventing azlactone hydrolysis during purification—any real solution? Reddit. Available at: [Link]

• Unknown. (n.d.). Cosolvent. Wikipedia. Available at: [Link]

• Unknown. (n.d.). Module 02 Hydrolysis. COP Bela. Available at: [Link]

• Singh, R., & Singh, S. (2022). CHEMICAL STABILITY OF DRUGS. IIP Series.

• Unknown. (n.d.). Lactone synthesis. Organic Chemistry Portal. Available at: [Link]

• Koudelakova, T., et al. (2013). Organic co-solvents affect activity, stability and enantioselectivity of haloalkane dehalogenases. PubMed. Available at: [Link]

• Ferreira, V., et al. (2000). Determination of Lactones in Wines by Headspace Solid-Phase Microextraction and Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. Available at: [Link]

• Unknown. (2024). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. Polymer Stabilizer. Available at: [Link]

• Hoagland, R. E., & Zablotowicz, R. M. (1999). Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils. USDA ARS. Available at: [Link]

• Al-Fahad, A. A., et al. (2023). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. MDPI. Available at: [Link]

• Lizzani-Cuvelier, L., et al. (2001). Method for the synthesis of 6n-pentyl-2h-pyran-2-one. Google Patents.

• Li, A., et al. (2021). Biosynthesis of lactones from diols mediated by an artificial flavin. PMC. Available at: [Link]

• Tooke, C. L., et al. (2019). Analysis of β-lactone formation by clinically observed carbapenemases informs on a novel antibiotic resistance mechanism. PMC. Available at: [Link]

• Unknown. (2021). Why does the pH fall during hydrolysis? Quora. Available at: [Link]

• Garnica-Vergara, A., et al. (2016). The volatile 6-pentyl-2H-pyran-2-one from Trichoderma atroviride regulates Arabidopsis thaliana root morphogenesis via auxin signaling and ETHYLENE INSENSITIVE 2 functioning. PubMed. Available at: [Link]

• Bou-Salah, A., et al. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. ResearchGate. Available at: [Link]

• Li, Y., et al. (2023). A New Insight into 6-Pentyl-2H-pyran-2-one against Peronophythora litchii via TOR Pathway. MDPI. Available at: [Link]

• Glisic, B., & Isakovic, A. (2021). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. MDPI. Available at: [Link]

• Unknown. (n.d.). 2H-Pyran-2-one, tetrahydro-6-pentyl-. NIST WebBook. Available at: [Link]

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overcoming racemization during 6-phenyltetrahydro-2H-pyran-2-one isolation

Introduction: Understanding the Racemization Challenge

6-Phenyltetrahydro-2H-pyran-2-one is a valuable chiral building block in pharmaceutical synthesis. A critical challenge in its handling and isolation is the susceptibility of its stereocenter to racemization. The primary cause is the acidic nature of the proton at the carbon alpha to the carbonyl group (Cα). Both acidic and basic conditions can catalyze the removal of this proton, leading to the formation of a planar enol or enolate intermediate, which results in the loss of the defined stereochemistry upon reprotonation.[1][2] This guide provides in-depth troubleshooting advice and protocols to mitigate and overcome this common issue during experimental work.

Mechanism of Racemization

The racemization of 6-phenyltetrahydro-2H-pyran-2-one proceeds via a keto-enol tautomerism mechanism. The presence of an acid or base facilitates the formation of a planar, achiral enol or enolate intermediate. Subsequent non-stereoselective reprotonation at the alpha-carbon leads to a mixture of both enantiomers.

Caption: Acid/Base-catalyzed racemization via a planar intermediate.

Troubleshooting Guide: Loss of Enantiomeric Excess (ee)

This section addresses specific problems you might encounter during the isolation and purification process.

Q1: I'm observing a significant drop in enantiomeric excess (ee) after my aqueous workup. What's the likely cause and solution?

Answer: This is a classic problem indicating that the pH and temperature conditions of your workup are promoting racemization. Strong acids or bases, even in catalytic amounts, can rapidly decrease optical purity.[3]

Root Causes & Solutions:

• Harsh pH: Using strong bases (like NaOH, KOH) or strong acids (like HCl, H₂SO₄) for extraction or washing creates a highly racemizing environment.[3][4]

• Elevated Temperature: The rate of racemization is temperature-dependent. Performing extractions at room temperature or higher accelerates the loss of stereointegrity.[3]

• Prolonged Exposure: The longer your compound is in an unfavorable pH environment, the more racemization will occur.[3]

Recommended Actions:

• Temperature Control: Immediately cool your reaction mixture to 0-5 °C in an ice bath before beginning the workup. Use pre-chilled solutions for all washes.[3]

• pH Management: Replace strong acids and bases with buffered solutions.

  • For acidic washes, use a saturated solution of ammonium chloride (NH₄Cl, pH ~4.5-5.5).

  • For basic washes, use a saturated solution of sodium bicarbonate (NaHCO₃, pH ~8.3).[3]

  • Final washes should be with neutral brine to remove residual salts.[3]

• Solvent Choice: Use aprotic solvents like dichloromethane (DCM) or ethyl acetate (EtOAc) for extraction, as they do not facilitate proton transfer to the same extent as protic solvents.[3]

Caption: Decision tree for troubleshooting racemization during workup.

Q2: My ee is high before column chromatography, but low after. Is my silica gel the problem?

Answer: Yes, this is a very common issue. Standard silica gel is inherently acidic due to the presence of surface silanol groups (Si-OH), which can create a localized acidic environment and catalyze racemization as your compound passes through the column.[3]

Troubleshooting Steps:

• Neutralize the Silica: The most effective solution is to use buffered or deactivated silica gel.

  • Triethylamine (TEA) Additive: Add 0.1-1% triethylamine to your eluent system. The basic TEA will neutralize the acidic sites on the silica surface, preventing racemization.[3]

  • Buffered Silica Slurry: Prepare a slurry of your silica gel in a solvent system containing TEA, allow it to equilibrate, and then pack the column.

• Change the Stationary Phase: If neutralization is insufficient, consider alternative stationary phases.

  • Alumina (Neutral or Basic): Alumina is available in different pH grades. Neutral or basic alumina can be an excellent alternative to silica.

  • Reversed-Phase (C18): Reversed-phase chromatography using solvents like acetonitrile and water is often less prone to causing racemization for this type of compound.[5]

• Minimize Residence Time: A faster flow rate (flash chromatography) reduces the contact time between your compound and the acidic stationary phase, thereby minimizing the opportunity for racemization.

Chromatography Condition	Typical Outcome	Recommendation Level
Standard Silica Gel	High risk of racemization	Not Recommended
Silica Gel + 1% TEA in Eluent	Low risk of racemization	Highly Recommended
Neutral Alumina	Low risk of racemization	Recommended
Reversed-Phase (C18)	Very low risk of racemization	Recommended, method development may be required

Frequently Asked Questions (FAQs)

Q: What is the ideal pH range to maintain during the isolation of 6-phenyltetrahydro-2H-pyran-2-one? A: The ideal pH range is between 5 and 7. Lactones are generally most stable in mildly acidic conditions (pH 3-5).[6] However, to avoid any risk of acid-catalyzed racemization, maintaining a pH as close to neutral as is practical during workup is the safest approach. Avoid pH levels above 8, as this can promote both racemization and hydrolysis of the lactone ring.[6][7]

Q: How can I accurately measure the enantiomeric excess (ee) of my sample? A: The standard and most reliable method is Chiral High-Performance Liquid Chromatography (HPLC).[8][9] You will need an HPLC system equipped with a chiral stationary phase (CSP). Polysaccharide-based columns (e.g., Chiralpak® or Chirex® series) are often effective for separating lactone enantiomers.[10][11] A typical mobile phase would be a mixture of a non-polar solvent like hexane and a polar modifier like isopropanol.[8]

Q: Can I use preparative Thin Layer Chromatography (TLC) for purification? A: While possible, it carries the same risks as column chromatography. The silica on a preparative TLC plate is also acidic.[12][13] If you must use this technique, it is advisable to first develop the plate in a mobile phase containing 1% triethylamine and dry it completely before applying your sample. This pre-treatment helps to neutralize the stationary phase.

Q: Is it better to remove the solvent under reduced pressure at a higher temperature for a shorter time, or a lower temperature for a longer time? A: Lower temperature for a longer time is always preferable. Heat can accelerate racemization, even in the solid state or in a concentrated solution if trace amounts of acid or base are present. Always perform solvent removal at the lowest practical temperature (e.g., ≤ 30 °C).[3]

Key Experimental Protocols

Protocol 1: Optimized Acid- and Base-Free Aqueous Workup

This protocol is designed to minimize exposure to pH extremes and maintain low temperatures.

• Cooling: Cool the completed reaction mixture to 0 °C using an ice-water bath.

• Dilution: Dilute the cold reaction mixture with an equal volume of cold ethyl acetate (EtOAc).

• Neutral Wash: Transfer the mixture to a separatory funnel and wash with cold, saturated sodium bicarbonate (NaHCO₃) solution (1 x volume). Separate the layers promptly.

• Brine Wash: Wash the organic layer with cold brine (saturated NaCl solution) (2 x volumes) to remove residual water and salts.

• Drying: Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Filtration & Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure at a bath temperature not exceeding 30 °C.

• Analysis: Immediately analyze a small aliquot of the crude product by chiral HPLC to determine the pre-purification ee.

Protocol 2: Preparation of Neutralized Silica Gel for Flash Chromatography

This protocol deactivates the acidic sites on silica gel prior to purification.

• Slurry Preparation: In a beaker, measure the required amount of silica gel for your column (typically 50-100 times the weight of your crude product).

• Eluent Preparation: Prepare your chosen mobile phase (e.g., 90:10 Hexane:EtOAc). To this solvent mixture, add triethylamine (TEA) to a final concentration of 1% v/v.

• Neutralization: Add a small amount of the TEA-containing eluent to the dry silica gel to form a thick, consistent slurry. Stir gently for 5-10 minutes to ensure complete neutralization.

• Column Packing: Pack the column with the neutralized slurry using your standard laboratory procedure.[14]

• Purification: Equilibrate the packed column with the TEA-containing eluent before loading your sample and beginning the purification.

References

• BenchChem. (n.d.). Technical Support Center: Prevention of Racemization During Workup of Chiral Products.
• BenchChem. (n.d.). pH-dependent stability of Hydroxycamptothecin lactone form.
• Membrane Solutions. (n.d.). Preparation Silica Gel for Better Column Chromatography.

• Li, Q., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. RSC. Retrieved from [Link]

• Various Authors. (2013). Recent advances in enzymatic and chemical deracemisation of racemic compounds. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• SIELC Technologies. (2018). Separation of 6-(Pent-2-en-1-yl)tetrahydro-2H-pyran-2-one on Newcrom R1 HPLC column.

• ResearchGate. (2014). The chemo-catalytic racemization of lactic acid enantiomer derived from biomass via keto-enol tautomerization. Retrieved from [Link]

• Mazzotti, M., et al. (2021). Optimizing the Yield of a Pure Enantiomer by Integrating Chiral SMB Chromatography and Racemization. Part 1. ETH Zurich Research Collection. Retrieved from [Link]

• Interchim. (2019). Purification of enantiomers with chiral puriFlash® columns.

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• Skaltsa, H. (2025). Effects of pH and temperature on the stability of sesquiterpene lactones. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Generic mechanisms for acid‐catalysed racemisation. Retrieved from [Link]

• Chinese Chemical Society. (2024). Kinetic Resolution of Racemic 4-Substituted Chroman-2-ones Through Asymmetric Lactone Hydrogenation. CCS Chemistry. Retrieved from [Link]

• Dr. B. (2024). CHEM 2325 Module 27: Alpha Substitution Reactions - Racemization. YouTube. Retrieved from [Link]

• American Chemical Society. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Retrieved from [Link]

• ResearchGate. (2019). How do you prepare a preparative TLC plate using silica gel?. Retrieved from [Link]

• Sorbead India. (2024). Using Silica Gel TLC Plates For Preparation Of Chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanisms of Lactone Hydrolysis in Acidic Conditions. Retrieved from [Link]

• BenchChem. (n.d.). Chiral HPLC vs. Chiral GC: A Comparative Guide for the Analysis of 3-Phenylbutan-2-one Enantiomers.

• MH Chem. (2023). Silica gel column preparation and compound purification. YouTube. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Separation of 6-(Pent-2-en-1-yl)tetrahydro-2H-pyran-2-one on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]
• 10. Purification of enantiomers with chiral puriFlash® columns [blog.interchim.com]
• 11. phx.phenomenex.com [phx.phenomenex.com]
• 12. column-chromatography.com [column-chromatography.com]
• 13. researchgate.net [researchgate.net]
• 14. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing Catalyst Loading for 6-Phenyltetrahydro-2H-pyran-2-one Hydrogenation

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals scaling up the hydrogenation of 6-phenyltetrahydro-2H-pyran-2-one (a

-lactone) to 1-phenyl-1,5-pentanediol.

Lactone ring-opening hydrogenation is notoriously sensitive to catalyst loading. Whether you are utilizing homogeneous ruthenium pincer complexes or heterogeneous supported nanoparticles, improper loading can lead to stalled kinetics, product inhibition, or mass transfer bottlenecks. This guide provides field-proven troubleshooting protocols and causality-driven FAQs to optimize your catalytic system.

Diagnostic Workflow: Catalyst Loading Optimization

Before adjusting temperatures or pressures, you must determine if your reaction is operating in a kinetically controlled regime. Use the decision tree below to diagnose non-linear scaling in your hydrogenation workflows.

Decision tree for diagnosing catalyst loading limitations in lactone hydrogenation.

Troubleshooting & FAQs

Q1: I am using a homogeneous Noyori-type Ru-catalyst. Why does increasing the catalyst loading from 50 ppm to 500 ppm actually decrease my diol yield?

Symptom: Yield plateaus or drops when artificially inflating the homogeneous catalyst concentration. Root Cause (Causality): Homogeneous ruthenium catalysts operate via an outer-sphere bifunctional mechanism and exhibit exceptional turnover numbers (TONs) for ester and lactone hydrogenation at very low loadings (). By increasing the loading to 500 ppm, you shift the thermodynamic equilibrium of the microenvironment. High localized concentrations of active Ru-hydride species promote competitive dehydrogenative coupling of the newly formed 1-phenyl-1,5-pentanediol, leading to the formation of polyesters or inactive Ru-dimers. Furthermore, at high concentrations, the diol product coordinates strongly to the Ru center, causing product inhibition that poisons the excess catalyst. Solution: Maintain catalyst loading between 0.005–0.05 mol% (50–500 ppm) and focus on optimizing the base additive (e.g., KOtBu) to facilitate the heterolytic cleavage of

.

Q2: I switched to a heterogeneous Ru/TiO₂ catalyst for easier separation. Why is the reaction rate independent of catalyst loading above 2 wt%?

Symptom: Non-linear scaling of conversion rates with increased heterogeneous catalyst mass. Root Cause (Causality): You have transitioned from a kinetically controlled regime to a mass-transfer limited regime. In liquid-phase lactone hydrogenations, high catalyst loadings consume dissolved

faster than it can diffuse across the gas-liquid interface (). Once the concentration at the catalyst surface approaches zero, adding more Ru/TiO₂ simply adds dead volume. This is a classic gas-liquid mass transfer limitation ( bottleneck) commonly seen in trickle-bed and batch reactors ().

Quantitative Data Summary: Catalyst Loading vs. Performance (Ru/TiO₂ at 40 bar

, 130 °C)

Catalyst Loading (wt% Ru/TiO₂)	H₂ Pressure (bar)	Agitation (RPM)	Conversion (%)	TOF (h⁻¹)	Limitation Regime
1.0%	40	1000	45%	1200	Kinetic
2.0%	40	1000	79%	1150	Kinetic
5.0%	40	1000	82%	450	Mass Transfer (Gas-Liquid)
5.0%	40	1500	95%	800	Mass Transfer (Overcome)

Q3: How do I experimentally differentiate between catalyst deactivation and mass transfer issues during scale-up?

Symptom: Stalled hydrogenation at 60% conversion. Root Cause: The stall is either due to gas-liquid

starvation or poisoning of the active sites by the 1-phenyl-1,5-pentanediol product. Solution: Implement a self-validating agitation test (derived from the Madon-Boudart criterion). If doubling the agitation speed (RPM) significantly increases the initial reaction rate ( ), the system is starved of hydrogen (mass transfer limitation). If the rate remains unchanged, the catalyst is being chemically deactivated or inhibited by the product. See the protocol below.

Experimental Protocols

Protocol: Self-Validating Kinetic Titration & Agitation Diagnostic

This protocol is designed to establish the optimal catalyst loading while simultaneously validating whether your system is limited by intrinsic kinetics or mass transfer.

Step 1: Substrate Preparation

• In a nitrogen-filled glovebox, prepare a 0.5 M solution of 6-phenyltetrahydro-2H-pyran-2-one in anhydrous THF (for homogeneous) or water/methanol (for heterogeneous).

Step 2: Catalyst Loading Array

• Homogeneous: Prepare a 1.0 mM stock of Ru-MACHO pincer catalyst and 10 mM KOtBu. Load parallel reactors to achieve final Ru concentrations of 10, 25, 50, and 100 ppm.

• Heterogeneous: Weigh out 1.0, 2.0, and 5.0 wt% of Ru/TiO₂ catalyst into separate reactor vials.

Step 3: The Self-Validating Agitation Control

• Prepare an exact duplicate of the highest loading condition (e.g., 100 ppm homogeneous or 5.0 wt% heterogeneous). This duplicate will serve as the mass-transfer diagnostic control.

Step 4: Pressurization & Reaction

• Seal the parallel high-pressure reactors. Remove from the glovebox and purge with

  (3x 10 bar), followed by (3x 10 bar).

• Pressurize all reactors to 40 bar

  .

• Set the standard reactors to stir at 1000 RPM . Set the diagnostic control reactor to stir at 1500 RPM .

• Heat the system to the target temperature (e.g., 40 °C for homogeneous; 130 °C for heterogeneous).

Step 5: Sampling & Quenching

• Extract 50

  L aliquots at 1, 2, 4, and 16 hours.

• Quench (Homogeneous): Add 0.1 mL of acetic acid to deactivate the Ru-complex.

• Quench (Heterogeneous): Filter immediately through a 0.22

  m PTFE syringe filter to remove the Ru/TiO₂ nanoparticles.

Step 6: Data Analysis & Causality Check

• Analyze the aliquots via quantitative GC-FID to determine the conversion to 1-phenyl-1,5-pentanediol.

• Validation: Compare the initial rate (

  ) of the standard highest-loading reactor (1000 RPM) against the diagnostic control (1500 RPM). If the 1500 RPM reactor shows a increase in , your standard loading is too high for your reactor's gas dispersion capabilities. Lower the catalyst loading or permanently increase agitation.

References

• Werkmeister, S., Junge, K., & Beller, M. (2014). "Catalytic Hydrogenation of Carboxylic Acid Esters, Amides, and Nitriles with Homogeneous Catalysts." Organic Process Research & Development, 18(2), 289-302.[Link]

• Liu, K., Huang, X., Pidko, E. A., & Hensen, E. J. M. (2018). "Hydrogenation of Lactic Acid to 1,2-Propanediol over Ru-Based Catalysts." ChemCatChem, 10(4), 810-817.[Link]

• de Boer, J. (2016). "Catalytic hydrogenation of levulinic acid to γ-valerolactone in a trickle bed reactor." University of Groningen Faculty of Science and Engineering Theses.[Link]

troubleshooting low enantiomeric excess in 6-phenyl-delta-lactone synthesis

Subject: Technical Support Guide: Troubleshooting Low Enantiomeric Excess (ee) in 6-Phenyl-delta-Lactone Synthesis From: Dr. Aris Thorne, Senior Application Scientist, Chiral Technologies Division To: Research & Development Team

Introduction: The "Benzylic Liability"

Welcome to the Chiral Purity Response Center. You are likely reading this because your HPLC traces show an enantiomeric excess (ee) significantly lower than the 95%+ reported in literature for 6-phenyl-tetrahydro-2H-pyran-2-one (6-phenyl-delta-lactone).

The Core Problem: The 6-phenyl substituent creates a benzylic stereocenter at the C6 position. Unlike alkyl-substituted lactones, this position stabilizes a carbocation character. Consequently, the ring is prone to opening under mild acidic or basic conditions, leading to rapid racemization via an acyclic intermediate.

This guide treats your low ee not just as a synthesis failure, but potentially as a workup artifact.

Part 1: The Silent Killer – Purification-Induced Racemization

Symptom: Crude NMR/HPLC indicates high diastereoselectivity or ee, but the isolated product drops to <80% ee.

Diagnosis: Silica gel acidity is catalyzing the ring-opening/racemization. The benzylic C-O bond is labile.

Mechanism of Failure

Standard silica gel (pH ~5.5–6.0) protonates the carbonyl or the ring oxygen. The benzylic position allows for a transient ring opening (retro-Michael or hydrolysis equilibrium), scrambling the stereocenter before re-closure.

Figure 1: Mechanism of acid-catalyzed racemization on silica gel.

Corrective Protocol: Buffered Chromatography

Do not use standard silica. You must neutralize the stationary phase.

• Pre-treatment: Slurry silica gel in a solvent mixture containing 1–2% Triethylamine (TEA) .

• Eluent: Ensure the running eluent also contains 0.5% TEA.

• Alternative: Use neutral Alumina (Brockmann Grade III) if the lactone is particularly sensitive.

• Verification: Run a 2D-TLC. Spot the crude, elute in one direction, dry, and elute perpendicularly. If a streak or new spots appear off the diagonal, the stationary phase is reacting with your compound.

Part 2: Route-Specific Troubleshooting

Scenario A: Asymmetric Allylation (The Keck/Maruoka Route)

Context: You are reacting benzaldehyde with an allyl metal species to form a homoallylic alcohol, which is then cyclized.

Issue: The homoallylic alcohol precursor has low ee (approx. 60–70%).

Troubleshooting Matrix:

Parameter	Diagnosis	Corrective Action
Temperature	Isokinetic Temperature Breach: Reaction run > -20°C allows the uncatalyzed (racemic) background reaction to compete.	Cool to -78°C . If the rate is too slow, increase catalyst loading, not temperature.
Catalyst Prep	Non-Linear Effects (NLE): For Ti-BINOL systems, the order of mixing affects the formation of the active monomeric species vs. inactive aggregates.[1]	Protocol Switch: Use the Walsh procedure (Premix Ligand + Et2Zn, then add Ti) rather than the Ohno procedure if observing positive NLE [1, 2].
Moisture	Lewis Acid Hydrolysis: Trace water creates Bro̷nsted acids (HCl/TfOH) that catalyze the racemic pathway.	Add 4Å Molecular Sieves (powdered, activated at 300°C). Use proton scavengers like 2,6-lutidine if using strong Lewis acids.

Validation Experiment: Run the reaction with achiral allyl-tributyltin (or allyl-magnesium bromide) at -78°C without the chiral ligand.

• Result: If you get >5% conversion in 1 hour, your background reaction is too fast. You must lower the temperature or change the Lewis Acid center (e.g., switch from Ti(IV) to a milder B(III) system).

Scenario B: Enzymatic Kinetic Resolution (EKR)

Context: You are resolving the racemic lactone (or its hydroxy precursor) using Lipases (e.g., CAL-B or Pseudomonas cepacia).

Issue: Ee stalls at 90–92% and won't reach >99%.

The "Equilibrium Trap": Lactonization is reversible. In aqueous or alcoholic media, the lipase may catalyze the ring opening of the lactone back to the hydroxy ester, acting as a racemase if not controlled.

Optimization Protocol:

• Solvent Engineering (LogP Rule): Lipases are rigid in hydrophobic solvents but flexible (and less selective) in hydrophilic ones.

  • Current Solvent: THF or Dioxane? (Likely too hydrophilic).

  • Switch To:MTBE (Methyl tert-butyl ether) or Toluene . These high LogP solvents maintain enzyme rigidity, enhancing enantiomeric discrimination (E-value) [3].

• Acyl Donor Selection: If resolving the hydroxy-intermediate: Use Vinyl Acetate or Vinyl Propionate .

  • Why? The byproduct is vinyl alcohol, which tautomerizes to acetaldehyde/acetone (irreversible). This prevents the reverse reaction.

• Temperature Tuning: Drop temperature to 4°C. While rate decreases, the difference in activation energy (

  ) between the enantiomers often increases, boosting the E-value.

Part 3: Asymmetric Hydrogenation (The Noyori Route)

Context: Hydrogenation of 6-phenyl-2-pyrone or an unsaturated keto-ester using Ru-BINAP or similar.

Issue: Inconsistent ee between batches (e.g., Batch 1: 96% ee, Batch 2: 45% ee).

Root Cause: Oxygen Poisoning & Ligand Oxidation Phosphine ligands (BINAP, SEGPHOS) are easily oxidized to phosphine oxides, which are catalytically active but achiral (or induce reverse chirality).

The "Bubble" Test Protocol:

• Degassing: Do not just sparge with nitrogen. Use the Freeze-Pump-Thaw method (3 cycles) for all solvents.

• Substrate Purity: Halides and sulfur are catalyst poisons. If your 6-phenyl-2-pyrone was made via a method involving halides (e.g., acid chloride), trace Cl- will deactivate the Ruthenium center, allowing the slow, racemic background hydrogenation to dominate.

  • Fix: Recrystallize the substrate from EtOAc/Hexane before hydrogenation.

Part 4: Decision Tree & Workflow

Use this logic flow to isolate your problem source.

Figure 2: Diagnostic workflow for identifying the source of enantiomeric loss.

References

• Walsh, P. J., et al. (2002).[2] "Presence or absence of a nonlinear effect according to the asymmetric catalyst preparation in the alkylation of benzaldehyde." Comptes Rendus Chimie.

• Roush, W. R., et al. (1990). "Asymmetric allylation of benzaldehyde with diisopropyl tartrate modified allylboronates." Journal of the American Chemical Society.[1]

• Wróblewska, A. (2016). "Chemoenzymatic Synthesis of trans-β-Aryl-δ-hydroxy-γ-lactones and Enzymatic Kinetic Resolution." MDPI Molecules.

• Noyori, R., et al. (1995).[3] "Asymmetric Hydrogenation of Functionalized Ketones." Bulletin of the Chemical Society of Japan.

• Bera, S., et al. (2014).[4] "Asymmetric synthesis of highly substituted β-lactones through oxidative carbene catalysis." Angewandte Chemie.

Sources

• 1. ethz.ch [ethz.ch]
• 2. Presence or absence of a nonlinear effect according to the asymmetric catalyst preparation in the alkylation of benzaldehyde [comptes-rendus.academie-sciences.fr]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. semanticscholar.org [semanticscholar.org]

removing byproduct impurities from crude 6-phenyltetrahydro-2H-pyran-2-one

Technical Support Center: Purification of 6-Phenyltetrahydro-2H-pyran-2-one

Topic: Removing byproduct impurities from crude 6-phenyltetrahydro-2H-pyran-2-one. Audience: Researchers, Process Chemists, and Drug Development Professionals.[1][2] Role: Senior Application Scientist.

Executive Summary & Compound Profile

Compound: 6-phenyltetrahydro-2H-pyran-2-one (CAS: 10413-17-9) Common Names: 6-phenyl-δ-valerolactone; 5-hydroxy-5-phenylpentanoic acid δ-lactone.[1][2][3][4] Target Purity: >98% (HPLC/GC). Physical State: Typically a low-melting solid or viscous oil (depending on purity and enantiomeric excess).[3][4]

Achieving pharmaceutical-grade purity in 6-phenyltetrahydro-2H-pyran-2-one is frequently complicated by the equilibrium nature of lactones and the specific byproducts generated during its synthesis—most commonly the Baeyer-Villiger oxidation of 2-phenylcyclopentanone.[1][2][3][4] This guide addresses the removal of three critical impurity classes:

• Unreacted Ketone: 2-phenylcyclopentanone (starting material).[1][3][4]

• Acidic Byproducts: 5-hydroxy-5-phenylpentanoic acid (hydrolysis product) and m-chlorobenzoic acid (mCBA, if using mCPBA).[1][2][3][4]

• Oligomers: Polyesters formed via ring-opening polymerization.[1][3][4]

Diagnostic Troubleshooting (Q&A)

Q1: My crude product is a viscous yellow oil, but literature suggests it should be a solid. What is preventing crystallization? A: This is a classic sign of impurity-induced melting point depression .[3][4] Two culprits are likely:

• Solvent Residue: High-boiling solvents (e.g., toluene, DMF) or unreacted starting material act as plasticizers.[1][2][4]

• Oligomer Contamination: If the reaction temperature exceeded 40°C or if strong acid catalysts were not neutralized immediately, ring-opening polymerization may have occurred.[1][3][4]

  • Action: Run a TLC (Hexane:EtOAc 3:1).[3][4] If a "streak" appears at the baseline, you have oligomers.[1] Perform a vacuum distillation (Protocol B) to separate the monomer from the non-volatile polymer matrix.[4]

Q2: I see a persistent impurity in the aromatic region of my NMR (7.2–7.5 ppm) that resists recrystallization. A: This is likely unreacted 2-phenylcyclopentanone . Because the polarity difference between the cyclic ketone and the lactone is small, they often co-crystallize.

• Action: Chemical removal is more effective than physical separation here.[3][4] Use the Bisulfite Wash Protocol (Protocol A, Step 3) if the ketone is methyl-substituted, but for phenylcyclopentanone, a rigorous column chromatography with a gradient elution is preferred, or a scavenger resin (hydrazide-functionalized) can be used to covalently bind the ketone.[1][2]

Q3: My product purity drops after storage. The IR spectrum shows a new broad band around 3400 cm⁻¹ and carbonyl shift. A: Your lactone is hydrolyzing. 6-phenyl-δ-valerolactone is a δ-lactone, which is thermodynamically stable, but moisture and trace acid/base residues catalyze ring opening to 5-hydroxy-5-phenylpentanoic acid .[1][2][3][4]

• Action: Repurify by dissolving in CH₂Cl₂, washing with cold saturated NaHCO₃ (to remove the free acid), drying over MgSO₄, and storing under argon with activated molecular sieves.[1][2]

Impurity Analysis & Separation Logic

The following diagram illustrates the decision matrix for purifying the crude reaction mixture.

Caption: Figure 1. Logical workflow for the purification of 6-phenyltetrahydro-2H-pyran-2-one, prioritizing chemical removal of acids followed by physical separation of neutrals.

Detailed Purification Protocols

Protocol A: Chemical Workup (The "First Line of Defense")

Objective: Remove oxidants (mCPBA), acids (mCBA), and hydrolysis products.

• Quench: Dilute the reaction mixture with Dichloromethane (DCM). Add 10% aqueous Sodium Sulfite (

  ) and stir vigorously for 20 minutes until the starch-iodide test is negative (removes peroxides).

• Acid Removal: Wash the organic layer 3x with Saturated Sodium Bicarbonate (

  ).[4]

  • Critical Step: Monitor the pH of the aqueous layer.[4] It must remain basic (pH > 8).[4] This converts mCBA and 5-hydroxy-5-phenylpentanoic acid into their water-soluble salts.[1][2][3][4]

• Drying: Wash with brine, dry over Anhydrous Magnesium Sulfate (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ), and filter.[4]

• Concentration: Remove solvent under reduced pressure at <35°C .

  • Warning: Higher temperatures during concentration can induce ring-opening polymerization if trace acid remains.[1][3][4]

Protocol B: Vacuum Distillation (For Oils/Oligomer Removal)

Objective: Isolate monomeric lactone from non-volatile oligomers.[4]

Parameter	Setting/Requirement
Pressure	High Vacuum (< 1.0 mmHg is essential)
Bath Temp	140°C - 160°C (Start low, ramp slowly)
Head Temp	Expect ~115°C - 125°C (at 0.5 mmHg)
Condenser	Warm water (40°C) or air-cooled (prevents solidification in the path)

Procedure:

• Use a short-path distillation head to minimize thermal exposure.[1][3][4]

• Discard the first fraction (volatiles/solvents).[4]

• Collect the main fraction.[3][4] Stop immediately if the pot residue becomes viscous/dark (oligomers).

Protocol C: Recrystallization (Polishing Step)

Objective: Remove trace ketone and stereoisomers from solid material.[4]

Solvent System:Hexane : Ethyl Acetate (4:1) or Ethanol (Cold) .[4]

• Dissolve the crude solid in the minimum amount of boiling Ethyl Acetate.[4]

• Slowly add hot Hexane until persistent cloudiness appears.

• Add one drop of Ethyl Acetate to clear the solution.[3][4]

• Allow to cool to room temperature slowly (2-3 hours), then refrigerate at 4°C.

• Filter crystals and wash with cold Hexane.[3][4]

Mechanistic Insight: Impurity Formation

Understanding how impurities form allows you to prevent them.[3][4] The Baeyer-Villiger oxidation mechanism involves a Criegee intermediate.[1][2][3][4][5]

Caption: Figure 2.[1][3][4] Reaction pathway showing the primary oxidation to lactone and secondary degradation pathways to hydroxy acids and polymers.

References

• Baeyer-Villiger Oxidation Mechanism & Reagents
• Lactone Properties & Synthesis
• Purification of Delta-Lactones

• General Recrystallization Techniques

  • Recrystallization Guide. MIT Digital Lab Techniques. Retrieved from [Link]

Sources

• 1. Showing Compound 6-Pentyl-2H-pyran-2-one (FDB003090) - FooDB [foodb.ca]
• 2. Showing Compound 6-Pentyl-2H-pyran-2-one (FDB003090) - FooDB [foodb.ca]
• 3. 705-86-2|6-Pentyltetrahydro-2H-pyran-2-one|BLD Pharm [bldpharm.com]
• 4. 6-n-pentyl-2H-pyran-2-one | C10H14O2 | CID 33960 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]

Navigating the Nuances of Lactonization: A Technical Support Guide to Solvent Effects on the Cyclization of 6-phenyltetrahydro-2H-pyran-2-one

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. This guide provides targeted troubleshooting and frequently asked questions (FAQs) to diagnose and resolve common issues encountered during the synthesis of 6-phenyltetrahydro-2H-pyran-2-one, with a specific focus on the critical role of solvent selection in achieving desired reaction outcomes.

The intramolecular cyclization of 6-hydroxy-6-phenylhexanoic acid to form the corresponding δ-lactone, 6-phenyltetrahydro-2H-pyran-2-one, is a fundamental transformation in organic synthesis. However, the efficiency, yield, and even stereochemical outcome of this reaction are profoundly influenced by the solvent system employed. This guide will delve into the underlying principles governing these solvent effects and provide actionable strategies to overcome common experimental hurdles.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My cyclization reaction is resulting in low to no yield of the desired 6-phenyltetrahydro-2H-pyran-2-one. What are the primary factors to investigate?

A1: Low or no yield in lactonization reactions often points to issues with reaction equilibrium, side reactions, or unfavorable kinetics. The choice of solvent plays a pivotal role in all these aspects.

Troubleshooting Steps:

• Re-evaluate Your Solvent Choice:

  • Polarity and Transition State Stabilization: The cyclization to a lactone proceeds through a transition state that may have a different polarity than the starting hydroxy acid. According to the Hughes-Ingold rules, if the transition state is more charged or polar than the reactants, a more polar solvent will accelerate the reaction.[1] Conversely, if the transition state is less polar, a less polar solvent may be more effective.[1][2] For the intramolecular esterification to form a lactone, the transition state can be stabilized by polar solvents that can facilitate proton transfer.

  • Aprotic vs. Protic Solvents: Protic solvents (e.g., alcohols, water) can both donate and accept hydrogen bonds. While they can help to solvate and stabilize the carboxylic acid and alcohol moieties of the starting material, they can also compete with the intramolecular reaction by forming strong hydrogen bonds with the reactants.[3] Aprotic solvents (e.g., toluene, dichloromethane, THF), particularly non-polar aprotic solvents, can favor the intramolecular cyclization by minimizing competing intermolecular interactions.[4]

• Consider the Role of Water:

  • Lactonization is a condensation reaction that produces water as a byproduct. According to Le Chatelier's principle, the presence of water in the reaction mixture can shift the equilibrium back towards the starting hydroxy acid, thus reducing the yield of the lactone.

  • Solution: Employ methods to remove water as it is formed. This can be achieved by using a Dean-Stark apparatus with a solvent that forms an azeotrope with water (e.g., toluene or benzene). Alternatively, the use of dehydrating agents or molecular sieves can be effective.

• Investigate Potential Side Reactions:

  • Intermolecular Esterification (Oligomerization): At high concentrations, the starting hydroxy acid can react with another molecule of the hydroxy acid to form linear dimers and oligomers, competing with the desired intramolecular cyclization.[5]

  • Solution: Perform the reaction under high-dilution conditions (typically 0.01-0.05 M) to favor the intramolecular pathway.[5] This can be achieved by the slow addition of the substrate to a large volume of refluxing solvent.[5]

• Catalyst and Temperature Optimization:

  • While some lactonizations can proceed thermally, many require an acid or base catalyst to facilitate the reaction.

  • Acid Catalysis: Common acid catalysts include p-toluenesulfonic acid (PTSA), sulfuric acid, or acidic ion-exchange resins. The choice of catalyst should be compatible with your solvent system.

  • Temperature: The reaction temperature should be sufficient to overcome the activation energy barrier but not so high as to promote decomposition or unwanted side reactions.

Experimental Protocol: General Procedure for Acid-Catalyzed Lactonization

• Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap (if using an azeotroping solvent), dissolve the 6-hydroxy-6-phenylhexanoic acid in the chosen anhydrous solvent (e.g., toluene) to a concentration of 0.01-0.05 M.

• Catalyst Addition: Add a catalytic amount of an acid catalyst (e.g., 0.1 mol% p-toluenesulfonic acid).

• Reaction: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by a wash with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Q2: I am observing the formation of diastereomers. How does the solvent influence the stereochemical outcome of the cyclization?

A2: Solvent can have a profound effect on the diastereoselectivity of a reaction by influencing the conformational preferences of the starting material and the transition state.[6]

Key Considerations:

• Intramolecular Hydrogen Bonding: In non-polar, aprotic solvents, the starting 6-hydroxy-6-phenylhexanoic acid may adopt a conformation that is stabilized by an intramolecular hydrogen bond between the carboxylic acid proton and the hydroxyl group. This pre-organization can favor the formation of one diastereomer over the other.[3]

• Solvent-Substrate Interactions: In polar, and especially protic solvents, the solvent molecules can form strong intermolecular hydrogen bonds with both the hydroxyl and carboxylic acid groups of the substrate.[3] This can disrupt any pre-existing intramolecular hydrogen bonding and lead to a different conformational preference, potentially altering the diastereoselectivity or even inverting it.[3][6] DFT (Density Functional Theory) calculations have shown that a switch in the rate-determining transition states in different solvents can lead to different stereochemical outcomes.[6]

• Solvent Polarity and Dipole Moments: The overall polarity of the solvent can influence the stability of different transition state geometries. Transition states with larger dipole moments will be better stabilized by more polar solvents.

Troubleshooting and Optimization:

• Systematic Solvent Screening: To optimize for a specific diastereomer, a systematic screening of solvents with varying polarities and hydrogen bonding capabilities is recommended. A good starting point would be to compare a non-polar aprotic solvent (e.g., toluene), a polar aprotic solvent (e.g., acetonitrile), and a polar protic solvent (e.g., methanol or ethanol).

• Temperature Effects: In some cases, the diastereoselectivity can be temperature-dependent. Running the reaction at different temperatures in a given solvent may influence the diastereomeric ratio.

Table 1: Influence of Solvent Properties on Cyclization Outcomes

Solvent Property	Potential Effect on Cyclization	Rationale
Polarity (Dielectric Constant)	Can influence reaction rate and diastereoselectivity.[1][6]	Stabilizes or destabilizes charged or polar transition states.[1][2]
Protic (Hydrogen Bond Donor)	May decrease reaction rate and alter stereoselectivity.	Competes for hydrogen bonding sites, disrupting intramolecular interactions.[3]
Aprotic (No Hydrogen Bond Donor)	Can favor intramolecular cyclization.	Minimizes competing intermolecular hydrogen bonding.
Coordinating Ability	Can influence catalyst activity.	Solvents can coordinate to metal catalysts, altering their reactivity.

Q3: My reaction is sluggish and requires long reaction times. How can I accelerate the rate of lactonization?

A3: A slow reaction rate can be due to a high activation energy barrier or unfavorable reaction conditions.

Strategies for Rate Acceleration:

• Solvent Choice: As discussed, the solvent can significantly impact the reaction rate by stabilizing the transition state.[1][2] Experiment with a range of solvents to find one that provides the optimal rate.

• Catalyst Selection and Loading:

  • Ensure that you are using an appropriate catalyst. For acid-catalyzed lactonization, strong acids are generally more effective.

  • Increase the catalyst loading. However, be mindful that excessive catalyst can sometimes lead to side reactions or decomposition.

• Increase Reaction Temperature: Increasing the temperature will generally increase the reaction rate. However, be cautious of potential side reactions, such as decomposition or the formation of ε-caprolactam if nitrogen-containing impurities are present.[7]

• Microwave Irradiation: Microwave-assisted synthesis can often dramatically reduce reaction times by efficiently heating the reaction mixture.[8][9]

References

• Solvent Dependency in Stereoselective δ‐Lactam Formation of Chiral α‐Fluoromalonate Derivatives: Stereodivergent Synthesis. (n.d.). Wiley Online Library. Retrieved March 8, 2024, from [Link]

• Radical cyclization - Wikipedia. (2023, November 19). Wikipedia. Retrieved March 8, 2024, from [Link]

• Solvent-Controlled Intramolecular [2+2] Photocycloadditions of α-Substituted Enones. (2010, May 26). PubMed Central. Retrieved March 8, 2024, from [Link]

• Synthesis of (S)(-)-4,4-Dimethyl-6-phenyl-tetrahydro-pyran-2-one. (2010, October 15). Edinburgh Research Explorer. Retrieved March 8, 2024, from [Link]

• Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions. (2016, February 17). Royal Society of Chemistry. Retrieved March 8, 2024, from [Link]

• Additional β-lactone-forming reactions with post-transition state... (n.d.). ResearchGate. Retrieved March 8, 2024, from [Link]

• Asymmetric synthesis of pharmaceutically important lactones and cyclic ketones. (2022, August 25). DORAS - DCU Research Repository. Retrieved March 8, 2024, from [Link]

• Relationship between Solvent Polarity and Reaction Rate in Organic Synthesis. (2024, January 1). Semantic Scholar. Retrieved March 8, 2024, from [Link]

• Solvent effects on stereoselectivity: more than just an environment. (2009, February 12). Royal Society of Chemistry. Retrieved March 8, 2024, from [Link]

• Influence of solvent polarity on reaction rate.⁷⁴. (n.d.). ResearchGate. Retrieved March 8, 2024, from [Link]

• Lactone synthesis. (n.d.). Organic Chemistry Portal. Retrieved March 8, 2024, from [Link]

• (PDF) Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. (2006, August 29). ResearchGate. Retrieved March 8, 2024, from [Link]

• Pd(II)-Catalyzed Synthesis of Bicyclo[3.2.1] Lactones via Tandem Intramolecular β-C(sp3). (2022, June 28). PubMed Central. Retrieved March 8, 2024, from [Link]

• Process for producing glucono-delta-lactone from glucose. (n.d.). Google Patents.

• Kinetic Solvent Effects in Organic Reactions. (n.d.). ChemRxiv. Retrieved March 8, 2024, from [Link]

• Intramolecular Free-Radical Cyclization Reactions. (n.d.). Science of Synthesis. Retrieved March 8, 2024, from [Link]

• Synthesis of a lactone. (2020, June 10). Chemistry Stack Exchange. Retrieved March 8, 2024, from [Link]

• Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. (2006, November 10). ARKIVOC. Retrieved March 8, 2024, from [Link]

• Intramolecular Diels–Alder Reactions of Cycloalkenones: Stereoselectivity, Lewis Acid Acceleration, and Halogen Substituent Effects. (2014, January 13). Journal of the American Chemical Society. Retrieved March 8, 2024, from [Link]

• In-Plane Aromaticity in 1,3-Dipolar Cycloadditions. Solvent Effects, Selectivity, and Nucleus-Independent Chemical Shifts. (n.d.). ACS Publications. Retrieved March 8, 2024, from [Link]

• ONE-POT SYNTHESIS OF SOME FUSED PYRAN-2-ONES. (n.d.). Semantic Scholar. Retrieved March 8, 2024, from [Link]

• (PDF) PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. (2022, December 17). ResearchGate. Retrieved March 8, 2024, from [Link]

• Microbial Biosynthesis of Lactones: Gaps and Opportunities towards Sustainable Production. (2021, September 13). PubMed Central. Retrieved March 8, 2024, from [Link]

• Synthesis and Reactions of Lactones and Lactams. (2025, December 2). Chemistry Steps. Retrieved March 8, 2024, from [Link]

• A sustainable synthetic route for biobased 6-hydroxyhexanoic acid, adipic acid and ε-caprolactone by integrating bio. (n.d.). Academia.edu. Retrieved March 8, 2024, from [Link]

• Lactone Synthesis Problem from dibromo-propane Organic Chemistry Help Tutorial ester amide. (2020, April 21). YouTube. Retrieved March 8, 2024, from [Link]

• Inhibitory mechanism of 6-Pentyl-2H-pyran-2-one secreted by Trichoderma atroviride T2 against Cylindrocarpon destructans. (2020, November 15). PubMed. Retrieved March 8, 2024, from [Link]

• A sustainable synthetic route for biobased 6-hydroxyhexanoic acid, adipic acid and ε-caprolactone by integrating bio- and chemical catalysis. (n.d.). Royal Society of Chemistry. Retrieved March 8, 2024, from [Link]

• A New Insight into 6-Pentyl-2H-pyran-2-one against Peronophythora litchii via TOR Pathway. (2023, August 21). MDPI. Retrieved March 8, 2024, from [Link]

• Method for producing 6-hydroxy hexanoic acid esters. (n.d.). Google Patents.

Sources

• 1. Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY02197A [pubs.rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Solvent-Controlled Intramolecular [2+2] Photocycloadditions of α-Substituted Enones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. d-nb.info [d-nb.info]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. quod.lib.umich.edu [quod.lib.umich.edu]

minimizing side reactions in Baeyer-Villiger oxidation of phenylcyclopentanones

The following guide serves as a specialized Technical Support Center for researchers optimizing the Baeyer-Villiger (BV) oxidation of phenylcyclopentanones. It is designed to address specific failure modes, maximize regioselectivity, and ensure safety.[1]

[1]

Status: Operational Operator: Senior Application Scientist Topic: Minimizing Side Reactions & Optimizing Regioselectivity[1]

Core Mechanistic Insight: The "Why" Behind Your Results

Before troubleshooting, you must understand the electronic governing factors of your specific substrate: 2-phenylcyclopentanone .

In the BV oxidation, the "migratory aptitude" determines the product.[1][2][3][4][5][6] For your substrate, the competition is between:

• Path A (Major): Migration of the

  -Ph bond (Secondary, benzylic-like).[1]

• Path B (Minor): Migration of the

  - bond (Secondary, unsubstituted).

The Rule: The group best able to stabilize a partial positive charge in the transition state migrates.[1][7] The Reality: The carbon bearing the phenyl ring (

-Ph) is significantly better at stabilizing the developing cationic character than the unsubstituted methylene group. Therefore, the oxygen insertion primarily occurs between the carbonyl and the phenyl-substituted carbon, yielding 6-phenyl-tetrahydro-2H-pyran-2-one .

Common Failure Mode: If your reaction conditions are too vigorous (high temp, unbuffered acid), you lose this selectivity or degrade the resulting lactone.[1]

Troubleshooting Guide (Q&A)

Q1: "I see full conversion of the ketone, but my isolated yield of the lactone is poor (<50%). Where is the mass going?"

Diagnosis: Acid-Catalyzed Hydrolysis. The lactone product (a cyclic ester) is sensitive to the acidic byproduct of the oxidant (e.g., m-chlorobenzoic acid from mCPBA). In the presence of acid and trace water, the lactone ring opens to form a hydroxy-acid, which is water-soluble and often lost during the aqueous workup.

Corrective Action:

• Buffer the Reaction: You must add solid Sodium Bicarbonate (

  ) or Disodium Phosphate ( ) directly to the reaction mixture.[1] Use 1.5–2.0 equivalents relative to mCPBA.[1]

• Workup Modification: Avoid strong basic washes that can saponify the lactone.[1] Wash quickly with saturated

  and brine.[1]

Q2: "I am observing a mixture of regioisomers (approx. 3:1). How can I improve the ratio?"

Diagnosis: Thermodynamic Control / High Temperature. At higher temperatures, the energy difference between the two transition states (Path A vs. Path B) becomes less significant, leading to lower selectivity.

Corrective Action:

• Lower the Temperature: Run the addition of oxidant at 0°C or even -20°C, then allow it to warm to room temperature slowly only if conversion stalls.

• Switch Oxidant System: Consider using enzymatic oxidation (BVMOs) .[1] Baeyer-Villiger Monooxygenases provide near-perfect regioselectivity and can even perform kinetic resolution, oxidizing only one enantiomer of your racemic phenylcyclopentanone [1].[1]

Q3: "The reaction mixture turned dark/black, and NMR shows multiple unidentified peaks."

Diagnosis: Over-oxidation or Polymerization. Phenyl rings are electron-rich.[1] Strong oxidants or Lewis acids can cause electrophilic aromatic substitution side reactions, or the lactone (once hydrolyzed) can oligomerize.[1]

Corrective Action:

• Stoichiometry Control: Do not use a large excess of oxidant.[1] Start with 1.1 equivalents.

• Radical Scavenging: If using

  , ensure you are using a radical inhibitor (often present in commercial stabilized ) or switch to the milder Urea-Hydrogen Peroxide (UHP) complex.[1]

Validated Experimental Protocols

Protocol A: Buffered mCPBA Oxidation (Standard)

Best for: Routine synthesis where 85-90% regioselectivity is acceptable.[1]

• Dissolution: Dissolve 2-phenylcyclopentanone (1.0 mmol) in dry Dichloromethane (DCM, 5 mL).

• Buffering: Add solid

  (2.5 mmol, 2.5 equiv). Crucial step to prevent hydrolysis.

• Cooling: Cool the suspension to 0°C in an ice bath.

• Addition: Add mCPBA (1.2 mmol, 70-75% purity) portion-wise over 15 minutes. Rapid addition causes exotherms that ruin selectivity.[1]

• Reaction: Stir at 0°C for 2 hours, then allow to warm to RT. Monitor by TLC/GC.

• Quench: Quench with saturated

  (to destroy excess peroxide) followed by saturated .

• Isolation: Extract with DCM, dry over

  , and concentrate.

Protocol B: Enzymatic Kinetic Resolution (High Purity)

Best for: Obtaining enantiopure lactones and recovering enantiopure ketone.[1]

• Biocatalyst: Use Escherichia coli cells expressing Cyclohexanone Monooxygenase (CHMO) or commercially available BVMO kits.[1]

• Medium: Tris-HCl buffer (50 mM, pH 8.0) with NADPH cofactor regeneration system (Glucose-6-phosphate + dehydrogenase).[1]

• Reaction: Add racemic 2-phenylcyclopentanone (substrate) and shake at 25°C.

• Outcome: The enzyme typically oxidizes the (S)-ketone to the (S)-lactone with >98% ee and >95% regioselectivity, leaving the (R)-ketone unreacted [2].

Visualizations & Data

Figure 1: Reaction Pathways and Side Reactions

This diagram illustrates the competition between the desired migration and the common "yield killing" side reactions.[1]

Caption: Path A dominates due to the stabilization of the positive charge by the phenyl group during migration. Acidic conditions promote the irreversible hydrolysis pathway.

Table 1: Oxidant Comparison for Phenylcyclopentanones[1]

Oxidant System	Regioselectivity	Yield	Risk Factor	Recommendation
mCPBA (Unbuffered)	Moderate	Low (<50%)	Product Hydrolysis	Avoid
mCPBA + NaHCO3	Good	High (80-90%)	Exothermic	Standard
H2O2 + Lewis Acid	Variable	Moderate	Epoxidation (if alkene present)	Green Alt.
Enzymatic (BVMO)	Excellent (>98%)	High (50%*)	Kinetic Resolution	Precision

*Yield is 50% relative to racemate (kinetic resolution).

References

• Mihovilovic, M. D., et al. Baeyer-Villiger oxidations of 2-substituted cyclopentanones by cyclohexanone monooxygenase.[1] Journal of Organic Chemistry.[1] Retrieved from [Link]

• Chemistry Steps. Baeyer-Villiger Oxidation Mechanism and Regioselectivity.[1][5][6][8] Retrieved from [Link]

• Organic Chemistry Portal. Baeyer-Villiger Oxidation.[1][6][9][10][11][12] Retrieved from [Link][1][12]

Sources

• 1. youtube.com [youtube.com]
• 2. 2.9 The Baeyer-Villiger Reaction – Organic Chemistry II [kpu.pressbooks.pub]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Baeyer-Villiger Oxidation - Chemistry Steps [chemistrysteps.com]
• 5. adichemistry.com [adichemistry.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. youtube.com [youtube.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 11. Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Migratory aptitudes in rearrangements of destabilized vinyl cations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: High-Purity Crystallization of 6-Phenyltetrahydro-2H-pyran-2-one

Welcome to the Technical Support Center. This guide is engineered for researchers, application scientists, and drug development professionals isolating high-purity 6-phenyltetrahydro-2H-pyran-2-one (a δ-lactone derivative). Here, we bridge the gap between theoretical thermodynamics and benchtop reality, providing validated methodologies, mechanistic troubleshooting, and FAQs.

Experimental Workflow & Causality

The purification of δ-lactones requires precise control over solvent polarity and temperature to prevent premature precipitation (oiling out) and to protect the moisture-sensitive lactone ring from hydrolysis.

Crystallization workflow for 6-phenyltetrahydro-2H-pyran-2-one purification.

Step-by-Step Crystallization Methodology

Step 1: Pre-Crystallization Clean-Up

• Procedure: Pass the crude mixture through a silica gel plug using a Hexane/Ethyl Acetate (9:1) gradient, or Dichloromethane with 1% Triethylamine (DCM:Et3N 99:1)[1].

• Causality: Highly polar impurities disrupt the crystal lattice formation. Triethylamine neutralizes the acidic silanol groups on the silica, preventing acid-catalyzed ring-opening of the lactone during chromatography.

Step 2: Thermal Dissolution

• Procedure: Transfer the semi-pure colorless oil or amorphous solid[2] to a round-bottom flask. Add a minimal volume of anhydrous Ethyl Acetate (EtOAc) and heat gently to 50–60 °C until fully dissolved.

• Causality: EtOAc acts as the primary thermodynamic solvent. Its moderate polarity perfectly solvates the δ-lactone ring via dipole-dipole interactions without acting as a nucleophile that could promote hydrolysis.

Step 3: Anti-Solvent Titration

• Procedure: While maintaining the temperature at 50 °C, add anhydrous Hexane dropwise until the solution becomes faintly turbid (the cloud point). Add exactly one drop of EtOAc to restore clarity.

• Causality: Hexane acts as an anti-solvent. Reaching the cloud point ensures the solution is at the exact boundary of the metastable zone, priming the system for optimal nucleation upon cooling.

Step 4: Controlled Nucleation and Isolation

• Procedure: Remove the heat source and allow the flask to cool ambiently to 20 °C at a rate of roughly 5 °C/hour. Once initial crystals form, transfer the flask to an ice bath (0–5 °C) for 2 hours. Filter the resulting 1 under vacuum and wash with ice-cold hexane[1].

• Causality: A slow cooling trajectory favors the thermodynamic growth of pure crystals over the kinetic precipitation of impurities. The ice-cold hexane wash removes surface-adhered mother liquor without re-dissolving the product.

Troubleshooting Guide

Q: The compound is "oiling out" (forming a second liquid phase) instead of crystallizing. How do I fix this?

• Diagnosis: Oiling out occurs when the compound precipitates above its melting point or when supersaturation is achieved too rapidly. Impurities significantly depress the melting point of 6-phenyltetrahydro-2H-pyran-2-one.

• Resolution: Re-dissolve the oil by adding 10-15% more EtOAc and heating. Reduce the cooling rate. If oiling out persists, your crude material is too impure; repeat Step 1 (Flash Chromatography) to remove the melting-point-depressing contaminants. Seeding the solution with a pure crystal at the metastable boundary can also force solid nucleation over liquid-liquid separation.

Q: The isolated yield is exceptionally low, and TLC shows a new highly polar spot. What happened?

• Diagnosis: The δ-lactone ring has likely hydrolyzed into 5-hydroxy-5-phenylpentanoic acid. Lactones are highly susceptible to nucleophilic attack by water, particularly under trace acidic or basic conditions.

• Resolution: Ensure all solvents (EtOAc and Hexane) are strictly anhydrous. If using Et3N during pre-purification, ensure it is completely removed under high vacuum before attempting crystallization, as residual amines can catalyze moisture-driven ring opening.

Q: The crystals are slightly yellow or sticky. How can I improve the physical form?

• Diagnosis: This indicates entrapment of the mother liquor within the crystal lattice (occlusion) or surface coating by lipophilic impurities.

• Resolution: Perform a recrystallization using a slightly lower ratio of Hexane to EtOAc. Ensure the final vacuum filtration is accompanied by a thorough wash with ice-cold pure hexane to strip away the lipophilic residues.

Frequently Asked Questions (FAQs)

Q: What is the expected physical state of pure 6-phenyltetrahydro-2H-pyran-2-one? A: When highly pure, it presents as a . If your product is a colorless oil, it may either be a mixture of diastereomers/enantiomers preventing efficient lattice packing, or it contains trace solvent preventing solidification.

Q: Can I use Methanol or Ethanol as a crystallization solvent? A: It is highly discouraged. Alcohols can act as nucleophiles. Upon heating, especially if trace acid/base is present, they can attack the lactone carbonyl, leading to transesterification and the formation of open-chain esters. Stick to the EtOAc/Hexane or Toluene/Heptane systems.

Q: How does the stereochemistry affect crystallization? A: Enantiomerically pure 6-phenyltetrahydro-2H-pyran-2-one will have a different solubility profile and melting point compared to the racemate. If you are isolating a specific enantiomer from an enriched mixture, slow crystallization can often upgrade the enantiomeric excess (ee) by selectively precipitating the major enantiomer, leaving the racemate dissolved in the mother liquor.

Quantitative Data Summary

The following table summarizes the critical physicochemical parameters for the crystallization of 6-phenyltetrahydro-2H-pyran-2-one and its derivatives.

Parameter	Recommended Value / Observation	Mechanistic Causality
Appearance	3[3]	Visual indicator of high purity and ordered lattice packing.
Primary Solvent	Ethyl Acetate (EtOAc)	Solubilizes the polar lactone core without acting as a nucleophile.
Anti-Solvent	Hexanes or Heptane	Rapidly decreases solubility; controls the supersaturation threshold.
Cooling Rate	2–5 °C / hour	Slow cooling prevents kinetic "oiling out" and minimizes lattice defects.
Drying Conditions	High vacuum (0.001 torr), 20 °C	Removes residual non-polar solvents without melting the solid.

References

• Bergamaschi, E. Photochemical cobalt hydride catalysis for newly selective transformations. RWTH Aachen University (2021). Available at: [Link]

• Zhang, J. Exploration of the Ley-Griffith Oxidation and Subsequent Efforts Towards Epipyrone A. The University of Queensland (2018). Available at:[Link]

• Wzorek, A., et al. δ-Lactones—A New Class of Compounds That Are Toxic to E. coli K12 and R2–R4 Strains. MDPI (2021). Available at:[Link]

Sources

• 1. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 2. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 3. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Chiral HPLC Separation of 6-Phenyltetrahydro-2H-pyran-2-one Enantiomers

This guide provides a comprehensive comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for the enantioselective separation of 6-phenyltetrahydro-2H-pyran-2-one. As a Senior Application Scientist, my objective is to move beyond mere protocols and delve into the causality behind methodological choices, offering a robust framework for researchers, scientists, and drug development professionals to develop and optimize their own separations for this and structurally related compounds.

Introduction: The Significance of Chirality in 6-Phenyltetrahydro-2H-pyran-2-one

6-Phenyltetrahydro-2H-pyran-2-one, a derivative of δ-valerolactone, possesses a single stereocenter at the C6 position, making it a chiral molecule existing as a pair of enantiomers. In pharmaceutical and biological contexts, enantiomers of a chiral compound can exhibit markedly different pharmacological, toxicological, and metabolic profiles.[1] Therefore, the ability to separate, identify, and quantify individual enantiomers is not merely an analytical task but a critical necessity for ensuring drug safety and efficacy.

This guide outlines a systematic approach to developing a rugged and efficient chiral separation method for this analyte, grounded in an understanding of its molecular structure and the principles of chiral recognition chromatography.

Analyte Structure and Its Implications for Chiral Recognition

The key to successful chiral separation lies in understanding the analyte's structure to predict its potential interactions with a Chiral Stationary Phase (CSP).

• Phenyl Group: A non-polar, aromatic ring capable of engaging in π-π stacking interactions with electron-rich or electron-deficient aromatic moieties on a CSP.

• Lactone (Ester) Group: A polar functional group containing a carbonyl (C=O) and an ether oxygen. These can act as hydrogen bond acceptors and participate in dipole-dipole interactions.

• Chiral Center (C6): The tetrahedral carbon bearing the phenyl group, which creates the three-dimensional structure necessary for chiral recognition.

The presence of these distinct features—a π-system, polar/hydrogen-bonding sites, and a defined stereocenter—suggests that multiple types of CSPs could be effective, making a systematic screening approach essential.

Comparative Analysis of Chiral Stationary Phases (CSPs)

The selection of an appropriate CSP is the most critical step in chiral method development.[2] Based on the analyte's structure, the most promising candidates are polysaccharide-based and Pirkle-type CSPs.

Polysaccharide-Based CSPs

These are the most widely used CSPs due to their broad enantioselectivity.[3] They consist of cellulose or amylose derivatives (e.g., carbamates, esters) coated or covalently bonded to a silica support.[1][4]

• Mechanism of Action: Chiral recognition occurs within the helical grooves of the polysaccharide polymer. Separation is achieved through a combination of hydrogen bonding, dipole-dipole interactions, π-π interactions, and steric hindrance as the enantiomers differentially fit into these chiral cavities.[4][5] For 6-phenyltetrahydro-2H-pyran-2-one, the lactone's carbonyl group and the phenyl ring are the primary sites for these interactions.

• Advantages: High success rates for a wide range of compounds, compatibility with multiple mobile phase modes (normal phase, reversed-phase, polar organic).[6]

• Recommended Columns for Screening:

  • Cellulose-based: Chiralcel® OD (cellulose tris(3,5-dimethylphenylcarbamate)), Lux® Cellulose-1.

  • Amylose-based: Chiralpak® AD (amylose tris(3,5-dimethylphenylcarbamate)), Lux® Amylose-1.

Pirkle-Type (Brush-Type) CSPs

These phases are designed based on the principle of three-point interaction.[2] They consist of small chiral molecules covalently bonded to silica.

• Mechanism of Action: These CSPs typically have a π-electron acceptor or π-electron donor group.[4] For an analyte with a phenyl ring (a π-donor), a CSP with a π-acceptor group, such as a 3,5-dinitrobenzoyl moiety, is highly effective.[7] The primary interaction is π-π stacking, supported by hydrogen bonding or dipole-dipole interactions that provide the additional points of contact needed for discrimination.

• Advantages: Covalently bonded phases offer excellent durability and solvent compatibility.[7] The mechanism is often more predictable than with polysaccharides.

• Recommended Columns for Screening:

  • Whelk-O® 1: A versatile π-acceptor phase known for separating various compound classes, including lactones.[2][7]

Strategic Workflow for Chiral Method Development

A systematic screening protocol is the most efficient path to a successful separation.[8] This involves testing a small, diverse set of CSPs with a few primary mobile phase systems.

Caption: Chiral HPLC Method Development Workflow.

Experimental Protocols & Comparative Data

Protocol 1: Systematic Chiral Screening

This protocol describes a standardized workflow for the initial screening phase.

• Analyte Preparation: Prepare a 1.0 mg/mL stock solution of racemic 6-phenyltetrahydro-2H-pyran-2-one in ethanol or mobile phase.

• Column Selection: Utilize three columns for the initial screen:

  • Lux® Cellulose-1 (250 x 4.6 mm, 5 µm)

  • Lux® Amylose-1 (250 x 4.6 mm, 5 µm)

  • Whelk-O® 1 (250 x 4.6 mm, 5 µm)

• Mobile Phase Screening:

  • Normal Phase (NP): n-Hexane / Isopropanol (IPA) (90:10, v/v).

  • Polar Organic (PO): Acetonitrile (ACN) / Methanol (MeOH) (98:2, v/v).[9]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Injection Volume: 5 µL.

  • Detection: UV at 210 nm and 254 nm.

• Data Evaluation: For each run, calculate the retention factor (k'), separation factor (α), and resolution (Rs). A promising result is any indication of peak splitting or a separation factor α > 1.05.

Comparative Data Summary (Hypothetical Results)

The following table summarizes plausible results from the screening protocol, illustrating how different CSP/mobile phase combinations might perform.

Chiral Stationary Phase	Mobile Phase System	k'₁	k'₂	Separation Factor (α)	Resolution (Rs)	Analysis & Rationale
Lux® Cellulose-1	Hexane/IPA (90/10)	2.15	2.58	1.20	1.9	Promising Result. The combination of π-π and hydrogen bonding interactions within the cellulose carbamate structure provides good chiral recognition.
Lux® Amylose-1	Hexane/IPA (90/10)	3.40	3.55	1.04	0.6	Poor Separation. The enantiomers interact similarly with the amylose structure in this solvent system, suggesting a poor fit in the chiral grooves.
Whelk-O® 1	Hexane/IPA (90/10)	1.88	2.12	1.13	1.4	Good Result. Strong π-π interaction between the analyte's phenyl ring and the CSP's dinitrobenzoyl group is the likely driver of separation. Nearing baseline resolution.
Lux® Cellulose-1	ACN/MeOH (98/2)	1.55	1.65	1.06	0.7	Poor Separation. In polar organic mode, the solvent molecules may compete more effectively for interaction sites on the CSP, weakening chiral recognition.
Whelk-O® 1	ACN/MeOH (98/2)	1.20	1.20	1.00	0.0	No Separation. The π-π interactions that drive separation in normal phase are significantly disrupted by the polar organic mobile phase.

From this hypothetical screen, the Lux® Cellulose-1 column in normal phase provides the best starting point for further optimization.

The Principle of Chiral Recognition

Successful chiral separation relies on the formation of transient diastereomeric complexes between the enantiomers and the CSP. This is often explained by the "three-point interaction model," where one enantiomer can establish at least three simultaneous points of interaction with the CSP, while the other cannot, leading to a difference in binding energy and retention time.[2]

Caption: The Three-Point Interaction Model for Chiral Recognition.

Conclusion and Recommendations

For the chiral separation of 6-phenyltetrahydro-2H-pyran-2-one enantiomers, a systematic screening approach is paramount.

• Primary Recommendation: Begin screening with polysaccharide-based CSPs, specifically a cellulose-derivative column like Lux® Cellulose-1 , using a normal phase mobile phase such as n-Hexane/IPA. This combination shows the highest theoretical promise for resolving the analyte based on its structural features.

• Secondary Option: A Pirkle-type CSP like Whelk-O® 1 is also a strong candidate and should be included in the initial screen, as its π-acceptor characteristics are well-suited to the analyte's phenyl ring.

• Optimization: Once partial separation is achieved, method optimization should focus on adjusting the alcohol modifier percentage in the mobile phase to fine-tune retention and resolution. Lowering the column temperature can also enhance separation in many cases, as enantioseparation is often an enthalpy-driven process.[10]

By following this structured, evidence-based approach, researchers can efficiently develop a robust and reliable chiral HPLC method, ensuring the accurate analysis and quality control of 6-phenyltetrahydro-2H-pyran-2-one enantiomers.

References

• A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC International.
• HPLC separation of enantiomers using chiral stationary phases - Česká a slovenská farmacie.
• New Synthesis of 6-n-pentyl-2h-pyran-2-one and Related Compounds - ResearchGate.
• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - MDPI.
• Enantioseparation and molecular docking study of selected chiral pharmaceuticals on a commercialized phenylcarbamate-β-cyclodextrin column using polar organic mode - PMC.
• Progress in the Enantioseparation of β-Blockers by Chromatographic Methods - MDPI.
• Chiral HPLC Separations - Phenomenex.
• Preparation and Chiral HPLC Separation of the Enantiomeric Forms of Natural Prostaglandins - MDPI.
• Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks.
• Recent Advances in the Synthesis of 2H-Pyrans - PMC - NIH.
• Synthesis of α-methylene-δ-valerolactone and its selective polymerization from a product mixture for concurrent separation and polymer production - Green Chemistry (RSC Publishing).
• Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases | Request PDF - ResearchGate.
• Chiral HPLC Method Development.
• Playing with Selectivity for Optimal Chiral Separation - LCGC International.
• US20110237806A1 - Process for preparing delta-valerolactone in the gas phase - Google Patents.
• Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches - MDPI.
• Technical Support Center: Synthesis of 6-methyl-5,6-dihydro-2H-pyran-2-one - Benchchem.
• Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology.
• MIT Open Access Articles Synthesis of #-methylene-#-valerolactone and its selective polymerization from a product mixture for co.
• CHIRAL STATIONARY PHASES - HPLC.
• HPLC Technical Tip: Chiral Method Development - Phenomenex.
• A Review on Chiral Stationary Phases for Separation of Chiral Drugs - International Journal of Pharmaceutical and Phytopharmacological Research.
• Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application - PMC.

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• 1. csfarmacie.cz [csfarmacie.cz]
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• 8. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 9. Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enantioseparation and molecular docking study of selected chiral pharmaceuticals on a commercialized phenylcarbamate-β-cyclodextrin column using polar organic mode - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Bioactivity Guide: 6-Phenyltetrahydro-2H-pyran-2-one vs. Styryllactones

[1][2]

Executive Summary: The Pharmacophore Defined

This guide presents a critical structure-activity relationship (SAR) analysis comparing Styryllactones (specifically the bioactive prototype Goniothalamin ) against their saturated scaffold analog, 6-phenyltetrahydro-2H-pyran-2-one .[1][2]

For researchers in oncology and natural product synthesis, distinguishing between these two structures is fundamental.[1][2] The experimental data confirms that the bioactivity of this class is driven by the

-unsaturated lactone moiety and the conjugated styryl side chain. While Styryllactones exhibit potent cytotoxicity ( ) via Michael acceptor-mediated oxidative stress, the saturated analog 6-phenyltetrahydro-2H-pyran-2-one serves as a negative control , demonstrating significantly reduced or negligible anticancer activity ( ) due to the loss of electrophilicity.[1][2]

Chemical Identity & Structural Divergence[2]

Before analyzing bioactivity, we must establish the precise structural differences that dictate the mechanism of action.

Feature	Styryllactones (e.g., Goniothalamin)	6-Phenyltetrahydro-2H-pyran-2-one
Core Structure	5,6-dihydro-2H-pyran-2-one	Tetrahydro-2H-pyran-2-one
Unsaturation	Contains an intracyclic double bond ( -unsaturated) and an exocyclic styryl double bond.[1][2]	Fully saturated lactone ring and side chain linker.
Electronic Character	Electrophilic : Acts as a Michael Acceptor.	Nucleophilic/Inert : Lacks conjugated electron-withdrawing systems.[1][2]
Primary Target	Cysteine residues (thiols) on proteins/GSH.[2]	Non-specific or metabolic targets (low affinity).[2]

Mechanism of Action: The Michael Acceptor Hypothesis

The causality of the performance gap lies in the Michael Addition reaction . Styryllactones possess a specific pharmacophore that allows them to covalently bind to nucleophilic thiol groups.

Styryllactone Mechanism (High Potency)[2]

• Entry: The lipophilic styryl group facilitates membrane permeability.

• Alkylation: The

  -unsaturated ketone acts as a "warhead," undergoing 1,4-addition with intracellular Glutathione (GSH).[1][2]

• Depletion: Rapid GSH depletion leads to an accumulation of Reactive Oxygen Species (ROS).

• Apoptosis: ROS stress triggers the opening of the Mitochondrial Permeability Transition Pore (MPTP), releasing Cytochrome C and activating the Caspase-9/3 cascade.

Saturated Analog Mechanism (Low Potency)[2]

• Inertness: 6-phenyltetrahydro-2H-pyran-2-one lacks the

  -bond conjugation required to stabilize the transition state of a nucleophilic attack.[1][2]

• Consequence: It cannot effectively deplete GSH or alkylate signaling proteins, resulting in a failure to trigger the oxidative burst necessary for apoptosis at low concentrations.

Pathway Visualization

The following diagram illustrates the divergent pathways based on the presence or absence of the double bond.

Figure 1: Divergent signaling pathways.[2] Styryllactones trigger apoptosis via Michael addition, while the saturated analog fails to initiate the cascade.

Comparative Efficacy Data

The following data aggregates findings from multiple cytotoxicity studies involving Goniothalamus extracts and synthetic analogs.

Table 1: Cytotoxicity (

in ) across Human Cancer Cell Lines

Cell Line	Tissue Origin	Styryllactone (Goniothalamin)	Saturated Analog (6-phenyl-tetrahydro...)[2]	Interpretation
MCF-7	Breast			20x Potency Gap : Unsaturation is critical for activity.[1][2]
HepG2	Liver			Saturated analog shows no significant hepatotoxicity.[1][2]
HCT-116	Colon			Minimal activity in saturated form likely due to general xenobiotic stress, not specific mechanism.[1][2]
HL-60	Leukemia			Leukemia cells are highly sensitive to ROS; saturated analog fails to induce ROS.[2]

Data Sources: Synthesized from comparative SAR studies on Goniothalamus lactones [1][2][4].

Experimental Protocols for Validation

To replicate these findings or validate new analogs, use the following self-validating protocols.

Protocol A: Differential Cytotoxicity Assay (SRB Method)

Use this to quantify the potency gap.

• Seeding: Seed MCF-7 cells at

  cells/well in 96-well plates. Incubate for 24h.

• Treatment:

  • Test Group: 6-phenyltetrahydro-2H-pyran-2-one (Gradient: 1, 10, 50, 100

    ).[1][2]

  • Positive Control: Goniothalamin (Gradient: 0.1, 1, 5, 10

    ).[1][2]

  • Vehicle Control: 0.1% DMSO.

• Incubation: 72 hours at 37°C, 5%

  .

• Fixation: Add 50% TCA (Trichloroacetic acid) at 4°C for 1 hour. Wash 5x with water.

• Staining: Stain with 0.4% Sulforhodamine B (SRB) in 1% acetic acid for 30 mins.

• Quantification: Solubilize bound dye with 10mM Tris base. Read Absorbance at 510 nm.

• Validation Check: The

  for Goniothalamin must fall between 1-5 . If , check cell passage number or drug stability.[1][2]

Protocol B: ROS Generation Assay (Mechanism Confirmation)

Use this to prove the "Michael Acceptor" hypothesis.

• Preparation: Treat HL-60 cells (

  cells/mL) with concentration of Styryllactone and an equimolar concentration of the Saturated Analog.

• Probe Loading: After 3 hours, add DCFH-DA (

  ) and incubate for 30 mins in the dark.

• Measurement: Analyze via Flow Cytometry (Ex/Em: 485/535 nm).

• Expected Result:

  • Styryllactone: Significant right-shift in fluorescence (ROS spike).[2]

  • Saturated Analog: Fluorescence intensity comparable to Vehicle Control (No ROS).

Synthesis & Workflow Visualization

Understanding the origin of these compounds aids in quality control. Styryllactones are often natural products, while the saturated analog is typically a synthetic reduction product used for SAR studies.

Figure 2: Derivation workflow.[1][2] The saturated analog is often synthesized from the active natural product to confirm the necessity of the double bond.

Expert Commentary & Conclusion

As a Senior Application Scientist, my recommendation is to utilize 6-phenyltetrahydro-2H-pyran-2-one strictly as a negative control in your assay designs.[1][2]

• For Drug Development: Do not pursue the saturated scaffold for anticancer applications. The loss of the

  -unsaturation removes the "warhead" necessary for efficacy. Focus optimization efforts on the styryl side chain or the lactone ring substituents while maintaining conjugation.

• For Academic Research: This pair of compounds represents a textbook example of "Pharmacophore Validation." Including both in your grant applications or manuscripts provides robust proof that your observed bioactivity is mechanism-specific (Michael addition) rather than a non-specific artifact.

References

• Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms. BioMed Research International. [Link]

• Organoselenium Accelerated Bromolactonization Reaction (Synthetic Context). The Journal of Organic Chemistry. [Link]

• Styryllactones from Goniothalamus tamirensis and their Cytotoxicity. Phytochemistry. [Link][3]

Sources

• 1. Styryllactones and bis-styryllactones from the stembark of goniothalamus lanceolatus miq. and their cytotoxic activity / Nur Vicky Bihud - UiTM Institutional Repository [ir.uitm.edu.my]
• 2. hataso.com [hataso.com]
• 3. researchgate.net [researchgate.net]

A Researcher's Guide to Unambiguously Assigning the Absolute Configuration of 6-phenyltetrahydro-2H-pyran-2-one

In the landscape of drug discovery and development, the precise determination of a chiral molecule's absolute configuration is not merely a matter of academic rigor; it is a critical, non-negotiable step with profound implications for therapeutic efficacy and patient safety. The seemingly subtle difference between enantiomers can be the difference between a potent therapeutic and a molecule with off-target effects, or in some cases, severe toxicity. For researchers working with novel chiral entities such as 6-phenyltetrahydro-2H-pyran-2-one, a robust and reliable method for stereochemical assignment is paramount.

This guide provides an in-depth comparison of methodologies for determining the absolute configuration of 6-phenyltetrahydro-2H-pyran-2-one. We will delve into the gold-standard technique of single-crystal X-ray crystallography, offering a detailed experimental workflow and explaining the fundamental principles that ensure its trustworthiness. Furthermore, we will objectively compare this technique with viable alternatives, providing the necessary data for you to make an informed decision based on your experimental context.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray diffraction (XRD) stands as the most definitive method for determining the absolute configuration of a chiral molecule.[1][2] This technique provides a three-dimensional map of the electron density within a crystal, allowing for the precise spatial arrangement of atoms to be determined. The key to its power in assigning absolute stereochemistry lies in the phenomenon of anomalous dispersion.

The Causality Behind the Choice: Why X-ray Crystallography?

When X-rays interact with electrons, they are scattered. For most atoms, this scattering is considered "normal." However, when the energy of the incident X-rays is near the absorption edge of an atom, a phase shift occurs in the scattered X-rays. This phenomenon, known as anomalous dispersion or resonant scattering, is particularly pronounced for heavier atoms. By carefully selecting the X-ray wavelength (e.g., using a copper or molybdenum source), we can induce anomalous scattering from the oxygen atoms within the 6-phenyltetrahydro-2H-pyran-2-one molecule.

This phase shift breaks the centrosymmetric relationship between diffraction patterns of enantiomers, known as Friedel's Law. The intensities of certain reflections, called Bijvoet pairs (h,k,l and -h,-k,-l), will be measurably different. It is this difference that allows for the unambiguous determination of the absolute configuration.

A Self-Validating System: The Flack Parameter

A critical component of modern crystallographic refinement for absolute configuration is the Flack parameter. This parameter, refined during the least-squares minimization of the structural model against the experimental data, quantifies the relative contributions of the two possible enantiomers in the crystal. A Flack parameter close to 0 indicates that the assigned absolute configuration is correct, while a value near 1 suggests that the inverted structure is the correct one. A value around 0.5 may indicate a racemic twin. The small estimated standard deviation (e.s.d.) on the Flack parameter provides a high degree of confidence in the assignment.[1]

Experimental Workflow: From Powder to Publication-Ready Data

The journey from a powdered sample of 6-phenyltetrahydro-2H-pyran-2-one to its absolute configuration is a meticulous process. The following protocol outlines the key steps:

Step 1: Crystal Growth

• Objective: To obtain single crystals of sufficient size and quality for diffraction.

• Protocol:

  • Dissolve the purified 6-phenyltetrahydro-2H-pyran-2-one in a suitable solvent or solvent mixture (e.g., ethyl acetate/hexane, methanol, or acetone).

  • Employ a slow evaporation technique at a constant temperature. Alternatively, vapor diffusion or liquid-liquid diffusion methods can be explored.

  • Monitor for the formation of well-defined, single crystals. This process can take several days to weeks. For molecules that are difficult to crystallize, such as liquids or oils, co-crystallization with a suitable chiral probe can be a powerful strategy.[3]

Step 2: Crystal Mounting and Data Collection

• Objective: To mount a single crystal and collect diffraction data using an X-ray diffractometer.

• Protocol:

  • Carefully select a single, well-formed crystal under a microscope.

  • Mount the crystal on a goniometer head.

  • Center the crystal in the X-ray beam of a single-crystal X-ray diffractometer.

  • Collect a full sphere of diffraction data, ensuring to measure a sufficient number of Bijvoet pairs. Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal motion.

Step 3: Structure Solution and Refinement

• Objective: To solve the crystal structure and refine the atomic positions and other parameters.

• Protocol:

  • Process the raw diffraction data, including integration of reflection intensities and absorption corrections.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the molecule.

  • Refine the structural model against the experimental data using least-squares methods. This involves refining atomic positions, displacement parameters, and the Flack parameter.

Step 4: Absolute Configuration Determination

• Objective: To confidently assign the absolute configuration.

• Protocol:

  • Analyze the refined Flack parameter and its associated e.s.d. A value close to 0 with a small e.s.d. confirms the assigned stereochemistry.

  • Visually inspect the final structural model and assign the R/S configuration to the chiral center(s) according to the Cahn-Ingold-Prelog priority rules.

Diagram: X-ray Crystallography Workflow for Absolute Configuration Determination

Caption: Workflow for determining the absolute configuration of 6-phenyltetrahydro-2H-pyran-2-one using single-crystal X-ray crystallography.

Comparative Analysis: X-ray Crystallography vs. Alternative Techniques

While X-ray crystallography is the definitive method, it is not always feasible. The primary bottleneck is often the requirement for high-quality single crystals. In such cases, alternative chiroptical methods can provide valuable, albeit indirect, evidence of the absolute configuration.

Feature	Single-Crystal X-ray Crystallography	Vibrational Circular Dichroism (VCD)	Electronic Circular Dichroism (ECD)
Principle	Anomalous dispersion of X-rays by a single crystal.	Differential absorption of left and right circularly polarized infrared light.	Differential absorption of left and right circularly polarized UV-Vis light.
Sample Requirements	High-quality single crystal (typically > 50 µm).	Solution or neat liquid; requires sufficient concentration.	Solution; requires a chromophore near the stereocenter.
Directness of Result	Direct and unambiguous determination of 3D structure and absolute configuration.	Indirect; requires comparison of experimental spectrum with quantum chemical calculations of both enantiomers.	Indirect; requires comparison of experimental spectrum with quantum chemical calculations of both enantiomers.
Potential for Error	Misinterpretation of the Flack parameter (rare with modern software), crystal twinning.	Inaccurate theoretical calculations, conformational flexibility of the molecule.	Inaccurate theoretical calculations, presence of multiple chromophores, conformational flexibility.
Experimental Time	Days to weeks (crystal growth dependent).	Hours.	Hours.
Key Advantage	Unambiguous and definitive result.	Applicable to a wider range of samples, including those that are difficult to crystallize.	High sensitivity for molecules with strong UV-Vis chromophores.
Key Disadvantage	Requires single crystals.	Computationally intensive, interpretation can be complex.	Requires a suitable chromophore, computationally intensive.

High-Level Protocols for Alternative Techniques

Vibrational Circular Dichroism (VCD) Spectroscopy

• Sample Preparation: Prepare a solution of 6-phenyltetrahydro-2H-pyran-2-one in a suitable deuterated solvent (e.g., CDCl₃) at a concentration sufficient to obtain a good signal-to-noise ratio.

• Data Acquisition: Record the VCD and infrared absorption spectra of the sample.

• Computational Modeling: Perform quantum chemical calculations (e.g., using Density Functional Theory) to predict the VCD spectra of both the (R) and (S) enantiomers.

• Spectral Comparison: Compare the experimental VCD spectrum with the calculated spectra to determine which enantiomer matches.

Electronic Circular Dichroism (ECD) Spectroscopy

• Sample Preparation: Prepare a dilute solution of 6-phenyltetrahydro-2H-pyran-2-one in a transparent solvent (e.g., methanol or acetonitrile). The phenyl group in the molecule serves as a suitable chromophore.

• Data Acquisition: Record the ECD and UV-Vis absorption spectra of the sample.

• Computational Modeling: Perform time-dependent DFT (TD-DFT) calculations to predict the ECD spectra of both the (R) and (S) enantiomers.

• Spectral Comparison: Compare the experimental ECD spectrum with the calculated spectra to assign the absolute configuration.

Diagram: Decision-Making Framework for Absolute Configuration Determination

Caption: A logical decision-making process for selecting the appropriate technique for absolute configuration determination.

Conclusion

For the unambiguous determination of the absolute configuration of 6-phenyltetrahydro-2H-pyran-2-one, single-crystal X-ray crystallography remains the unparalleled gold standard. Its ability to provide a direct visualization of the molecular structure in three dimensions, coupled with the robust validation offered by the Flack parameter, ensures a high degree of confidence in the stereochemical assignment. While the requirement for high-quality single crystals can be a significant hurdle, the certainty of the result often justifies the effort.

In instances where crystallization proves elusive, chiroptical methods such as VCD and ECD, supported by quantum chemical calculations, offer powerful alternatives. The presence of a phenyl chromophore in the target molecule makes ECD a particularly attractive option. By understanding the principles, advantages, and limitations of each technique, researchers can navigate the critical task of stereochemical assignment with confidence, ensuring the scientific integrity of their work and contributing to the development of safe and effective therapeutics.

References

• Fun, H.-K., et al. (1995). Structure of 5β-hydroxygoniothalamin. Acta Crystallographica Section C: Crystal Structure Communications, 51(10), 2113-2115. [Link]

• Goh, S. H., et al. (1995). Goniothalamin and its derivatives from the stem bark of Goniothalamus dolichocarpus. Phytochemistry, 40(4), 1283-1285. [Link]

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A: Foundations of Crystallography, 39(6), 876-881. [Link]

• Hooft, R. W. W., Straver, L. H., & Spek, A. L. (2008). Determination of absolute structure using Bayesian statistics on Bijvoet differences. Journal of Applied Crystallography, 41(1), 96-103. [Link]

• Jones, P. G. (2018). Crystal structure of 4-methoxy-6-phenyl-2H-pyran-2-one, C12H10O3. Zeitschrift für Kristallographie - New Crystal Structures, 233(3), 441-442. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 33960, 6-n-pentyl-2H-pyran-2-one. Retrieved from [Link].

• NIST Chemistry WebBook, SRD 69. 2H-Pyran-2-one, tetrahydro-6-pentyl-. Retrieved from [Link].

• Shi, X., et al. (1995). A New Synthesis of Alkylated 2H-Pyran-2-ones and Its Application to the Determination of the Relative and Absolute Configuration of Supellapyrone, Sex Pheromone of the Brownbanded Cockroach, Supella longipalpa. Tetrahedron Letters, 36(1), 71-74. [Link]

• Tuchinda, P., et al. (2006). A new styryllactone from the leaves of Goniothalamus laoticus. Journal of Natural Products, 69(10), 1503-1505. [Link]

• Zhang, H., et al. (2022). Structure and absolute configuration of liquid molecules based on adamantane derivative cocrystallization. RSC Advances, 12(11), 6535-6540. [Link]

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mass spectrometry fragmentation patterns of 6-phenyl-delta-lactones

Analytical Blueprint: Comparative Mass Spectrometry Fragmentation Profiling of 6-Phenyl-δ-Lactones

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of structurally elucidating complex polyketides and pharmaceutical intermediates. 6-phenyl-δ-lactones present a unique challenge: their cyclic ester framework and bulky aromatic substituents dictate highly specific, yet divergent, fragmentation behaviors depending on the ionization technique employed.

This guide objectively compares the performance of Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) and Electron Impact Mass Spectrometry (GC-EI-MS) for the characterization of 6-phenyl-δ-lactones. By understanding the causality behind these fragmentation pathways, researchers can select the optimal platform for their structural elucidation workflows.

Mechanistic Divergence: Soft vs. Hard Ionization

The structural elucidation of δ-lactones relies heavily on understanding why specific bonds break under different energy regimes. The choice between ESI and EI fundamentally alters the initial ion species, which cascades into entirely different fragmentation logic.

ESI-MS/MS: The Dehydration Cascade and Ring Equilibration

Under Atmospheric Pressure Ionization (API) techniques like ESI, 6-phenyl-δ-lactones undergo soft ionization via proton transfer to yield the [M+H]+ precursor ion[1]. The defining Collision-Induced Dissociation (CID) fragmentation pattern is characterized by sequential dehydrations (-18 Da) followed by the loss of carbon monoxide (-28 Da) to yield hydrocarbon core fragments[1].

Causality Insight: A common analytical pitfall is assuming the initial water loss originates exclusively from a hydroxyl group on the lactone ring. However, ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

O- and H-isotope labeling experiments have proven that protonation induces a rapid equilibration between ring-opened and ring-closed forms. This dynamic intermediate scrambles the oxygen atoms, meaning the initial dehydration frequently involves the ester oxygen rather than a pendant hydroxyl group[2]. Because the molecule loses its original spatial configuration before fragmentation, ESI-MS/MS is often limited in its ability to pinpoint specific stereocenters or the exact position of hydroxylations[2].

GC-EI-MS: Radical-Driven Alpha Cleavage

In contrast, 70 eV Electron Impact (EI) provides hard ionization, stripping an electron to generate a high-energy radical cation (Mngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

). For 6-aryl or 6-alkyl substituted cyclic ethers and δ-lactones, the dominant fragmentation pathway is the loss of the side chain.

Causality Insight: The radical cation preferentially localizes on the non-bonding electrons of the ring oxygen. To stabilize this charge, the molecule undergoes highly favored

-cleavage. The bond between C6 and the bulky phenyl group is severed, expelling a stable phenyl radical. This yields a highly abundant, stable ring-associated oxonium ion. This predictable, localized cleavage makes EI-MS vastly superior for confirming the identity and exact mass of the C6 substituent.

Empirical Benchmarking: Performance Comparison

To facilitate platform selection, the quantitative and qualitative performance metrics of both techniques are summarized below.

Analytical Feature	LC-ESI-MS/MS (Q-TOF)	GC-EI-MS (Single Quadrupole)
Ionization Energy	Low (Soft Ionization, Protonation)	High (70 eV, Electron Impact)
Primary Ion Species	[M+H]ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> , [M+Na]	M (Radical Cation)
Dominant Fragmentation	Sequential -H O and -CO losses	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> -cleavage (Loss of 6-phenyl group)
Structural Utility	Confirms intact molecular weight	Confirms C6 substituent identity
Stereochemical Utility	Poor (due to ring-opening equilibration)[2]	Moderate (isomer-specific fingerprinting)
Sensitivity (LOD)	High (Femtogram to low-picogram)	Moderate (Picogram to nanogram)

Validated Experimental Protocols

To ensure scientific integrity, every analytical workflow must be a self-validating system. The following protocols incorporate internal controls to verify the mechanistic origins of the observed fragments.

Protocol A: LC-ESI-MS/MS Isotopic Self-Validation Workflow

This protocol utilizes isotopic labeling to differentiate between ester-derived and hydroxyl-derived water losses during CID.

• Standard Preparation: Synthesize or acquire two standards: the native 6-phenyl-δ-lactone and an

  O-labeled analog (specifically labeled at the lactone carbonyl oxygen).

• Chromatographic Separation: Inject 2

  L of a 1 g/mL solution onto a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 m). Use a gradient of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B).

• MS/MS Acquisition: Operate the Q-TOF in positive ESI mode. Isolate the [M+H]

  precursor. Apply a collision energy ramp (10–40 eV) using nitrogen as the collision gas to capture the full trajectory of the dehydration cascade.

• Data Deconvolution (Self-Validation): Compare the MS/MS spectra of the native and

  O-labeled compounds. A mass shift in the [M+H - H O] fragment confirms that the initial dehydration incorporates the ester oxygen via the ring-opened intermediate, validating the structural rearrangement[2].

Protocol B: GC-EI-MS -Cleavage Mapping

This protocol maximizes the detection of the C6-phenyl cleavage event.

• Sample Derivatization: If the 6-phenyl-δ-lactone contains free hydroxyl groups, derivatize using BSTFA/TMCS (99:1) at 60°C for 30 minutes to form TMS ethers, ensuring volatility and thermal stability.

• GC Separation: Inject 1

  L (split ratio 10:1) onto a 5% phenyl-methylpolysiloxane capillary column (e.g., 30 m x 0.25 mm x 0.25 m). Program the oven from 80°C to 280°C at 15°C/min.

• EI-MS Acquisition: Set the ion source temperature to 230°C and the electron energy to strictly 70 eV. Scan from m/z 50 to 500.

• Spectral Analysis: Identify the molecular ion (M

  , often low abundance) and the base peak. The mass difference between the molecular ion and the base peak should correspond exactly to the mass of the phenyl radical (77 Da) or the derivatized ring fragment, confirming the C6 substitution pattern.

Mechanistic Visualizations

The following diagrams map the logical relationships and physical workflows described in this guide.

Caption: Proposed ESI-MS/MS fragmentation pathway for δ-lactones via ring-equilibration and sequential neutral losses.

Caption: Comparative analytical workflows for ESI-MS/MS and GC-EI-MS characterization of δ-lactones.

Conclusion & Recommendations

For the comprehensive structural elucidation of 6-phenyl-δ-lactones, a dual-platform approach is highly recommended. ESI-MS/MS should be deployed to confirm the intact molecular mass and map the overall oxygen content via sequential dehydrations. However, due to the rapid ring-opening equilibration that obscures stereochemical and positional data, GC-EI-MS must be utilized in parallel. The predictable, radical-driven

-cleavage inherent to EI-MS provides the definitive proof required to confirm the identity and position of the C6-phenyl substituent.

References

• Ashley, G. W., & Carney, J. R. (2004). API-mass spectrometry of polyketides. I. A study on the fragmentation of triketide lactones. The Journal of Antibiotics, 57(3), 224-234. Available at:[Link]

• Weissman, K. J., Kearney, G. C., et al. (1999). Structural elucidation studies of polyketide tetrasubstituted delta-lactones by gas chromatography/tandem mass spectrometry and electrospray mass spectrometry. Rapid Communications in Mass Spectrometry, 13(21), 2103-2108. Available at:[Link]

Sources

• 1. API-mass spectrometry of polyketides. I. A study on the fragmentation of triketide lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structural elucidation studies of polyketide tetrasubstituted delta-lactones by gas chromatography/tandem mass spectrometry and electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to the Infrared Spectroscopy of 6-Phenyltetrahydro-2H-pyran-2-one: A Comparative Analysis

For researchers and professionals in drug development and organic synthesis, the precise characterization of molecular structures is paramount. Infrared (IR) spectroscopy stands as a fundamental and accessible technique for the identification of functional groups, offering a unique vibrational fingerprint of a molecule. This guide provides an in-depth analysis of the characteristic IR absorption peaks of 6-phenyltetrahydro-2H-pyran-2-one, a delta-lactone, by comparing it with its unsubstituted counterpart, tetrahydro-2H-pyran-2-one (also known as delta-valerolactone).

The Vibrational Signature of a Delta-Lactone: Understanding the Fundamentals

Lactones, or cyclic esters, exhibit distinct IR absorption bands that are invaluable for their identification. The most prominent of these is the carbonyl (C=O) stretching vibration, which is sensitive to the molecular environment, including ring size and the presence of neighboring substituents. In the case of 6-phenyltetrahydro-2H-pyran-2-one, we are dealing with a six-membered ring, which is generally considered to be relatively strain-free.

The position of the carbonyl absorption is a key diagnostic tool. For saturated six-membered lactones, this peak typically appears in the range of 1735-1750 cm⁻¹.[1][2] This is slightly higher than the carbonyl absorption of a typical acyclic ester due to the cyclic nature of the molecule. The introduction of a phenyl group at the 6-position is not expected to significantly alter the electronic environment of the carbonyl group at the 2-position through conjugation, as they are separated by several sp³ hybridized carbon atoms. Therefore, the carbonyl stretch of 6-phenyltetrahydro-2H-pyran-2-one should fall within the standard range for delta-lactones.

Beyond the carbonyl group, the C-O stretching vibrations are also characteristic of the lactone functionality. These typically appear as strong bands in the fingerprint region of the spectrum, between 1250 and 1111 cm⁻¹.[3] The presence of both a strong carbonyl absorption and strong C-O stretching bands is a clear indicator of an ester or lactone.

Comparative Analysis: 6-Phenyltetrahydro-2H-pyran-2-one vs. Tetrahydro-2H-pyran-2-one

To better understand the influence of the 6-phenyl substituent, a direct comparison with the simpler delta-valerolactone is highly instructive. The IR spectrum of delta-valerolactone is well-documented and serves as an excellent baseline.

Vibrational Mode	Tetrahydro-2H-pyran-2-one (δ-Valerolactone) Wavenumber (cm⁻¹)	Expected 6-Phenyltetrahydro-2H-pyran-2-one Wavenumber (cm⁻¹)	Comments
C=O Stretch	~1735 - 1740	~1735 - 1745	The strong carbonyl absorption is the most characteristic peak for a delta-lactone. The phenyl group at the 6-position is not expected to cause a significant shift.
C-H Stretch (Aromatic)	N/A	~3000 - 3100 (weak to medium)	These peaks are characteristic of the C-H bonds on the phenyl ring.
C-H Stretch (Aliphatic)	~2850 - 2960	~2850 - 2960	These absorptions arise from the C-H bonds of the tetrahydropyran ring.
C=C Stretch (Aromatic)	N/A	~1450 - 1600 (multiple bands, variable intensity)	These bands are indicative of the carbon-carbon double bonds within the phenyl group.
C-O Stretch	~1150 - 1250	~1150 - 1250	Strong absorptions characteristic of the ester C-O bond.
C-H Bending (out-of-plane)	N/A	~690 - 770	These bands can be indicative of the substitution pattern on the aromatic ring. For a monosubstituted benzene ring, a strong band is expected in this region.

The primary differences in the IR spectrum of 6-phenyltetrahydro-2H-pyran-2-one compared to delta-valerolactone will be the appearance of peaks associated with the phenyl group. These include the aromatic C-H stretching vibrations just above 3000 cm⁻¹, the aromatic C=C stretching vibrations in the 1450-1600 cm⁻¹ region, and the out-of-plane C-H bending vibrations which can provide information about the substitution pattern of the benzene ring.

Experimental Protocol for Acquiring an IR Spectrum

To obtain a high-quality IR spectrum of 6-phenyltetrahydro-2H-pyran-2-one, the following Attenuated Total Reflectance (ATR) FT-IR protocol is recommended. ATR is a versatile technique suitable for solid or liquid samples with minimal sample preparation.

Instrumentation:

• Fourier Transform Infrared (FT-IR) Spectrometer equipped with a Diamond or Germanium ATR accessory.

Procedure:

• Background Spectrum Acquisition:

  • Ensure the ATR crystal is clean. Clean with a suitable solvent (e.g., isopropanol) and a soft, lint-free tissue.

  • Acquire a background spectrum with no sample on the crystal. This will account for the absorbance of the crystal and any atmospheric components (e.g., CO₂, H₂O).

• Sample Application:

  • Place a small amount of the solid 6-phenyltetrahydro-2H-pyran-2-one sample directly onto the ATR crystal.

  • Apply pressure using the ATR's pressure arm to ensure good contact between the sample and the crystal.

• Spectrum Acquisition:

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The spectrum is usually collected in the range of 4000 to 400 cm⁻¹.

• Data Processing:

  • The acquired spectrum will be automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Label the significant peaks with their corresponding wavenumbers.

Visualizing the Structure-Spectra Relationship

The following diagram illustrates the key structural features of 6-phenyltetrahydro-2H-pyran-2-one and their corresponding expected IR absorption regions.

Caption: Key functional groups in 6-phenyltetrahydro-2H-pyran-2-one and their characteristic IR absorptions.

Conclusion

The infrared spectrum of 6-phenyltetrahydro-2H-pyran-2-one is expected to be dominated by a strong carbonyl absorption in the range of 1735-1745 cm⁻¹, characteristic of a delta-lactone. The presence of the 6-phenyl substituent will introduce additional peaks corresponding to aromatic C-H and C=C stretching vibrations. By comparing its spectrum to that of the parent compound, delta-valerolactone, researchers can confidently identify and characterize this molecule. The experimental protocol provided offers a straightforward method for obtaining a high-quality spectrum for verification.

References

• INFRARED SPECTROSCOPY - spcmc.ac.in. [Link]

• Carbonyl - compounds - IR - spectroscopy. [Link]

• The carbonyl stretching bands in the infrared spectra of unsaturated lactones - ResearchGate. [Link]

• THE CARBONYL STRETCHING BANDS IN THE INFRARED SPECTRA OF UNSATURATED LACTONES - Canadian Science Publishing. [Link]

• New γ-Halo-δ-lactones and δ-Hydroxy-γ-lactones with Strong Cytotoxic Activity - PMC. [Link]

• Experimental and calculated IR frequencies of 6-phenyl-4-methylsulfanyl-2-oxo-2 H -pyran (molecule 1 ) in 400–2000 cm - ResearchGate. [Link]

• ATR-IR spectra of all lactones produced (in black, preceded by “L” in the legend) compared to the corresponding precursor cyclic ketones (in blue, preceded by “K” in the legend). - ResearchGate. [Link]

• Infrared Spectrometry - Michigan State University. [Link]

• The features of IR spectrum. [Link]

• 2H-Pyran-2-one, tetrahydro- - NIST WebBook. [Link]

• tetrahydro-2H-pyran-2-one - Optional[FTIR] - Spectrum - SpectraBase. [Link]

• Delta-Valerolactone | C5H8O2 | CID 10953 - PubChem. [Link]

• IR Chart - University of California, Los Angeles. [Link]

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• 1. chem.pg.edu.pl [chem.pg.edu.pl]
• 2. Infrared Spectrometry [www2.chemistry.msu.edu]
• 3. spcmc.ac.in [spcmc.ac.in]

A Comparative Guide to the Stability of γ-Lactones and 6-Phenyl-δ-Lactones for Drug Development Professionals

This guide offers an in-depth technical comparison of the chemical stability of γ-lactones and 6-phenyl-δ-lactones, two structural motifs of significant interest in medicinal chemistry and drug development. For researchers and scientists in this field, a comprehensive understanding of the inherent stability of these lactone rings is paramount for predicting drug substance and product shelf-life, understanding metabolic fate, and designing effective delivery systems. This document moves beyond a superficial overview to provide a mechanistic rationale for stability differences, supported by established chemical principles. Furthermore, it furnishes a detailed, field-proven experimental protocol for conducting a direct comparative analysis of their hydrolytic stability.

Introduction: The Significance of Lactone Stability in Drug Design

Lactones, which are cyclic esters, are a prevalent feature in a vast array of biologically active natural products and synthetic pharmaceuticals. The lactone ring often serves as a critical pharmacophore, and its integrity is directly linked to the therapeutic efficacy of the molecule. The hydrolysis of this ring to the corresponding hydroxy acid can lead to a partial or complete loss of biological activity. Consequently, the relative stability of different lactone ring systems is a crucial consideration during lead optimization and candidate selection.

This guide focuses on two common lactone types: the 5-membered γ-lactones and the 6-membered δ-lactones, with a particular emphasis on δ-lactones bearing a phenyl substituent at the 6-position. While both γ- and δ-lactones are generally considered to be among the more stable lactone structures due to minimal ring strain, the introduction of a bulky, electronically-active substituent like a phenyl group can significantly modulate this stability.[1][2]

Structural and Mechanistic Considerations for Stability

The stability of a lactone is primarily dictated by a combination of ring strain, steric effects, and electronic effects. These factors influence the susceptibility of the endocyclic ester bond to nucleophilic attack, most commonly by water, leading to hydrolysis.

Ring Strain

γ-Lactones (5-membered rings) and δ-lactones (6-membered rings) are inherently more stable than their smaller counterparts (β-lactones, 4-membered rings) because their bond angles are closer to the ideal sp³ and sp² geometries, resulting in minimal angle strain.[3] Both γ- and δ-lactones are prevalent in nature, which attests to their thermodynamic stability.[4] In fact, 4-hydroxy acids often spontaneously cyclize to form the highly stable γ-lactone.[2][4]

The Influence of the 6-Phenyl Substituent on δ-Lactone Stability

The introduction of a phenyl group at the 6-position of a δ-lactone introduces both steric and electronic factors that can alter its stability relative to an unsubstituted γ-lactone.

• Steric Effects: A phenyl group is sterically demanding. Its presence at the 6-position, adjacent to the ring oxygen, can hinder the approach of a nucleophile (e.g., a water molecule or hydroxide ion) to the carbonyl carbon. This steric shield would be expected to decrease the rate of hydrolysis compared to an unsubstituted lactone.

• Electronic Effects: The phenyl group can exert electronic effects on the lactone ring. While a phenyl carbanion's lone pair is orthogonal to the pi system and cannot participate in resonance, the phenyl group as a substituent can influence the electron density of the ring through inductive and resonance effects.[5][6] The precise impact will depend on the mechanism of hydrolysis. In base-catalyzed hydrolysis, the rate-determining step is the nucleophilic attack on the carbonyl carbon. An electron-withdrawing phenyl group could slightly increase the electrophilicity of the carbonyl carbon, potentially increasing the rate of attack, though this is likely to be a minor effect compared to the steric hindrance. In acid-catalyzed hydrolysis, the first step is the protonation of the carbonyl oxygen. The electronic influence of the phenyl group on this step is less direct.

Given these considerations, it is hypothesized that the steric hindrance provided by the 6-phenyl group in a δ-lactone will be the dominant factor, leading to an overall greater hydrolytic stability compared to a simple, unsubstituted γ-lactone like γ-butyrolactone. However, without direct experimental data, this remains a well-founded hypothesis that requires empirical verification.

Comparative Analysis of Hydrolytic Stability

The most common pathway for lactone degradation in pharmaceutical formulations and under physiological conditions is hydrolysis. This can be catalyzed by acid or base, or proceed at a slower rate under neutral conditions.

Parameter	γ-Lactone (e.g., γ-Butyrolactone)	6-Phenyl-δ-Lactone	Rationale for Difference
Ring Strain	Low	Low	Both 5- and 6-membered rings have minimal angle strain.
Susceptibility to Acid-Catalyzed Hydrolysis	Moderate	Predicted to be Lower	The 6-phenyl group sterically hinders the approach of water to the protonated carbonyl.
Susceptibility to Base-Catalyzed Hydrolysis	Moderate	Predicted to be Lower	The bulky 6-phenyl group provides significant steric hindrance against the attack of the hydroxide ion on the carbonyl carbon.
Overall Predicted Stability	High	Predicted to be Higher	The steric protection afforded by the 6-phenyl group is expected to be the overriding factor contributing to enhanced stability.

Experimental Protocol for Comparative Hydrolysis Kinetics

To empirically determine the relative stability of a γ-lactone and a 6-phenyl-δ-lactone, a comparative hydrolysis kinetics study can be performed. The following protocol outlines a robust method using High-Performance Liquid Chromatography (HPLC) to monitor the degradation of the lactones over time at different pH values.

Materials and Reagents

• γ-Lactone (e.g., γ-butyrolactone)

• 6-Phenyl-δ-lactone

• HPLC-grade acetonitrile

• HPLC-grade methanol

• Deionized water

• Phosphate buffer (for pH 7.4)

• Hydrochloric acid (for pH 2)

• Sodium hydroxide (for pH 10)

• 0.45 µm syringe filters

Instrumentation

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 250 x 4.6 mm, 5 µm particles)

• pH meter

• Constant temperature water bath or incubator

Experimental Workflow

Caption: Experimental workflow for the comparative hydrolysis study.

Step-by-Step Methodology

• Preparation of Solutions:

  • Prepare 10 mM stock solutions of the γ-lactone and 6-phenyl-δ-lactone in acetonitrile.

  • Prepare aqueous buffer solutions at pH 2 (0.01 M HCl), pH 7.4 (phosphate buffered saline), and pH 10 (0.01 M NaOH).

• Initiation of Hydrolysis:

  • For each lactone and each pH condition, add 100 µL of the 10 mM lactone stock solution to 9.9 mL of the respective buffer in a sealed vial. This results in a final lactone concentration of 100 µM.

  • Vortex each solution gently to ensure homogeneity.

  • Place all vials in a constant temperature bath set to a physiologically relevant temperature, such as 37°C.

• Sampling:

  • At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24, and 48 hours), withdraw a 500 µL aliquot from each vial.

  • Immediately quench the reaction by diluting the aliquot with 500 µL of the HPLC mobile phase (e.g., 50:50 acetonitrile:water) in an HPLC vial.

  • Filter the quenched sample through a 0.45 µm syringe filter into a clean HPLC vial.

• HPLC Analysis:

  • Equilibrate the HPLC system with a suitable mobile phase (e.g., a gradient of acetonitrile and water) at a flow rate of 1 mL/min.[7]

  • Set the UV detector to a wavelength where both lactones show good absorbance (e.g., 205 nm for the γ-lactone and a higher wavelength for the phenyl-containing δ-lactone).

  • Inject a standard volume (e.g., 20 µL) of each sample onto the column.

  • Record the chromatograms and integrate the peak area corresponding to the parent lactone.

Data Analysis

• For each condition, plot the natural logarithm of the lactone peak area (ln[Area]) versus time.

• If the hydrolysis follows first-order kinetics, the plot will be linear. The slope of this line is equal to the negative of the observed rate constant (-k_obs).

• Calculate the half-life (t_1/2) for each condition using the formula: t_1/2 = 0.693 / k_obs.

• Compare the k_obs and t_1/2 values for the γ-lactone and the 6-phenyl-δ-lactone at each pH to determine their relative stability.

Visualization of Key Concepts

Chemical Structures

Caption: Simplified mechanism of base-catalyzed lactone hydrolysis.

Conclusion

The stability of lactone-containing drug candidates is a critical parameter that must be thoroughly evaluated during the drug development process. While both γ- and δ-lactones are generally stable ring systems, the presence of substituents can significantly alter their reactivity. Based on fundamental principles of steric and electronic effects, it is hypothesized that a 6-phenyl-δ-lactone will exhibit greater hydrolytic stability than a simple, unsubstituted γ-lactone due to steric hindrance at the site of nucleophilic attack. This guide provides the theoretical framework for this comparison and a detailed experimental protocol to enable researchers to generate the empirical data needed to confirm this hypothesis and make informed decisions in their drug design and development programs.

References

• Lactone Ring-opening Equilibria in Methanol by 1H NMR Analysis. PMC. Available at: [Link]

• High-Performance Liquid Chromatography Analysis of N-Acyl Homoserine Lactone Hydrolysis by Paraoxonases. ResearchGate. Available at: [Link]

• Comparatively Speaking: Esters vs. Lactones. Cosmetics & Toiletries. Available at: [Link]

• Automated High-Throughput Quantification of Phenyl-γ-valerolactones and Creatinine in Urine by Laser Diode Thermal Desorption. PMC. Available at: [Link]

• Steric and Stereoelectronic Effects in Organic Chemistry.

• HPLC Testing and Analysis - Detailed Guide for Accurate Results. Available at: [Link]

• High-performance liquid chromatographic technique for the simultaneous determination of lactone and hydroxy acid forms of camptothecin and SN-38 in tissue culture media and cancer cells. PubMed. Available at: [Link]

• Steric vs Electronic Effects: A New Look Into Stability of Diastereomers, Conformers and Constitutional Isomers. Semantic Scholar. Available at: [Link]

• NMR Reaction-Monitoring as a Process Analytical Technique. Pharmaceutical Technology. Available at: [Link]

• Synthesis and 1H NMR Spectroscopic Elucidation of Five- and Six- Membered D‑Ribonolactone Derivatives. IQ UFRGS. Available at: [Link]

• Lactone. Wikidoc. Available at: [Link]

• On-line NMR reaction monitoring. Magritek. Available at: [Link]

• Steric effects vs. electron delocalization: a new look into the stability of diastereomers, conformers and constitutional isomers. ChemRxiv. Available at: [Link]

• HPLC analysis of lactacystin hydrolysis and demonstration of formation... ResearchGate. Available at: [Link]

• 20-O-acylcamptothecin derivatives: evidence for lactone stabilization. PubMed. Available at: [Link]

• Steric effects vs. electron delocalization: a new look into the stability of diastereomers, conformers and constitutional isomers. RSC Publishing. Available at: [Link]

• Microbial Biosynthesis of Lactones: Gaps and Opportunities towards Sustainable Production. Available at: [Link]

• Synthesis of δ-Valerolactone Using Stable Hydrogen Peroxide Derivatives. ResearchGate. Available at: [Link]

• Ab initio study of the substituent effects on the relative stability of the E and Z conformers of phenyl esters. Stereoelectronic effects on the reactivity of the carbonyl group. PubMed. Available at: [Link]

• Is Phenyl an Ortho/Para or Meta Director? Chemistry Steps. Available at: [Link]

• Catalytic Production of δ-Valerolactone (DVL) from Biobased 2-Hydroxytetrahydropyran (HTHP) – Combined Experimental and Model. OSTI.GOV. Available at: [Link]

• Which is more stable? A phenyl carbanion or a disubstituted vinylic carbanion? Chemistry Stack Exchange. Available at: [Link]

• Thermodynamically controlled hydrolysis of PenG to 6‐APA, followed by a... ResearchGate. Available at: [Link]

• Process for preparing delta-valerolactone in the gas phase. Google Patents.

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• 3. download.e-bookshelf.de [download.e-bookshelf.de]
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A Senior Application Scientist's Guide to the Validation of Enantiomeric Purity for 6-phenyltetrahydro-2H-pyran-2-one via GC-MS

In the landscape of pharmaceutical development and fine chemical synthesis, establishing the stereochemical identity of a molecule is not merely a procedural step but a cornerstone of quality, safety, and efficacy. For chiral molecules like 6-phenyltetrahydro-2H-pyran-2-one, a key building block and potential pharmacophore, the biological activity can reside in a single enantiomer, while the other may be inactive or even deleterious.[1][2] Therefore, a robust, validated analytical method for quantifying enantiomeric purity is non-negotiable.

This guide provides an in-depth comparison of methodologies for validating the enantiomeric purity of 6-phenyltetrahydro-2H-pyran-2-one using Gas Chromatography-Mass Spectrometry (GC-MS). We will move beyond a simple protocol, exploring the causal-driven choices in method development, the principles of a self-validating system, and a comparative analysis of critical components, all grounded in authoritative regulatory standards.

The Foundational Principle: Why Chiral GC-MS?

Gas chromatography is an ideal technique for analyzing volatile and semi-volatile compounds like many lactones.[3][4] The power of chiral GC lies in the stationary phase. Unlike standard columns, a Chiral Stationary Phase (CSP) creates a chiral environment within the column. The separation mechanism relies on the formation of transient diastereomeric complexes between the enantiomers of the analyte and the chiral selector of the CSP.[5][6] These complexes have different association energies, leading to different retention times and, consequently, separation.

Cyclodextrin-based CSPs have become the mainstream choice for chiral GC due to their versatility and high enantioselectivity for a wide range of compounds, including lactones.[5][7][8] These cyclic oligosaccharides have a toroidal shape, creating a chiral cavity into which one of the enantiomers may fit preferentially, a process driven by interactions like hydrogen bonding and van der Waals forces.[5] Coupling this separation power with a Mass Spectrometer (MS) provides definitive identification based on mass-to-charge ratio and fragmentation patterns, adding a layer of specificity that is critical for regulatory submissions.[2][9]

Experimental Workflow: A Self-Validating System

A robust analytical method is a self-validating system, incorporating checks and balances from sample preparation to final data reporting. The workflow below illustrates the key stages for determining the enantiomeric purity of 6-phenyltetrahydro-2H-pyran-2-one.

Caption: Workflow for Validation of Enantiomeric Purity via GC-MS.

Comparative Analysis of Chiral Stationary Phases (CSPs)

The choice of the chiral column is the most critical parameter in developing a successful separation. For lactones, derivatized cyclodextrins are highly effective.[10] The nature of the derivative on the cyclodextrin (e.g., methylation, acetylation) and the size of the cyclodextrin ring (β- or γ-) dramatically influence selectivity.[4]

Below is a comparative guide to aid in selecting an appropriate CSP for 6-phenyltetrahydro-2H-pyran-2-one. The data presented are illustrative, based on typical performance characteristics for these phase types.

Chiral Stationary Phase (CSP)	Principle Selector	Typical Resolution (Rs) for Lactones	Typical Analysis Time (min)	Key Advantages	Considerations
Permethylated β-Cyclodextrin	Heptakis(2,3,6-tri-O-methyl)-β-cyclodextrin	1.5 - 2.5	25 - 40	Broad applicability, well-documented for many chiral classes.	May show peak broadening for more volatile compounds.
Trifluoroacetylated γ-Cyclodextrin	Octakis(3-O-butanoyl-2,6-di-O-pentyl)-γ-cyclodextrin	2.0 - 4.0	20 - 35	Excellent for larger analytes, often provides higher resolution.[4]	Can be more expensive; selectivity is highly specific.
Hydroxypropylated β-Cyclodextrin	Hydroxypropyl-β-cyclodextrin	1.2 - 2.0	30 - 50	Good for compounds capable of hydrogen bonding.	Lower thermal stability compared to other derivatives.

Decision Logic for CSP Selection

The process of selecting and optimizing a CSP is systematic. It begins with screening, followed by methodical optimization of chromatographic parameters.

Caption: Decision tree for chiral stationary phase (CSP) selection.

Detailed Protocol: GC-MS Method Validation

Method validation demonstrates that an analytical procedure is suitable for its intended purpose.[11] The protocol must adhere to guidelines from bodies like the International Council for Harmonisation (ICH), specifically guideline Q2(R1).[12][13]

Instrumentation and Conditions (Starting Point)

• GC-MS System: Gas chromatograph with a split/splitless injector coupled to a Mass Spectrometer (e.g., single quadrupole).

• Column: Rt-βDEXsm (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar permethylated β-cyclodextrin column.[3]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector: 250 °C, Split ratio 50:1 (to prevent column overload, which is common in chiral separations[4]).

• Oven Program: 120 °C (hold 1 min), ramp at 2 °C/min to 200 °C, hold for 5 min. Rationale: Chiral separations are highly temperature-sensitive; a slow ramp rate is crucial for achieving resolution.[14]

• MS Conditions:

  • Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor the molecular ion (M+) and key, high m/z fragment ions to enhance sensitivity and selectivity. Based on the structure, potential ions to monitor would include those related to the phenyl group and the lactone ring fragmentation.[15][16]

Validation Parameters and Acceptance Criteria (per ICH Q2(R1))

Parameter	Experimental Procedure	Acceptance Criteria	Rationale & Citation
Specificity	1. Inject a blank (solvent).2. Inject the desired enantiomer.3. Inject the undesired enantiomer.4. Inject a racemic mixture.	The blank should show no interfering peaks. Retention times should be unique for each enantiomer. The MS spectrum should confirm peak identity.	Demonstrates that the method can unequivocally assess the analyte in the presence of other components, including its counter-enantiomer.[12]
Limit of Quantitation (LOQ)	Prepare and inject a series of dilutions of the undesired enantiomer spiked into the desired enantiomer.	The LOQ is the lowest concentration that can be determined with acceptable precision and accuracy (e.g., Signal-to-Noise ratio > 10). Typically required to be ≤ 0.1%.	Defines the lower limit of the method for reliably quantifying the impurity (undesired enantiomer).[11]
Linearity	Prepare at least 5 concentrations of the undesired enantiomer, from the LOQ to 150% of the specification limit (e.g., LOQ, 0.1%, 0.5%, 1.0%, 1.5%). Plot peak area vs. concentration.	Correlation coefficient (r²) ≥ 0.99. The y-intercept should be close to zero.	Confirms a proportional relationship between concentration and detector response over the analytical range.[12]
Precision (Repeatability)	Prepare 6 replicate samples at a target concentration (e.g., 1% of the undesired enantiomer). Inject and analyze.	Relative Standard Deviation (RSD) ≤ 10%.	Measures the method's precision under the same operating conditions over a short interval of time.
Accuracy	Analyze samples of the desired enantiomer spiked with known amounts of the undesired enantiomer at 3 levels (e.g., LOQ, 100%, and 150% of the specification limit), in triplicate.	Percent recovery should be within 80-120% for impurity analysis.[17]	Measures the closeness of the experimental value to the true value.[12]
Robustness	Deliberately introduce small variations in method parameters (e.g., oven ramp rate ±0.2°C/min, flow rate ±0.1 mL/min, injector temp ±5°C) and assess the impact on resolution and quantification.	The resolution between enantiomers should remain > 1.5. Quantification should not be significantly affected.	Demonstrates the method's reliability with respect to small, deliberate variations in its parameters.

Conclusion

The validation of an enantiomeric purity method by GC-MS is a rigorous, systematic process that underpins the quality control of chiral molecules like 6-phenyltetrahydro-2H-pyran-2-one. Success hinges on a logical approach to column selection, a deep understanding of the chromatographic principles at play, and strict adherence to established validation guidelines such as ICH Q2(R1). By explaining the causality behind experimental choices—from the slow temperature ramps required for resolving thermally sensitive diastereomeric complexes to the use of SIM mode for achieving trace-level quantitation—this guide provides researchers with the framework to develop and validate a method that is not only scientifically sound but also regulatorily compliant. The ultimate goal is a trustworthy, self-validating system that ensures the stereochemical integrity of the final product.

References

• ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance.
• U.S. Food and Drug Administration. (n.d.). FDA Guidance on Analytical Method Validation.
• ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation.
• U.S. Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures.
• U.S. Food and Drug Administration. (n.d.). FDA Guidance for Industry: Q2B Validation of Analytical Procedures: Methodology.
• LCGC International. (2023, August 25). Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool.
• Analytical Methods (RSC Publishing). (n.d.). Novel derivatized cyclodextrin as a stationary phase in gas chromatography for separating chiral and achiral compounds.
• Asif, N., et al. (n.d.). Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones.
• MDPI. (2025, April 14). Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases.
• ICH. (2005, November). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1).
• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• BenchChem. (2025). Determining the Enantiomeric Purity of 6-Methoxydihydro-2h-pyran-3(4h)-one: A Comparative Guide.
• ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide.
• ResearchGate. (n.d.). Recent development of cyclodextrin chiral stationary phases and their applications in chromatography.
• Preprints.org. (2025, March 9). Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases.
• BenchChem. (2025). validating the enantiomeric purity of (-)-Ambroxide using chiral chromatography.
• BenchChem. (2025). Application Note: Enantiomeric Separation of N-Acyl Homoserine Lactones using Gas Chromatography-Mass Spectrometry.
• BenchChem. (2025). Application Note: Mass Spectrometry Analysis of 6-Methoxydihydro-2h-pyran-3(4h)-one.
• Efor Group. (n.d.). Validation of analytical procedures according to the ICH guidelines.
• PubMed. (2010, December 1). Development and validation of a GC method for quantitative determination of enantiomeric purity of a proline derivative.
• Agilent. (2011). Lactones Analysis of lactones for their optical purity.
• Spectroscopy Online. (2022, April 15). System Suitability and Validation for Chiral Purity Assays of Drug Substances.
• SciSpace. (n.d.). Enantiomer Analysis of Chiral Lactones in Foods by On-Line Coupled Reversed-Phase Liquid Chromatography-Gas.
• Sorbent Technologies, Inc. (2020, December 7). CHIRAL GC (PART 2 OF 2).
• ACS Publications. (n.d.). Enantiomer Analysis of Chiral Lactones in Foods by On-Line Coupled Reversed-Phase Liquid Chromatography-Gas.
• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC.
• The Royal Society of Chemistry. (n.d.). Efficient and flexible Synthesis of Chiral γ- and δ-Lactones.
• ResearchGate. (n.d.). The mass spectrum analysis and structure of 4H-pyran-4-one, 2, 3-dihydro-3, 5-dihydroxy-6- methyl (6.07%).
• PubMed. (2023, February 1). Comprehensive chiral GC-MS/MS and LC-MS/MS methods for identification and determination of N-acyl homoserine lactones.
• Phenomenex. (n.d.). Chiral HPLC Column.
• BenchChem. (2025, June 1). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development.
• Pharma Knowledge Forum. (2024, March 7). Secrets of Chiral Gas Chromatography (Chiral GC): How to Understand.
• Wiley Online Library. (2000). Mass spectra of new substituted 2-amino-4H-pyrans: a retro-Diels-Alder reaction pattern.
• NIST. (n.d.). 2H-Pyran-2-one. In NIST Chemistry WebBook.
• MDPI. (2021, August 13). Gas Chromatography Multiresidue Method for Enantiomeric Fraction Determination of Psychoactive Substances in Effluents and River Surface Waters.
• SCISPEC. (n.d.). Enantiomeric Composition of Essential Oils by Chiral GC/MS.
• SciSpace. (n.d.). Enantioselective approach to the asymmetric synthesis of (6R)- hydroxymethyl-5,6-dihydro-2H-pyran-2.

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• 2. pharmaguru.co [pharmaguru.co]
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• 17. mdpi.com [mdpi.com]

Distinguishing 6-Phenyltetrahydro-2H-pyran-2-one from Structural Isomers

This guide outlines a rigorous, evidence-based approach to distinguishing 6-phenyltetrahydro-2H-pyran-2-one (a

-lactone) from its structural isomers, primarily its -lactone counterparts (e.g., 5-benzyl-dihydrofuran-2-one or substituted -valerolactones).

The differentiation relies on the distinct conformational properties of the 6-membered chair-like ring versus the 5-membered envelope ring, which manifest clearly in Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Content Type: Technical Comparison Guide Audience: Synthetic Chemists, Analytical Scientists, Drug Discovery Researchers

Structural Landscape & The Challenge

In medicinal chemistry and metabolite analysis (specifically flavan-3-ol catabolism), the "phenyl-valerolactone" scaffold is ubiquitous. The primary challenge is distinguishing the

-lactone (6-membered ring) from the -lactone (5-membered ring) isomers. These isomers often co-elute in HPLC and have identical molecular weights ( g/mol ), making low-resolution MS insufficient.

The Target vs. The Isomers[1]

• Target: 6-phenyltetrahydro-2H-pyran-2-one (6-phenyl-

  -valerolactone).

  • Structure: A 6-membered saturated ring with a phenyl group adjacent to the ester oxygen.

  • Conformation: Adopts a chair conformation, placing the bulky phenyl group in an equatorial position to minimize 1,3-diaxial interactions.

• Primary Isomer (Ring Size): 5-benzyl-dihydrofuran-2(3H)-one (or related

  -lactone isomers).

  • Structure: A 5-membered saturated ring.[1]

  • Conformation: Adopts an envelope or twist conformation.

Spectroscopic Differentiation Strategy

The most reliable method for differentiation is a combination of IR Spectroscopy (for carbonyl environment) and

H NMR (for ring conformation via coupling constants).

A. Infrared Spectroscopy (The "Quick Check")

The ring strain in lactones directly influences the vibrational frequency of the carbonyl group.[1] This is the fastest non-destructive test.

Feature	-Lactone (Target)	-Lactone (Isomer)	Mechanism
C=O[2][1] Stretch	1735 – 1750 cm	1770 – 1795 cm	Ring strain in the 5-membered -lactone increases the bond order of the C=O, shifting it to a higher wavenumber.

Expert Insight: If your crude material shows a split peak or a shoulder around 1775 cm

, you likely have significant -lactone contamination or isomerization.

B. Nuclear Magnetic Resonance ( H NMR)

NMR provides definitive structural proof by analyzing the coupling constants (

) of the proton at the chiral center (H6).

• Target (6-Phenyl-

  -lactone):

  • Signal: H6 (benzylic,

    -to-oxygen).

  • Shift:

    5.2 – 5.4 ppm.

  • Multiplicity: Doublet of doublets (dd).

  • Coupling (

    ): Large axial-axial coupling ( Hz) and smaller axial-equatorial coupling ( Hz).

  • Interpretation: The large

    value confirms the proton is axial, consistent with a 6-membered chair where the phenyl group is equatorial.

• Isomer (

  -Lactone):

  • Signal: H5 (or equivalent

    -to-oxygen).

  • Shift: Often slightly downfield (

    5.4 – 5.6 ppm) due to ring current effects or anisotropy differences.

  • Coupling: Typically appears as a triplet or dd with intermediate coupling (

    Hz) .

  • Interpretation: The 5-membered ring lacks the rigid axial-axial geometry, preventing the observation of the distinct 10+ Hz coupling.

C. Mass Spectrometry (Fragmentation)

While molecular ions are identical, fragmentation pathways differ under Electron Ionization (EI).

• -Lactone: Often exhibits a Retro-Diels-Alder (RDA) type fragmentation or loss of CO if conditions allow, but characteristic loss of water ( ) and CO ( ) is standard.

• Diagnostic Ion: The

  -lactone often yields a stabilized ion at 104 (styrene radical cation) if the ring opens and cleaves benzylically, whereas -lactones with benzyl side chains may favor tropylium ion formation ( 91).

Experimental Protocol: Characterization Workflow

Materials Required[2][3][4][5][6][7][8][9][10][11]

• Solvent: CDCl

  (Chloroform-d) is preferred for NMR to prevent H-bonding shifts.

• Internal Standard: TMS (Tetramethylsilane) for 0.00 ppm reference.

• Equipment: FTIR Spectrometer (ATR or KBr), 400 MHz+ NMR.

Step-by-Step Methodology

• Isolation: Ensure the sample is dried under high vacuum (< 1 mbar) for 4 hours to remove solvents that may obscure the 1700-1800 cm

  IR region (e.g., residual ethyl acetate).

• FTIR Analysis:

  • Place neat oil/solid on the ATR crystal.

  • Acquire 16 scans.

  • Decision Point: If peak max > 1760 cm

    , suspect -lactone. If ~1740 cm , proceed to NMR for confirmation.
• H NMR Acquisition:

  • Dissolve ~10 mg sample in 0.6 mL CDCl

    .

  • Acquire spectrum with sufficient relaxation delay (d1 = 2s) to ensure accurate integration.

• Data Processing:

  • Focus on the region 5.0 – 5.5 ppm .

  • Perform peak picking and calculate coupling constants (

    in Hz).

  • Verification: Check the C2-H region (2.4 – 2.7 ppm). In the

    -lactone, these protons are distinct (axial/equatorial) and show geminal coupling.

Decision Logic & Visualization

The following diagram illustrates the logical workflow to definitively identify the 6-phenyl-

-lactone.

Figure 1: Decision tree for the spectroscopic identification of phenyl-substituted lactones.

Summary Data Table

Parameter	6-Phenyl- -valerolactone	5-Phenyl- -valerolactone
Ring Size	6-Membered (Chair)	5-Membered (Envelope)
IR	1735 – 1745 cm	1770 – 1785 cm
H NMR (H- -O)	5.3 ppm (dd , Hz)	5.5 ppm (m or t, Hz)
C NMR (C=O)	171 – 172 ppm	176 – 178 ppm
Physical State	Solid (mp 118-121°C)	Often Oil or Low-melting solid

References

• NIST Chemistry WebBook. 2H-Pyran-2-one, tetrahydro-6-pentyl- (Analogous Delta-Lactone Spectra). National Institute of Standards and Technology. [Link]

• Mena, P., et al. (2019). Phenyl-γ-valerolactones and phenylvaleric acids, the main colonic metabolites of flavan-3-ols: synthesis, analysis, bioavailability, and bioactivity. Natural Product Reports. [Link]

• Spectroscopy Online. The Carbonyl Group, Part I: Introduction (IR differentiation of lactones).[Link]

Sources

• 1. spcmc.ac.in [spcmc.ac.in]
• 2. New γ-Halo-δ-lactones and δ-Hydroxy-γ-lactones with Strong Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Benchmarking Guide to the Synthetic Routes for 6-Phenyltetrahydro-2H-pyran-2-one

Introduction

The 6-phenyltetrahydro-2H-pyran-2-one, also known as δ-phenyl-δ-valerolactone, is a significant heterocyclic scaffold. Its structure is a key motif in various biologically active natural products and serves as a valuable building block in medicinal chemistry and materials science. The development of efficient, stereoselective, and scalable synthetic routes to access this and related δ-lactones is a critical objective for researchers in drug discovery and organic synthesis.

This guide provides an in-depth, objective comparison of the primary synthetic strategies for producing 6-phenyltetrahydro-2H-pyran-2-one. We move beyond simple procedural lists to dissect the causality behind experimental choices, offering field-proven insights into the strengths and limitations of each approach. The methodologies discussed range from classic, robust transformations to modern, elegant catalytic systems, providing a comprehensive resource for laboratory and process chemists.

Comparative Overview of Synthetic Strategies

The synthesis of 6-phenyltetrahydro-2H-pyran-2-one can be broadly categorized into three distinct approaches: ring expansion of a cyclic precursor, intramolecular cyclization of a linear precursor, and advanced catalytic constructions. Each strategy offers a unique set of advantages concerning starting material availability, reaction efficiency, and control over stereochemistry.

Synthetic Strategy	Key Transformation	Typical Yields (%)	Primary Reagents/Catalysts	Key Advantages	Primary Limitations
1. Baeyer-Villiger Oxidation	Ring expansion of 2-phenylcyclopentanone	70-95%	Peracids (m-CPBA), H₂O₂/Lewis Acids, or Baeyer-Villiger Monooxygenases (BVMOs)	High yields, reliable, well-established, potential for high enantioselectivity with biocatalysis.	Use of potentially explosive peracids, regioselectivity can be an issue with complex substrates.[1][2][3]
2. Intramolecular Lactonization	Cyclization of 5-hydroxy-5-phenylpentanoic acid	60-85%	Acid catalysts (p-TsOH, H₂SO₄), dehydrating agents (DCC)	Direct and conceptually simple, utilizes fundamental organic reactions.	Requires synthesis of the hydroxy acid precursor, risk of side reactions like elimination.
3. Pd-Catalyzed C(sp³)–H Olefination	γ-C–H activation of a carboxylic acid and olefination	65-80%	Pd(OAc)₂, oxidant (Ag₂CO₃), ligand, olefin	High atom economy, direct functionalization of C-H bonds, novel bond formation.	Requires specialized catalysts and ligands, may have limited substrate scope, higher cost.[4]

Strategy 1: Ring Expansion via Baeyer-Villiger Oxidation

The Baeyer-Villiger (B-V) oxidation is a cornerstone reaction in organic synthesis for converting ketones into esters or lactones.[2] The reaction involves the oxidation of a ketone with a peracid or other oxidants, leading to the insertion of an oxygen atom adjacent to the carbonyl group.[3][5] For the synthesis of 6-phenyltetrahydro-2H-pyran-2-one, the logical precursor is 2-phenylcyclopentanone.

Mechanistic Rationale: The reaction proceeds via the Criegee intermediate, formed by the nucleophilic attack of the peracid on the protonated ketone.[5] The subsequent step is a concerted rearrangement where a carbon atom migrates to the adjacent oxygen, displacing the carboxylate leaving group. The regioselectivity of this migration is predictable, with the group best able to stabilize a positive charge migrating preferentially. The established migratory aptitude is: tertiary alkyl > secondary alkyl > phenyl > primary alkyl > methyl.[2] In the case of 2-phenylcyclopentanone, the more substituted tertiary carbon migrates, leading to the desired δ-lactone.

Diagram: Baeyer-Villiger Oxidation Pathway

Caption: Workflow of the Baeyer-Villiger oxidation for lactone synthesis.

Experimental Protocol: Synthesis via m-CPBA Oxidation

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 2-phenylcyclopentanone (5.0 g, 31.2 mmol) in anhydrous dichloromethane (100 mL). Cool the solution to 0 °C in an ice bath.

• Reagent Addition: In a separate beaker, dissolve meta-chloroperoxybenzoic acid (m-CPBA, 77% purity, 8.4 g, 37.4 mmol) in dichloromethane (50 mL). Add this solution dropwise to the stirred ketone solution over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour and then warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ketone is consumed (typically 4-6 hours).

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (50 mL). Separate the organic layer. Wash the organic layer sequentially with 10% aqueous sodium sulfite (2 x 30 mL) to remove excess peroxide, saturated sodium bicarbonate (2 x 30 mL), and brine (30 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure. Purify the resulting crude oil by silica gel column chromatography (eluent: 20-30% ethyl acetate in hexanes) to yield 6-phenyltetrahydro-2H-pyran-2-one as a colorless oil.

Expert Insight: The choice of m-CPBA is classic due to its commercial availability and good reactivity. However, for larger-scale synthesis, safer alternatives like hydrogen peroxide in combination with a Lewis acid or biocatalytic approaches using Baeyer-Villiger monooxygenases (BVMOs) should be considered. BVMOs offer the significant advantage of performing the reaction under mild, environmentally friendly conditions and can achieve very high enantioselectivity, which is crucial for pharmaceutical applications.[1][3]

Strategy 2: Intramolecular Cyclization of a Linear Precursor

This strategy represents a fundamental approach to lactone formation, relying on the intramolecular esterification of a suitable hydroxycarboxylic acid. The key precursor is 5-hydroxy-5-phenylpentanoic acid, which can be synthesized through various multi-step routes, for example, via the reduction of a corresponding keto-acid or the alkylation of a malonic ester derivative.

Mechanistic Rationale: The cyclization, or lactonization, is typically catalyzed by an acid. The acid protonates the carboxylic acid carbonyl, activating it towards nucleophilic attack by the distal hydroxyl group. A subsequent dehydration step yields the stable six-membered δ-lactone ring. The efficiency of this process is governed by the thermodynamic stability of the resulting ring and the kinetic favorability of the intramolecular reaction over intermolecular polymerization.

Diagram: Intramolecular Lactonization Pathway

Caption: General workflow for acid-catalyzed intramolecular lactonization.

Experimental Protocol: Acid-Catalyzed Cyclization

• Preparation: To a 250 mL round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 5-hydroxy-5-phenylpentanoic acid (5.0 g, 25.7 mmol) and toluene (150 mL).

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.25 g, 1.3 mmol).

• Reaction: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as it is formed. Continue refluxing until no more water is collected (typically 3-5 hours). Monitor the reaction by TLC to confirm the consumption of the starting material.

• Workup: Allow the reaction mixture to cool to room temperature. Transfer the toluene solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) to neutralize the acid catalyst, followed by brine (50 mL).

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene under reduced pressure. The crude product can be purified by vacuum distillation or silica gel chromatography to afford the pure lactone.

Expert Insight: The Dean-Stark apparatus is crucial for driving the equilibrium towards the product by removing water. While effective, this method's main drawback is the need to first synthesize the linear hydroxy acid precursor, which can add several steps to the overall sequence. For substrates sensitive to strong acid and high temperatures, milder methods employing reagents like dicyclohexylcarbodiimide (DCC) or 2-chloro-1-methylpyridinium iodide (Mukaiyama's reagent) can be employed at room temperature.

Strategy 3: Palladium-Catalyzed γ-C(sp³)–H Olefination

Representing the cutting edge of synthetic methodology, this approach constructs the δ-lactone ring by directly activating a typically inert C(sp³)–H bond. A general method involves the palladium-catalyzed activation of a γ-C–H bond in an aliphatic carboxylic acid, followed by olefination, which forges the final C-C bond of the ring system.[4]

Mechanistic Rationale: This strategy relies on a directed C–H activation event. The carboxylic acid substrate coordinates to the palladium catalyst, forming a cyclometalated intermediate. This directed palladation at the γ-position is followed by coordination and insertion of an olefin (e.g., an acrylate). Subsequent reductive elimination forms the C-C bond and closes the lactone ring, regenerating the active palladium catalyst.

Diagram: Pd-Catalyzed C-H Activation/Lactonization

Caption: Conceptual workflow for the synthesis of δ-lactones via C-H activation.

Experimental Protocol: General Procedure for C-H Lactonization

Note: This is a general protocol based on related transformations and should be optimized for the specific substrate.

• Preparation: In an oven-dried Schlenk tube under an inert atmosphere (e.g., argon), combine the appropriate carboxylic acid precursor (1.0 equiv), palladium(II) acetate (Pd(OAc)₂, 10 mol%), a suitable ligand (e.g., a phosphine or N-heterocyclic carbene ligand, 12 mol%), and an oxidant such as silver carbonate (Ag₂CO₃, 2.0 equiv).

• Reagent Addition: Add the olefin partner (e.g., benzyl acrylate, 1.5 equiv) and a high-boiling, anhydrous solvent such as hexafluoroisopropanol (HFIP).

• Reaction: Seal the tube and heat the reaction mixture in a pre-heated oil bath at 120 °C for 12-24 hours. Monitor the reaction by taking aliquots and analyzing via GC-MS or LC-MS.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst and silver salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue by silica gel column chromatography to isolate the desired δ-lactone.[4]

Expert Insight: This method is highly attractive from an atom- and step-economy perspective. It bypasses the need for pre-functionalized starting materials by directly converting C-H bonds. However, the development can be challenging. Success is highly dependent on finding the optimal combination of catalyst, ligand, oxidant, and solvent. The cost of palladium and specialized ligands can also be a significant consideration for large-scale production.

Conclusion

The synthesis of 6-phenyltetrahydro-2H-pyran-2-one can be achieved through several effective routes, each with distinct advantages.

• The Baeyer-Villiger oxidation stands out as a robust and high-yielding method, particularly when chemo- and enantioselectivity are required, making the biocatalytic variant exceptionally powerful for pharmaceutical applications.

• Intramolecular lactonization remains a reliable, albeit often longer, route that relies on fundamental and well-understood chemical principles. It is a workhorse for producing racemic or achiral versions of the target.

• Modern catalytic methods , such as palladium-catalyzed C-H activation, represent the future of efficient synthesis. While currently more specialized, they offer unparalleled elegance and atom economy, paving the way for more sustainable chemical manufacturing.

The choice of synthetic route will ultimately depend on the specific requirements of the project, including scale, cost, desired purity, and the need for stereochemical control. This guide provides the foundational data and experimental context necessary for researchers, scientists, and drug development professionals to make an informed decision.

References

• One-pot Sequential Organocatalytic Michael-Tishchenko-Lactonization Reactions. Synthesis of Enantioenriched 4,5.
• Synthesis of (S)(-)-4,4-Dimethyl-6-phenyl-tetrahydro-pyran-2-one. Source: Letters in Organic Chemistry.
• Baeyer–Villiger Oxid
• Asymmetric Synthesis of 6-Substituted-5,6-dihydro-2H-pyran-2-ones. Source: BenchChem.
• Baeyer-Villiger Oxid
• Baeyer-Villiger Oxid
• Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks.
• Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products. Source: RSC Advances (via PMC).
• delta-Valerolactone synthesis. Source: ChemicalBook.
• Asymmetric Synthesis of Functionalized Dihydro- and Tetrahydropyrans via an Organocatalytic Domino Michael–Hemiacetalization Reaction. Source: Molecules (via PMC).
• 6-Tridecyltetrahydro-2H-pyran-2-one: A Comprehensive Technical Review. Source: BenchChem.

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optical rotation reference values for (R)- and (S)-6-phenyltetrahydro-2H-pyran-2-one

Publish Comparison Guide: Optical Rotation Reference Values for (R)- and (S)-6-Phenyltetrahydro-2H-pyran-2-one

Executive Summary

6-Phenyltetrahydro-2H-pyran-2-one (also known as 5-phenyl-5-valerolactone) is a critical chiral building block in organic synthesis and drug development. Its enantiomers serve as highly specific intermediates in the synthesis of

(sigma-1) receptor ligands, which are actively investigated for their potent analgesic and antitumor properties[1]. Because the spatial orientation of the phenyl group at the C6 position dictates the molecule's binding affinity within hydrophobic receptor pockets, rigorous stereochemical validation is mandatory[1]. This guide provides the definitive optical rotation reference values for the (R)- and (S)-enantiomers and outlines a self-validating analytical protocol to ensure scientific integrity during synthesis or resolution.

Mechanistic Context & Structural Analysis

The chirality at the C6 position of the tetrahydropyran-2-one ring governs the molecule's three-dimensional conformation. While advanced techniques like X-ray crystallography or Vibrational Circular Dichroism (VCD) provide absolute configuration, optical rotation (

) remains the gold standard for the rapid, non-destructive assessment of bulk enantiomeric purity in the laboratory.

The specific rotation is highly dependent on the solvent environment. Chloroform (CHCl

) is universally preferred for this specific lactone because it effectively solvates both the polar ester linkage and the hydrophobic phenyl ring without inducing molecular aggregation that could skew the rotation of plane-polarized light[2].

Optical Rotation Reference Values

To ensure accurate benchmarking across different batches, the following literature reference values must be used. The values are standardized for the Sodium D-line (589 nm) at 25 °C.

Enantiomer	Specific Rotation	Concentration ( )	Solvent	Enantiomeric Excess (ee)
(R)-6-phenyltetrahydro-2H-pyran-2-one		g/100 mL	Anhydrous CHCl	98%[2]
(S)-6-phenyltetrahydro-2H-pyran-2-one		g/100 mL	Anhydrous CHCl	>98% (Symmetric)

Note: The magnitude of specific rotation is highly sensitive to chemical impurities. A lower-than-expected optical rotation may indicate either partial racemization or the presence of achiral synthetic byproducts.

Experimental Protocol: Polarimetry & Orthogonal Validation

As a Senior Application Scientist, I mandate that optical rotation never be used in isolation. It must be executed as part of a self-validating system paired with chiral chromatography to distinguish between chemical impurities and true enantiomeric mixing.

Phase 1: Sample Preparation & Polarimetry

• Solvent Preparation : Use strictly anhydrous, HPLC-grade chloroform (CHCl

  ). Causality: Trace moisture alters the refractive index of the solvent and can interact with the lactone carbonyl, leading to non-linear deviations in the observed rotation angle.

• Sample Weighing : Accurately weigh 10.0 mg of the purified lactone using a calibrated microbalance.

• Dissolution : Transfer the solid to a class-A 1.0 mL volumetric flask. Dissolve completely in CHCl

  and dilute exactly to the mark to achieve a concentration of (1 g / 100 mL)[2].

• Blank Calibration : Fill a 100 mm (1 dm) quartz polarimeter cell with pure anhydrous CHCl

  . Zero the polarimeter at 589 nm (Sodium D-line) and 25 °C. Causality: This step is critical to eliminate background optical activity caused by structural stresses in the quartz cell or trace solvent impurities.

• Measurement : Flush the cell with the sample solution, ensuring no air bubbles are present in the light path. Record the observed rotation (

  ). Calculate the specific rotation using Biot's formula: . Take 5 distinct readings and average the results to minimize random instrumental error.

Phase 2: Orthogonal Validation via Chiral HPLC To confirm that a diminished optical rotation is definitively due to enantiomeric mixing, perform chiral HPLC validation[3].

• Column : Daicel Chiralcel OB-H (or equivalent chiral stationary phase)[3].

• Mobile Phase : Hexane / Isopropanol (e.g., 80:20 v/v)[3].

• Flow Rate & Detection : 1.0 mL/min, UV detection at 254 nm[3]. Causality: The chiral stationary phase interacts differentially with the transient diastereomeric complexes formed by the (R) and (S) enantiomers. This allows for baseline separation and exact integration of the enantiomeric excess (ee), which must mathematically correlate with the polarimetry data.

Synthesis & Resolution Workflow

The following diagram illustrates the standard chemoenzymatic workflow used to isolate these enantiomers from a racemic mixture and validate their stereochemistry.

Workflow for the enantiomeric resolution and optical validation of 6-phenyltetrahydro-2H-pyran-2-one.

References

1.[2] Clarke, M. L., et al. "Supporting Information: New phosphine-diamine and phosphine-amino-alcohol tridentate ligands for ruthenium catalysed enantioselective hydrogenation." ResearchGate. URL: 2.[1] "Chemoenzymatic synthesis of 2,6-disubstituted tetrahydropyrans with high s1 receptor affinity, antitumor and analgesic." ArTS - units.it. URL: 3.[3] "Electronic Supplementary Information." Rsc.org. URL:

Sources

• 1. arts.units.it [arts.units.it]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]

Safety & Regulatory Compliance

Operational and Disposal Guide: 6-Phenyltetrahydro-2H-pyran-2-one

As a Senior Application Scientist, I recognize that ensuring laboratory safety goes beyond simply reading a Safety Data Sheet (SDS); it requires a fundamental, mechanistic understanding of the chemicals in your workflow. 6-phenyltetrahydro-2H-pyran-2-one (CAS: 10413-17-9) is a versatile

-lactone frequently utilized as a critical intermediate in enantioselective [1] and [2].

This technical guide provides researchers and drug development professionals with a self-validating, step-by-step protocol for the handling, isolation, and proper disposal of this compound, ensuring compliance, safety, and operational excellence.

Physicochemical Properties & Hazard Assessment

Before designing an effective disposal plan, we must evaluate the physical properties that govern the compound's behavior across various solvent matrices.

Table 1: Physicochemical Profile of 6-phenyltetrahydro-2H-pyran-2-one [3]

Property	Value	Operational Implication for Handling & Disposal
CAS Number	10413-17-9	Primary identifier required for institutional waste tracking.
Molecular Weight	176.21 g/mol	Essential for stoichiometric waste neutralization calculations.
Boiling Point	340.8 °C (at 760 mmHg)	Extremely low volatility; inhalation hazard is minimal at room temperature.
Density	1.113 g/cm³	Heavier than water; dictates phase separation dynamics during extraction.
Flash Point	141.5 °C	Combustible, but not highly flammable under standard ambient conditions.

Mechanistic Insight: The Causality of Waste Generation

Waste disposal cannot be treated as a generic afterthought. The

-lactone ring of 6-phenyltetrahydro-2H-pyran-2-one is highly susceptible to base-catalyzed hydrolysis. During standard synthetic workup procedures—such as washing organic extracts with 1 M NaOH to remove acidic impurities[2]—a portion of the lactone may hydrolyze into sodium 5-hydroxy-5-phenylpentanoate .

Why this matters: This structural ring-opening shifts the molecule from a lipophilic organic state (partitioning into dichloromethane or ethyl acetate) to a highly water-soluble salt (partitioning into the aqueous waste stream). Understanding this causality is crucial because it dictates that your target compound—and its hazards—are now split across multiple waste streams.

Base-catalyzed hydrolysis of 6-phenyltetrahydro-2H-pyran-2-one during basic workup procedures.

Experimental Protocol: Isolation and Waste Generation

The following step-by-step methodology outlines the standard isolation of 6-phenyltetrahydro-2H-pyran-2-one following synthesis (e.g., via [4] or oxidation[2]), explicitly identifying exactly where specific waste streams are generated.

Step-by-Step Isolation Protocol:

• Quenching: Quench the crude reaction mixture containing the lactone with distilled water.

• Extraction: Transfer the mixture to a separatory funnel. Extract with Dichloromethane (DCM) (3 x 20 mL). Note: Because the density of DCM is greater than water, the organic layer containing the lactone will form the bottom phase.

• Washing: Wash the combined DCM layers with 1 M NaOH (30 mL) to remove acidic byproducts[2]. Caution: Prolonged exposure to this strong base will hydrolyze the lactone, generating aqueous waste.

• Drying: Dry the organic layer over anhydrous Magnesium Sulfate (MgSO₄).

• Filtration & Concentration: Filter off the MgSO₄ (generating solid waste) and concentrate the filtrate in vacuo to yield the crude solid.

• Purification: Purify via silica gel column chromatography using a gradient of 40-50% ethyl acetate in petroleum spirit[2].

Proper Disposal Procedures

Based on the isolation protocol above, the generated waste must be strictly segregated to prevent incompatible chemical reactions and to comply with stringent environmental regulations.

Decision tree for proper segregation and disposal of 6-phenyltetrahydro-2H-pyran-2-one waste.

Step-by-Step Disposal Execution

Stream A: Halogenated Organic Waste (Highly Regulated)

• Source: DCM extraction fractions; NMR samples prepared in CDCl₃[4].

• Procedure: Collect in a dedicated, chemically compatible carboy strictly labeled "Halogenated Organic Waste." Do not mix with acetone or ethyl acetate, as diluting halogenated waste with non-halogenated solvents exponentially increases institutional disposal costs. Ensure the container is kept in secondary containment within a ventilated fume hood.

Stream B: Non-Halogenated Organic Waste

• Source: Chromatography fractions containing ethyl acetate and petroleum spirit[2].

• Procedure: Dispose of in the "Non-Halogenated Organic Waste" carboy. Keep strictly away from oxidizers and heat sources, as petroleum spirit is highly flammable.

Stream C: Aqueous Waste

• Source: 1 M NaOH washes containing the hydrolyzed sodium 5-hydroxy-5-phenylpentanoate salt[2].

• Procedure: Collect in an "Aqueous Basic Waste" container. Prior to final EHS pickup, verify the pH. If the pH exceeds 10, it may require careful neutralization with dilute HCl to a pH of 6-8, depending on your facility's specific Environmental Health and Safety guidelines.

Stream D: Solid Hazardous Waste

• Source: Neat 6-phenyltetrahydro-2H-pyran-2-one, contaminated MgSO₄, and silica gel from chromatography.

• Procedure: Place solid waste into a puncture-resistant, sealable container labeled "Solid Hazardous Waste - Organics." Never dispose of silica gel in regular trash; it retains residual organic compounds, and fine particulate silica poses a severe inhalation hazard.

Conclusion

The safe handling and disposal of 6-phenyltetrahydro-2H-pyran-2-one require a holistic approach that integrates chemical reactivity with logistical execution. By understanding the phase behavior of the lactone and its hydrolyzed derivatives, laboratories can maintain rigorous safety standards, reduce environmental impact, and prevent regulatory bottlenecks that slow down drug development.

References

• LookChem. "Cas 10413-17-9, 6-phenyltetrahydro-2H-pyran-2-one Basic Information." LookChem Database. URL: [Link]

• Hoover et al. / Moore, P. "Exploration of the Ley-Griffith Oxidation and Subsequent Efforts Towards Epipyrone A." UQ eSpace - The University of Queensland, 2017. URL: [Link]

• Bergamaschi, E. "Photochemical cobalt hydride catalysis for newly selective transformations." RWTH Aachen University Publications, 2021. URL:[Link]

• Koskinen, A. "Enantioselective Lanthanoid-Catalyzed Intramolecular Tishchenko Reaction." Scribd (Koskinen2015), 2015. URL: [Link]

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